(S)-(+)-3-Methyl-2-butanol

• CAS: 1517-66-4

Core Science & Biosynthesis

(S)-(+)-3-Methyl-2-butanol physical properties

An In-depth Technical Guide on the Core Physical Properties of (S)-(+)-3-Methyl-2-butanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-(+)-3-Methyl-2-butanol is a chiral secondary alcohol of significant interest in the fields of organic synthesis and pharmaceutical development. Its defined stereochemistry makes it a valuable chiral building block for the synthesis of complex, enantiomerically pure target molecules. A thorough understanding of its physical properties is paramount for its effective use in research and manufacturing. This technical guide provides a comprehensive overview of the key physical characteristics of (S)-(+)-3-Methyl-2-butanol, detailed experimental protocols for their determination, and visualizations to illustrate the workflow for property analysis and the fundamental principles of its chirality.

Core Physical Properties

The fundamental physical properties of (S)-(+)-3-Methyl-2-butanol are summarized in the table below. These data are essential for the proper handling, storage, and application of this compound in a laboratory or industrial setting.

Property	Value	Unit	Conditions
Molecular Formula	C₅H₁₂O	-	-
Molecular Weight	88.15	g/mol	-
Boiling Point	111-114	°C	at 760 mmHg
Melting Point	approximately -117 (estimate)	°C	-
Density	0.810 - 0.818	g/cm³	at 20-25 °C
Refractive Index (n_D)	1.4080 - 1.4110	-	at 20 °C
Specific Rotation ([α]_D)	Dextrorotatory (+)	°	at 20-25 °C
Flash Point	26 - 34	°C	closed cup
Solubility	Soluble in alcohol; Insoluble in water.	-	-

Note on Specific Rotation: The "(+)" designation indicates that (S)-3-Methyl-2-butanol is dextrorotatory, meaning it rotates the plane of plane-polarized light to the right. While this qualitative property is well-established, a precise, experimentally determined numerical value for the specific rotation was not consistently found across the surveyed scientific literature.

Experimental Protocols

The following sections provide detailed methodologies for the experimental determination of the key physical properties of (S)-(+)-3-Methyl-2-butanol.

Boiling Point Determination (Micro Method)

This method is suitable for determining the boiling point of a small volume of liquid.

• Apparatus: Thiele tube or a similar oil bath, thermometer, small test tube, capillary tube (sealed at one end), and a heat source.

• Procedure:

  • Place a small amount of (S)-(+)-3-Methyl-2-butanol into the small test tube.

  • Invert the capillary tube (sealed end up) and place it in the test tube.

  • Attach the test tube to the thermometer and immerse the assembly in the Thiele tube's oil bath.

  • Heat the side arm of the Thiele tube gently to ensure even heating.

  • Observe for a continuous stream of bubbles emerging from the capillary tube, which indicates the liquid is at its boiling point.

  • Remove the heat and allow the apparatus to cool slowly.

  • The temperature at which the liquid begins to enter the capillary tube upon cooling is recorded as the boiling point.

Density Determination

The density is determined by measuring the mass of a known volume of the liquid.

• Apparatus: A pycnometer (specific gravity bottle) of a precisely known volume, an analytical balance, and a constant temperature water bath.

• Procedure:

  • Measure the mass of the clean, dry pycnometer.

  • Fill the pycnometer with (S)-(+)-3-Methyl-2-butanol and bring it to a constant temperature in the water bath.

  • Adjust the liquid volume to the pycnometer's calibration mark.

  • Measure the mass of the filled pycnometer.

  • The density is calculated by dividing the mass of the liquid by the volume of the pycnometer.

Refractive Index Determination

The refractive index is a measure of how light bends as it passes through the substance.

• Apparatus: An Abbe refractometer equipped with a sodium D-line light source and a connection to a constant temperature water bath.

• Procedure:

  • Calibrate the refractometer using a standard of known refractive index.

  • Ensure the prisms are clean and at the desired temperature (e.g., 20 °C).

  • Apply a few drops of (S)-(+)-3-Methyl-2-butanol to the surface of the lower prism and close the prisms.

  • Adjust the instrument to bring the dividing line between the light and dark fields into sharp focus at the center of the crosshairs.

  • Read the refractive index from the instrument's scale.

Specific Rotation Determination (Polarimetry)

This is the most critical measurement for characterizing a chiral compound.

• Apparatus: A polarimeter with a sodium D-line light source and a polarimeter cell of a known path length (typically 1 decimeter).

• Procedure:

  • Prepare a solution of (S)-(+)-3-Methyl-2-butanol of a known concentration (c) in a suitable achiral solvent (e.g., ethanol).

  • Calibrate the polarimeter with the pure solvent (the blank).

  • Fill the polarimeter cell with the prepared solution, ensuring no air bubbles are present.

  • Place the cell in the polarimeter and measure the observed angle of rotation (α). A clockwise rotation is recorded as a positive value.

  • Calculate the specific rotation using the formula: [α]_D^T = α / (l × c) , where 'l' is the path length in decimeters.

Visualizations

The following diagrams provide a visual representation of the experimental workflow and the fundamental concepts of chirality related to (S)-(+)-3-Methyl-2-butanol.

Caption: A general workflow for the experimental determination of the physical properties of (S)-(+)-3-Methyl-2-butanol.

Caption: The logical relationship illustrating how the chiral nature of (S)-(+)-3-Methyl-2-butanol leads to its observable optical activity.

(S)-(+)-3-Methyl-2-butanol chemical structure and chirality

An In-depth Technical Guide on (S)-(+)-3-Methyl-2-butanol: Chemical Structure and Chirality

Introduction

(S)-(+)-3-Methyl-2-butanol is a chiral secondary alcohol that serves as a valuable building block in organic synthesis.[1] Its specific stereochemistry makes it a crucial intermediate in the synthesis of complex molecules, particularly in the pharmaceutical and fine chemical industries.[1] This guide provides a detailed overview of its chemical structure, chirality, physicochemical properties, and relevant experimental protocols.

Chemical Structure and Identification

(S)-(+)-3-Methyl-2-butanol, also known by its IUPAC name 3-methylbutan-2-ol, is a five-carbon alcohol.[2][3][4] The structure features a hydroxyl group on the second carbon and a methyl branch on the third carbon.[5]

• IUPAC Name: 3-Methylbutan-2-ol[3][4]

• Synonyms: (S)-sec-isoamyl alcohol, (S)-methyl isopropyl carbinol[6]

• Molecular Formula: C₅H₁₂O[7]

• Molecular Weight: 88.15 g/mol [7]

• CAS Number: 1517-66-4[4]

Chirality and Stereochemistry

The presence of a stereocenter at the second carbon atom (C2) imparts chirality to the 3-methyl-2-butanol molecule.[1] This carbon is bonded to four different groups: a hydrogen atom, a hydroxyl group, a methyl group, and an isopropyl group. Consequently, 3-methyl-2-butanol exists as a pair of enantiomers: (S)-(+)-3-Methyl-2-butanol and (R)-(-)-3-Methyl-2-butanol.[1] These enantiomers are non-superimposable mirror images of each other and exhibit identical physical properties like boiling point and density, but differ in their optical activity.[1]

The (S) designation is determined by the Cahn-Ingold-Prelog (CIP) priority rules, where the substituents around the chiral center are ranked by atomic number. The "(+)" indicates that this enantiomer is dextrorotatory, meaning it rotates plane-polarized light in a clockwise direction. There is no direct correlation between the (R)/(S) designation and the direction of optical rotation (+/-); it must be determined experimentally.[8]

Caption: Cahn-Ingold-Prelog priority assignment for (S)-(+)-3-Methyl-2-butanol.

Physicochemical Properties

The quantitative data for (S)-(+)-3-Methyl-2-butanol are summarized in the table below for easy comparison.

Property	Value	Reference(s)
Molecular Formula	C₅H₁₂O	[7]
Molecular Weight	88.15 g/mol	[7]
Appearance	Colorless clear liquid	[6]
Melting Point	-51.44°C (estimate)	[9]
Boiling Point	111-114°C	[6][9]
Density	0.81 g/cm³	[9]
Refractive Index	1.4090	[9]
Flash Point	26°C (78.8°F)	[9]
Specific Rotation ([α]D)	+4.8° (neat)
Solubility	Soluble in alcohol. Insoluble in water.	[6]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 3-methyl-2-butanol are crucial for its application in research and development.

Synthesis of 3-Methyl-2-butanol via Grignard Reaction

This protocol describes the synthesis of racemic 3-methyl-2-butanol from 2-bromopropane and acetaldehyde.[10]

Materials:

• Magnesium turnings (146g)

• Dry ether (800ml total)

• 2-Bromopropane (600g)

• Acetaldehyde (200g)

• Crushed ice (2 kg)

• 15% Sulfuric acid

Procedure:

• A solution of 600g of 2-bromopropane in 300ml of ether is added dropwise to a mixture of 146g of magnesium in 250ml of ether to form the Grignard reagent (isopropyl magnesium bromide).[10]

• The reaction mixture is cooled to -5°C.[10]

• A solution of 200g of acetaldehyde in 250ml of ether is added slowly to the cooled Grignard reagent.[10]

• The resulting magnesium salt complex is decomposed by pouring the reaction mixture into 2 kg of crushed ice.[10]

• Excess magnesium is removed by decantation.[10]

• The alkaline magnesium halide is dissolved with 15% sulfuric acid.[10]

• The ether layer is separated, and the product is purified by fractional distillation, collecting the fraction at 110-111.5°C.[10]

Caption: Workflow for the synthesis of 3-Methyl-2-butanol.

Asymmetric Synthesis from 3-Methyl-2-butanone

Enantiomerically pure (S)-(+)-3-Methyl-2-butanol can be synthesized via the asymmetric reduction of 3-methyl-2-butanone.[11][12]

General Procedure:

• In a Schlenk tube under an inert atmosphere, the ketone (3-methyl-2-butanone, 8.5 mmol), a chiral ruthenium(II) catalyst (0.00425 mmol), and sodium hydroxide (3.4 mmol) are combined in 10 mL of 2-propanol.[12]

• The tube is fitted with a reflux condenser and heated to 82°C.[12]

• The reaction progress is monitored by gas chromatography (GC) by analyzing aliquots passed through a silica pad.[12]

• The identity of the alcohol product is confirmed by comparison with a commercially available pure sample.[12]

Determination of Specific Rotation

The optical activity of a chiral compound is quantified by measuring its specific rotation.[13]

Procedure:

• Prepare a solution of the sample at a known concentration (c), typically in g/mL.[8][13]

• Use a polarimeter with a cell of a known path length (l), typically 1 decimeter (dm).[8][13]

• Pass plane-polarized light, usually from a sodium D-line source (589 nm), through the sample.[13]

• Measure the observed rotation (α) in degrees.[8][14]

• Calculate the specific rotation [α] using the formula: [α] = α / (c * l)[8]

• The measurement is typically performed at a standard temperature, such as 25°C.[13]

Applications in Research and Industry

(S)-(+)-3-Methyl-2-butanol is a versatile intermediate in various sectors:

• Pharmaceuticals: Its chiral nature is highly valuable for the stereoselective synthesis of active pharmaceutical ingredients (APIs).[5]

• Agrochemicals: It is used in the production of certain pesticides and herbicides.[5]

• Flavors and Fragrances: Esters derived from this alcohol can impart fruity notes to formulations.[5]

Conclusion

(S)-(+)-3-Methyl-2-butanol is a fundamentally important chiral building block in modern organic chemistry. A thorough understanding of its structure, properties, and reaction protocols is essential for its effective use in the development of new pharmaceuticals, agrochemicals, and other specialty chemicals. The methodologies presented provide a solid foundation for researchers and professionals working with this versatile molecule.

References

• 1. (S)-(+)-3-Methyl-2-butanol | 1517-66-4 | Benchchem [benchchem.com]
• 2. Showing Compound 3-Methyl-2-butanol (FDB011931) - FooDB [foodb.ca]
• 3. 3-Methyl-2-butanol | C5H12O | CID 11732 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-Methyl-2-butanol - Wikipedia [en.wikipedia.org]
• 5. nbinno.com [nbinno.com]
• 6. (S)-3-methyl-2-butanol, 1517-66-4 [thegoodscentscompany.com]
• 7. (S)-3-methyl-2-butanol [webbook.nist.gov]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. (S)-(+)-3-METHYL-2-BUTANOL CAS#: 1517-66-4 [m.chemicalbook.com]
• 10. Page loading... [guidechem.com]
• 11. (S)-(+)-3-METHYL-2-BUTANOL synthesis - chemicalbook [chemicalbook.com]
• 12. 3-METHYL-2-BUTANOL synthesis - chemicalbook [chemicalbook.com]
• 13. Specific Rotation - Chemistry Steps [chemistrysteps.com]
• 14. m.youtube.com [m.youtube.com]

A Technical Guide to the Spectroscopic Profile of (S)-(+)-3-Methyl-2-butanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for the chiral alcohol (S)-(+)-3-Methyl-2-butanol. The information presented herein is crucial for the identification, characterization, and quality control of this compound in research and development settings. This document outlines the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with detailed experimental protocols for data acquisition.

Data Presentation

The following tables summarize the key spectroscopic data for (S)-(+)-3-Methyl-2-butanol.

Table 1: ¹H NMR Spectroscopic Data

Chemical Shift (δ) ppm	Multiplicity	Assignment
~3.56	Quintet	H-2 (CH-OH)
~1.77	Octet	H-3 (CH)
~1.18	Doublet	C-1 Methyl (CH₃)
~0.93 & ~0.96	Doublet	C-4 Methyls (2xCH₃)
~1.5 (variable)	Broad Singlet	OH

Solvent: CDCl₃, Reference: TMS (0 ppm). Data sourced from publicly available spectra.[1]

Table 2: ¹³C NMR Spectroscopic Data

Chemical Shift (δ) ppm	Carbon Assignment
~72.7	C-2 (CH-OH)
~35.1	C-3 (CH)
~20.0	C-1 (CH₃)
~18.2	C-4 (CH₃)
~17.9	C-4' (CH₃)

Solvent: CDCl₃. Data sourced from publicly available spectra.[1]

Table 3: IR Spectroscopic Data

Wavenumber (cm⁻¹)	Intensity	Assignment
~3300-3400	Strong, Broad	O-H stretch (Hydrogen-bonded)
~2870-2960	Strong	C-H stretch (sp³ hybridized)
~1370-1390	Medium	C-H bend (gem-dimethyl)
~1100	Strong	C-O stretch (secondary alcohol)

Sample preparation: Neat liquid film.[1][2]

Table 4: Mass Spectrometry Data (Electron Ionization)

m/z	Relative Intensity	Assignment of Fragment Ion
88	Low	[M]⁺ (Molecular Ion)
73	Moderate	[M - CH₃]⁺
70	Low	[M - H₂O]⁺
55	Moderate	[C₄H₇]⁺
45	High (Base Peak)	[CH₃CHOH]⁺ (α-cleavage)
43	High	[CH(CH₃)₂]⁺ (Isopropyl cation)

Ionization method: Electron Ionization (EI) at 70 eV.[1][3]

Experimental Protocols

The following are detailed methodologies for acquiring the spectroscopic data presented above.

2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation:

  • Accurately weigh 10-20 mg of (S)-(+)-3-Methyl-2-butanol for ¹H NMR or 50-100 mg for ¹³C NMR.

  • Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

  • Cap the tube and gently invert several times to ensure a homogenous solution.

• ¹H NMR Spectroscopy Protocol:

  • Instrument: 400 MHz NMR Spectrometer.

  • Solvent: CDCl₃.

  • Temperature: 298 K.

  • Pulse Sequence: Standard single-pulse sequence.

  • Acquisition Parameters:

    • Spectral Width: 16 ppm.

    • Acquisition Time: 4 seconds.

    • Relaxation Delay: 2 seconds.

    • Number of Scans: 16.

  • Processing: Fourier transform the acquired Free Induction Decay (FID) with an exponential window function (line broadening of 0.3 Hz). Phase and baseline correct the spectrum. Calibrate the spectrum by setting the TMS signal to 0.00 ppm.

• ¹³C NMR Spectroscopy Protocol:

  • Instrument: 100 MHz NMR Spectrometer (corresponding to a 400 MHz ¹H frequency).

  • Solvent: CDCl₃.

  • Temperature: 298 K.

  • Pulse Sequence: Proton-decoupled single-pulse sequence.

  • Acquisition Parameters:

    • Spectral Width: 240 ppm.

    • Acquisition Time: 1.5 seconds.

    • Relaxation Delay: 5 seconds.

    • Number of Scans: 1024.

  • Processing: Fourier transform the FID with an exponential window function (line broadening of 1.0 Hz). Phase and baseline correct the spectrum. Calibrate the spectrum using the central peak of the CDCl₃ triplet at 77.16 ppm.

2.2 Infrared (IR) Spectroscopy

• Sample Preparation:

  • As (S)-(+)-3-Methyl-2-butanol is a liquid at room temperature, the spectrum is acquired "neat" (undiluted).

  • Ensure the Attenuated Total Reflectance (ATR) crystal is clean by wiping it with a soft cloth dampened with isopropanol, followed by a dry cloth.

• FTIR-ATR Spectroscopy Protocol:

  • Instrument: Fourier Transform Infrared (FTIR) spectrometer equipped with a diamond ATR accessory.

  • Background: Collect a background spectrum of the empty, clean ATR crystal.

  • Sample Application: Place one to two drops of (S)-(+)-3-Methyl-2-butanol directly onto the center of the ATR crystal to completely cover the sampling area.

  • Acquisition Parameters:

    • Spectral Range: 4000-400 cm⁻¹.

    • Resolution: 4 cm⁻¹.

    • Number of Scans: 16.

  • Processing: The final spectrum is presented in terms of transmittance or absorbance after automatic ratioing against the background spectrum.

2.3 Mass Spectrometry (MS)

• Sample Preparation and Introduction:

  • Dilute a small amount of (S)-(+)-3-Methyl-2-butanol in a volatile solvent such as methanol or dichloromethane to a concentration of approximately 1 mg/mL.

  • The sample is introduced into the mass spectrometer via a Gas Chromatography (GC) system for separation and purification prior to ionization.

• GC-MS Protocol:

  • Instrument: Gas Chromatograph coupled to a Mass Spectrometer with an Electron Ionization (EI) source.

  • GC Conditions:

    • Column: HP-5ms or equivalent (30 m x 0.25 mm i.d., 0.25 µm film thickness).

    • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

    • Injector Temperature: 250°C.

    • Oven Program: Initial temperature of 50°C, hold for 2 minutes, then ramp at 10°C/min to 200°C.

  • MS Conditions:

    • Ionization Mode: Electron Ionization (EI).

    • Ionization Energy: 70 eV.

    • Source Temperature: 230°C.

    • Mass Range: m/z 35-350.

    • Scan Speed: 2 scans/second.

Mandatory Visualizations

Caption: Workflow for the spectroscopic analysis of (S)-(+)-3-Methyl-2-butanol.

References

• 1. 3-Methyl-2-butanol | C5H12O | CID 11732 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. chem.libretexts.org [chem.libretexts.org]

(S)-(+)-3-Methyl-2-butanol CAS number and synonyms

An In-depth Technical Guide to (S)-(+)-3-Methyl-2-butanol

For researchers, scientists, and professionals in drug development, a precise understanding of chemical compounds is paramount. This guide focuses on the chiral molecule (S)-(+)-3-Methyl-2-butanol, providing essential identification information.

Chemical Identity

(S)-(+)-3-Methyl-2-butanol is a chiral secondary alcohol. The "(S)" designation refers to the absolute configuration of the stereocenter according to the Cahn-Ingold-Prelog priority rules, while the "(+)" indicates that it is dextrorotatory, meaning it rotates the plane of polarized light to the right.[1]

Below is a summary of its key identifiers, including its specific CAS number and various synonyms found in scientific literature.

Identifier Type	Value
CAS Number	1517-66-4[1][2][3]
IUPAC Name	(2S)-3-methylbutan-2-ol[1]
Synonyms	(S)-(+)-sec-Isoamyl alcohol[1]
(S)-(+)-Methylisopropylcarbinol[1]
(S)-(+)-1,2-Dimethylpropanol[1]

It is important to distinguish the specific (S)-(+) stereoisomer from the racemic mixture or the achiral form, 3-Methyl-2-butanol, which has a different CAS number (598-75-4).[2][4][5]

Logical Relationship of Identifiers

The following diagram illustrates the relationship between the compound and its various identifiers.

Relationship between (S)-(+)-3-Methyl-2-butanol and its identifiers.

References

• 1. (S)-(+)-3-Methyl-2-butanol | 1517-66-4 | Benchchem [benchchem.com]
• 2. 3-Methyl-2-butanol - Wikipedia [en.wikipedia.org]
• 3. chembk.com [chembk.com]
• 4. 3-methyl-2-butanol, 598-75-4 [thegoodscentscompany.com]
• 5. 3-Methyl-2-butanol | C5H12O | CID 11732 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Biological Activity of (S)-(+)-3-Methyl-2-butanol: An In-depth Technical Guide

Abstract

(S)-(+)-3-Methyl-2-butanol is a chiral secondary alcohol with a presence in the biosphere as a plant metabolite and a volatile organic compound (VOC). While extensive data on its specific biological activities and mechanisms of action remain limited in publicly available scientific literature, its structural characteristics suggest potential roles in antimicrobial activity, immunomodulation, and neurological processes. This technical guide provides a comprehensive overview of the known chemical properties of (S)-(+)-3-Methyl-2-butanol and explores its potential biological activities by drawing parallels with structurally related compounds. This document is intended for researchers, scientists, and drug development professionals, offering a foundational understanding and proposing experimental avenues to further elucidate the biological significance of this molecule.

Introduction

(S)-(+)-3-Methyl-2-butanol, a secondary alcohol, is the (S)-enantiomer of 3-methyl-2-butanol.[1] It is recognized as a plant metabolite and is classified as a volatile organic compound (VOC), contributing to the complex chemical signaling in ecosystems.[2][3][4][5] While its use as a flavoring agent is established, its direct biological effects at the cellular and molecular level are not well-documented. This guide aims to synthesize the available information and provide a framework for future research into the biological activity of this specific chiral molecule.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of (S)-(+)-3-Methyl-2-butanol is essential for designing and interpreting biological assays.

Property	Value	Reference
Molecular Formula	C5H12O	[1]
Molecular Weight	88.15 g/mol	[1]
CAS Number	1517-66-4	[1]
Appearance	Colorless liquid	[6]
Boiling Point	111.5 °C
Solubility	Soluble in water and organic solvents
Chirality	(S)-enantiomer, dextrorotatory (+)

Potential Biological Activities and Signaling Pathways

Direct experimental evidence for the biological activity of (S)-(+)-3-Methyl-2-butanol is scarce. However, based on the activities of structurally similar chiral secondary alcohols and volatile organic compounds, several potential areas of biological relevance can be postulated.

Antimicrobial and Antifungal Activity

Chiral secondary alcohols have demonstrated antimicrobial properties, with the biological activity often being enantiomer-dependent.[7][8] Volatile organic compounds, including alcohols, are known to exhibit antifungal activity by disrupting cell membrane integrity and inhibiting mycelial growth and spore germination.[9][10][11][12]

Potential Mechanism of Action: The lipophilic nature of (S)-(+)-3-Methyl-2-butanol may allow it to intercalate into the lipid bilayer of microbial cell membranes, leading to increased membrane fluidity, disruption of membrane potential, and ultimately cell lysis.

Immunomodulatory and Anti-inflammatory Effects

A structurally related compound, 3,3-dimethyl-1-butanol, has been shown to possess immunomodulatory properties, reducing the severity of collagen-induced arthritis in a mouse model. This suggests that (S)-(+)-3-Methyl-2-butanol could potentially exert anti-inflammatory effects.

Potential Signaling Pathways: The anti-inflammatory activity could be mediated through the inhibition of pro-inflammatory signaling pathways such as the Nuclear Factor-kappa B (NF-κB) pathway or the Mitogen-Activated Protein Kinase (MAPK) pathway, leading to a reduction in the production of inflammatory cytokines like TNF-α, IL-1β, and IL-6.

Neurological Effects via GABA-A Receptor Modulation

Many small alcohols are known to modulate the function of the γ-aminobutyric acid type A (GABA-A) receptor, the primary inhibitory neurotransmitter receptor in the central nervous system. This interaction is often dependent on the specific subunit composition of the receptor. The structural similarity of (S)-(+)-3-Methyl-2-butanol to other known GABA-A receptor modulators suggests a potential for neuroactivity.

Potential Mechanism of Action: (S)-(+)-3-Methyl-2-butanol may act as a positive allosteric modulator of the GABA-A receptor, binding to a site distinct from the GABA binding site and enhancing the receptor's response to GABA. This would lead to an increased influx of chloride ions, hyperpolarization of the neuron, and a general inhibitory effect on neurotransmission.

Experimental Protocols

To rigorously investigate the potential biological activities of (S)-(+)-3-Methyl-2-butanol, standardized experimental protocols are necessary. The following sections outline general methodologies that can be adapted for this purpose.

Antimicrobial Susceptibility Testing

Objective: To determine the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal/Fungicidal Concentration (MBC/MFC) of (S)-(+)-3-Methyl-2-butanol against a panel of pathogenic bacteria and fungi.

Methodology: Broth Microdilution Assay

• Preparation of Inoculum: Grow microbial strains in appropriate broth to mid-log phase. Adjust the turbidity to a 0.5 McFarland standard.

• Serial Dilutions: Prepare a two-fold serial dilution of (S)-(+)-3-Methyl-2-butanol in a 96-well microtiter plate using a suitable broth.

• Inoculation: Inoculate each well with the prepared microbial suspension. Include positive (microbes only) and negative (broth only) controls.

• Incubation: Incubate the plates at the optimal temperature for the growth of the specific microorganism for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth.

• MBC/MFC Determination: Subculture aliquots from wells showing no growth onto appropriate agar plates. The MBC/MFC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum.[13][14][15]

In Vitro Anti-inflammatory Assay

Objective: To assess the potential of (S)-(+)-3-Methyl-2-butanol to inhibit the production of pro-inflammatory cytokines in a cell-based model.

Methodology: Lipopolysaccharide (LPS)-stimulated Macrophages

• Cell Culture: Culture a macrophage cell line (e.g., RAW 264.7) in appropriate media.

• Cell Treatment: Seed the cells in 24-well plates and allow them to adhere. Pre-treat the cells with various concentrations of (S)-(+)-3-Methyl-2-butanol for 1-2 hours.

• Stimulation: Stimulate the cells with LPS (a potent inflammatory agent) for a defined period (e.g., 24 hours).

• Cytokine Measurement: Collect the cell culture supernatants and measure the concentration of pro-inflammatory cytokines (e.g., TNF-α, IL-6) using Enzyme-Linked Immunosorbent Assay (ELISA) kits.

• Data Analysis: Calculate the percentage inhibition of cytokine production at each concentration of the test compound and determine the IC50 value.

GABA-A Receptor Binding Assay

Objective: To determine if (S)-(+)-3-Methyl-2-butanol can displace a known radioligand from the GABA-A receptor, indicating a binding interaction.

Methodology: Radioligand Binding Assay

• Membrane Preparation: Prepare synaptic membranes from rat brain tissue through a series of homogenization and centrifugation steps.[16][17]

• Binding Reaction: Incubate the prepared membranes with a constant concentration of a radiolabeled GABA-A receptor ligand (e.g., [3H]muscimol) and increasing concentrations of (S)-(+)-3-Methyl-2-butanol.

• Separation: Separate the bound and free radioligand by rapid filtration through glass fiber filters.

• Quantification: Measure the radioactivity retained on the filters using liquid scintillation counting.

• Data Analysis: Plot the percentage of specific binding against the concentration of the test compound to determine the IC50 value.[16][17]

Quantitative Data (Hypothetical)

As no specific quantitative data for the biological activity of (S)-(+)-3-Methyl-2-butanol is currently available, the following tables are presented as templates for reporting future experimental findings.

Table 1: Antimicrobial Activity of (S)-(+)-3-Methyl-2-butanol

Microorganism	MIC (µg/mL)	MBC/MFC (µg/mL)
Staphylococcus aureus	Data not available	Data not available
Escherichia coli	Data not available	Data not available
Candida albicans	Data not available	Data not available

Table 2: Anti-inflammatory Activity of (S)-(+)-3-Methyl-2-butanol

Cytokine	Cell Line	IC50 (µM)
TNF-α	RAW 264.7	Data not available
IL-6	RAW 264.7	Data not available

Table 3: GABA-A Receptor Binding Affinity of (S)-(+)-3-Methyl-2-butanol

Radioligand	Receptor Subtype	IC50 (µM)
[3H]muscimol	α1β2γ2	Data not available

Conclusion and Future Directions

(S)-(+)-3-Methyl-2-butanol is a chiral molecule with potential biological activities that are yet to be thoroughly investigated. Based on its structural similarity to other bioactive compounds, it is plausible that this secondary alcohol possesses antimicrobial, anti-inflammatory, and neuroactive properties. The experimental frameworks provided in this guide offer a starting point for researchers to systematically explore these potential activities. Future research should focus on:

• Enantioselective Activity: Directly comparing the biological effects of the (S)-(+) and (R)-(-) enantiomers to determine if the activity is stereospecific.

• In Vivo Studies: Progressing to animal models to assess the efficacy and safety of (S)-(+)-3-Methyl-2-butanol in more complex biological systems.

• Mechanism of Action Studies: Utilizing molecular biology and biochemical techniques to elucidate the precise signaling pathways and molecular targets of this compound.

• Volatile Organic Compound Signaling: Investigating its role as a signaling molecule in intercellular communication, particularly in the context of the tumor microenvironment and immune cell interactions.

The elucidation of the biological activity of (S)-(+)-3-Methyl-2-butanol could open new avenues for the development of novel therapeutic agents and provide deeper insights into the chemical ecology of volatile organic compounds.

References

• 1. 3-Methyl-2-butanol - Wikipedia [en.wikipedia.org]
• 2. Volatile Compounds Are Involved in Cellular Crosstalk and Upregulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Review of cancer cell volatile organic compounds: their metabolism and evolution - PMC [pmc.ncbi.nlm.nih.gov]
• 6. fishersci.com [fishersci.com]
• 7. Highly Enantioselective Production of Chiral Secondary Alcohols Using Lactobacillus paracasei BD101 as a New Whole Cell Biocatalyst and Evaluation of Their Antimicrobial Effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Antifungal Effects of Volatile Organic Compounds Produced by Rahnella aquatilis JZ-GX1 Against Colletotrichum gloeosporioides in Liriodendron chinense × tulipifera - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Microbial volatile organic compounds: Antifungal mechanisms, applications, and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Frontiers | Antifungal activity of the volatile organic compounds produced by Ceratocystis fimbriata strains WSJK-1 and Mby [frontiersin.org]
• 13. litfl.com [litfl.com]
• 14. Evaluation of Antimicrobial Activity of the Methanol Extracts from 8 Traditional Medicinal Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) for Twelve Antimicrobials (Biocides and Antibiotics) in Eight Strains of Listeria monocytogenes - PMC [pmc.ncbi.nlm.nih.gov]
• 16. PDSP - GABA [kidbdev.med.unc.edu]
• 17. Characterization of GABA Receptors - PMC [pmc.ncbi.nlm.nih.gov]

The Natural Occurrence of (S)-(+)-3-Methyl-2-butanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-(+)-3-Methyl-2-butanol, a chiral secondary alcohol, is a naturally occurring volatile organic compound found in a variety of plants, fruits, and fermented products. This technical guide provides an in-depth overview of its natural sources, biosynthetic pathways, and methods for its extraction, isolation, and chiral analysis. Quantitative data on its prevalence is summarized, and detailed experimental protocols are provided to facilitate further research and application in fields such as flavor chemistry, biotechnology, and drug development.

Introduction

(S)-(+)-3-Methyl-2-butanol, also known as active amyl alcohol, is one of the two enantiomers of 3-methyl-2-butanol. Its presence and concentration in natural products can significantly influence their aroma and flavor profiles.[1] Furthermore, as a chiral molecule, the specific biological activities of its enantiomers are of great interest in pharmacology and drug development. This guide aims to consolidate the current knowledge on the natural occurrence of the (S)-(+) enantiomer, providing a valuable resource for professionals in related scientific disciplines.

Natural Occurrence

(S)-(+)-3-Methyl-2-butanol has been identified in a range of natural sources, primarily in fruits and fermented beverages.

In Plants and Fruits

3-Methyl-2-butanol is a known plant metabolite.[2][3] It has been reported in grapes, specifically in the varieties Vitis rotundifolia and Vitis vinifera.[2] While many studies quantify the total 3-methyl-2-butanol content, the specific concentration of the (S)-(+) enantiomer is less commonly reported. The compound contributes to the complex aroma profile of many fruits.

In Fermented Foods and Beverages

The most significant natural sources of 3-methyl-2-butanol are fermented products, where it is a major component of fusel oil.[4][5][6] It is a metabolite produced by yeast, particularly Saccharomyces cerevisiae, during fermentation.[2] Consequently, it is found in numerous alcoholic beverages, including:

• Wine: Higher alcohols, including 3-methyl-2-butanol, are formed by yeast during alcoholic fermentation and are fundamental components of wine and brandy aroma.[7] Their concentration is influenced by factors such as yeast strain, fermentation temperature, and must composition.[1][7]

• Beer: As a product of yeast metabolism, 3-methyl-2-butanol is a common volatile compound found in various styles of beer.[8][9]

Biosynthesis

The primary route for the biosynthesis of 3-methyl-2-butanol in microorganisms is the Ehrlich pathway, which involves the catabolism of amino acids.[8][9][10][11] In plants, the precursors for this pathway are derived from the branched-chain amino acid biosynthetic pathway.[2][8][10]

Biosynthesis in Microorganisms (Ehrlich Pathway)

The Ehrlich pathway facilitates the conversion of amino acids into their corresponding higher alcohols. In the case of (S)-(+)-3-Methyl-2-butanol, the precursor is the amino acid L-isoleucine. The pathway consists of three main steps:

• Transamination: L-isoleucine is converted to its corresponding α-keto acid, (S)-α-keto-β-methylvaleric acid (also known as 2-keto-3-methylvalerate).

• Decarboxylation: The α-keto acid is decarboxylated to form 2-methylbutanal.

• Reduction: The aldehyde is then reduced to (S)-(+)-3-Methyl-2-butanol by alcohol dehydrogenase.

References

• 1. Determination of acetaldehyde, methanol and fusel oils in distilled liquors and sakès by headspace gas chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rapid determination of volatile compounds in grapes by HS-SPME coupled with GC-MS. (2005) | E. Sánchez-Palomo | 177 Citations [scispace.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Analysis of Fusel Alcohols using HT3 Headspace Sampling [scioninstruments.com]
• 5. scioninstruments.com [scioninstruments.com]
• 6. laboratuvar.com [laboratuvar.com]
• 7. agilent.com [agilent.com]
• 8. Development of a stir bar sorptive extraction method to study different beer styles volatile profiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Rapid determination of volatile compounds in grapes by HS-SPME coupled with GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. scielo.br [scielo.br]

The Enantioselective Role of (S)-(+)-3-Methyl-2-butanol as a Plant Metabolite: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-(+)-3-Methyl-2-butanol is a chiral volatile organic compound (VOC) recognized as a plant metabolite. While research specifically isolating the physiological and ecological functions of this particular enantiomer is emerging, evidence suggests its involvement in critical plant processes, including defense signaling and growth regulation. This technical guide synthesizes the current understanding of (S)-(+)-3-Methyl-2-butanol's role as a plant metabolite, detailing its proposed biosynthesis, analytical methodologies for its detection and quantification, and its putative functions in plant biology. The information presented herein is intended to provide a comprehensive resource for researchers in phytochemistry, chemical ecology, and drug discovery, highlighting areas ripe for future investigation.

Introduction

Plants produce a vast and diverse arsenal of secondary metabolites that mediate their interactions with the environment. Among these are volatile organic compounds (VOCs), which play crucial roles in attracting pollinators, repelling herbivores, and communicating with neighboring plants.[1] Chiral VOCs, such as the enantiomers of 3-methyl-2-butanol, add another layer of complexity to these chemical communications, as different stereoisomers can elicit distinct biological responses. (S)-(+)-3-Methyl-2-butanol is one such chiral molecule that has been identified as a plant metabolite, though its specific roles are still being elucidated.[2] This guide provides an in-depth overview of the current knowledge surrounding this compound.

Biosynthesis of (S)-(+)-3-Methyl-2-butanol in Plants

The precise biosynthetic pathway of (S)-(+)-3-Methyl-2-butanol in plants has not been fully elucidated. However, based on the synthesis of other chiral alcohols in plant systems, a plausible pathway involves the stereoselective reduction of a ketone precursor.

Proposed Biosynthetic Pathway:

The likely precursor to 3-methyl-2-butanol is the ketone 3-methyl-2-butanone . This ketone has been identified as a volatile component in the essential oils of various plants, including Callicarpa japonica.[2] The conversion of this prochiral ketone to the chiral alcohol (S)-(+)-3-Methyl-2-butanol is hypothesized to be catalyzed by a stereospecific plant oxidoreductase or dehydrogenase .

Plant tissues, particularly from species like carrot (Daucus carota), have been shown to contain enzymes capable of the enantioselective reduction of various prochiral ketones to their corresponding chiral alcohols.[3][4] These enzymatic reactions typically utilize a cofactor, such as NADPH, to provide the reducing equivalents. The stereospecificity of the enzyme dictates which enantiomer of the alcohol is produced.

Caption: Proposed biosynthetic pathway of (S)-(+)-3-Methyl-2-butanol in plants.

Physiological and Ecological Roles

Direct research into the specific physiological and ecological functions of (S)-(+)-3-Methyl-2-butanol is limited. However, studies on the closely related compound, 3-methyl-1-butanol, provide strong indications of its potential roles.

3.1. Plant Defense and Signaling

Volatile organic compounds are well-established as key signaling molecules in plant defense. The related compound, 3-methyl-1-butanol, has been shown to induce stomatal closure in Arabidopsis and tobacco. This response is a crucial defense mechanism to limit the entry of pathogens and reduce water loss during stress. The signaling pathway for 3-methyl-1-butanol-induced stomatal closure involves the production of reactive oxygen species (ROS), the activation of mitogen-activated protein kinase (MAPK) cascades, and the involvement of phytohormones such as abscisic acid (ABA), ethylene, and jasmonates. Given the structural similarity, it is plausible that (S)-(+)-3-Methyl-2-butanol may function as a defense elicitor, triggering similar signaling pathways.

Caption: A putative signaling pathway for (S)-(+)-3-Methyl-2-butanol-induced plant defense.

3.2. Plant-Insect Interactions

Volatile organic compounds are critical mediators of plant-insect interactions, serving as attractants for pollinators or as repellents or attractants for herbivores and their natural enemies.[5] While the direct role of (S)-(+)-3-Methyl-2-butanol in these interactions is yet to be defined, its precursor, 3-methyl-2-butanone, is a known VOC.[2] The chirality of volatile compounds can be crucial in the specificity of these interactions. It is possible that (S)-(+)-3-Methyl-2-butanol could act as a semiochemical, for instance, as a component of an insect pheromone or as an allomone that affects the behavior of other species. Further research is needed to investigate the electrophysiological and behavioral responses of insects to enantiomerically pure 3-methyl-2-butanol.

Quantitative Data

To date, there is a notable absence of published quantitative data on the concentration of (S)-(+)-3-Methyl-2-butanol in various plant tissues or the specific concentrations at which it elicits physiological responses. For the related compound, 3-methyl-1-butanol, a concentration of 1 mg/L has been shown to be effective in inducing stomatal closure. This value may serve as a preliminary reference for designing future dose-response experiments for (S)-(+)-3-Methyl-2-butanol.

Table 1: Quantitative Data on a Related Plant Metabolite

Compound	Plant System	Observed Effect	Effective Concentration
3-Methyl-1-butanol	Arabidopsis thaliana, Nicotiana benthamiana	Induction of stomatal closure	1 mg/L (fumigation)

Note: This data is for a related compound and should be used as a reference for initiating studies on (S)-(+)-3-Methyl-2-butanol.

Experimental Protocols

The analysis of chiral volatile compounds from a complex plant matrix requires specialized analytical techniques. The following section outlines a detailed methodology for the extraction, separation, and identification of (S)-(+)-3-Methyl-2-butanol from plant tissues.

5.1. Headspace Solid-Phase Microextraction (HS-SPME) and Chiral Gas Chromatography-Mass Spectrometry (GC-MS)

This method is a powerful, solvent-free technique for the analysis of volatile and semi-volatile compounds in a sample's headspace.[6][7]

Objective: To extract, separate, and identify the enantiomers of 3-methyl-2-butanol from a plant sample.

Materials:

• Plant tissue (e.g., leaves, flowers)

• 20 mL headspace vials with magnetic screw caps and PTFE/silicone septa

• SPME fiber assembly (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Chiral GC column (e.g., Astec® CHIRALDEX™ G-TA or similar)

• Internal standard (e.g., a non-native, stable isotope-labeled version of the analyte or a compound with similar chemical properties)

• Authentic standards of (R)-(-)- and (S)-(+)-3-methyl-2-butanol

Procedure:

• Sample Preparation:

  • Fresh plant material is weighed (e.g., 0.5 - 2.0 g) and placed into a 20 mL headspace vial.

  • To enhance the release of volatiles, the tissue can be gently bruised or flash-frozen in liquid nitrogen and then ground to a fine powder.

  • An internal standard is added to the vial for quantification purposes.

  • The vial is immediately sealed with a magnetic screw cap.

• HS-SPME Extraction:

  • The vial is placed in a heating block or water bath and incubated at a controlled temperature (e.g., 40-60 °C) for a set period (e.g., 10-20 minutes) to allow the volatiles to equilibrate in the headspace.

  • The SPME fiber is then exposed to the headspace for a defined extraction time (e.g., 20-40 minutes) under continued heating and agitation.

• Chiral GC-MS Analysis:

  • The SPME fiber is retracted and immediately inserted into the heated injection port of the GC-MS.

  • The analytes are thermally desorbed from the fiber onto the chiral GC column.

  • The GC oven temperature program is optimized to achieve baseline separation of the (R) and (S) enantiomers. A typical program might start at a low temperature (e.g., 35-45 °C) and gradually ramp up to a higher temperature.

  • The mass spectrometer is operated in full scan mode to identify the compounds based on their mass spectra and in selected ion monitoring (SIM) mode for accurate quantification.

• Identification and Quantification:

  • The retention times of the separated enantiomers are compared to those of the authentic (R)-(-)- and (S)-(+)-3-methyl-2-butanol standards.

  • The mass spectrum of the analyte is compared to a reference library (e.g., NIST) for confirmation.

  • Quantification is performed by comparing the peak area of the analyte to that of the internal standard and constructing a calibration curve using known concentrations of the authentic standards.

Caption: Workflow for the analysis of (S)-(+)-3-Methyl-2-butanol from plant samples.

Future Directions and Conclusion

The role of (S)-(+)-3-Methyl-2-butanol as a plant metabolite represents a promising area of research. While its presence in plants is established, its specific functions remain largely unexplored. Future research should focus on:

• Elucidating the Biosynthetic Pathway: Identifying and characterizing the specific plant oxidoreductase(s) responsible for the stereoselective synthesis of (S)-(+)-3-Methyl-2-butanol.

• Investigating Physiological Effects: Conducting bioassays with enantiomerically pure (S)-(+)-3-Methyl-2-butanol to determine its effects on plant growth, development, and stress responses.

• Exploring Ecological Roles: Examining the role of this compound in plant-insect and plant-microbe interactions to understand its function as a semiochemical.

• Quantitative Profiling: Measuring the concentration of (S)-(+)-3-Methyl-2-butanol in various plant species and tissues under different physiological and ecological conditions.

References

• 1. 3-Methyl-2-butanol | C5H12O | CID 11732 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Methyl-2-butanone | C5H10O | CID 11251 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Stereoselective Reduction of Prochiral Ketones by Plant and Microbial Biocatalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. fs.usda.gov [fs.usda.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Discovery and Synthesis of (S)-(+)-3-Methyl-2-butanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, history, and synthesis of the chiral molecule (S)-(+)-3-Methyl-2-butanol. This secondary alcohol is a valuable building block in the stereoselective synthesis of more complex molecules, particularly in the pharmaceutical and fine chemical industries.[1][2] This document details various synthetic strategies, presents quantitative data for comparison, and provides explicit experimental protocols for key methodologies.

Introduction to (S)-(+)-3-Methyl-2-butanol

3-Methyl-2-butanol, also known as sec-isoamyl alcohol, is a chiral secondary alcohol with the chemical formula C5H12O.[2][3] The presence of a stereocenter at the second carbon atom gives rise to two enantiomers: (S)-(+)-3-Methyl-2-butanol and (R)-(-)-3-Methyl-2-butanol. These enantiomers exhibit identical physical properties such as boiling point and density but differ in their interaction with plane-polarized light and their biological activity. The (S)-(+)-enantiomer is a particularly important chiral building block in organic synthesis.

Historical Perspective: The Discovery and Early Resolution

The challenge of separating racemic mixtures into their constituent enantiomers, a process known as resolution, was a significant focus of early stereochemistry. One of the pioneering achievements in this area was the resolution of racemic 3-methyl-2-butanol.

Synthetic Strategies for (S)-(+)-3-Methyl-2-butanol

Several strategies have been developed to obtain enantiomerically enriched (S)-(+)-3-Methyl-2-butanol. These can be broadly categorized into three main approaches: chiral pool synthesis, kinetic resolution of a racemic mixture, and asymmetric synthesis from a prochiral precursor.

Chiral Pool Synthesis

The chiral pool refers to the collection of readily available, inexpensive, and enantiomerically pure natural products such as amino acids, sugars, and terpenes.[1][4] These molecules can serve as starting materials for the synthesis of other chiral compounds, transferring their inherent chirality to the target molecule.

One notable example of a chiral pool approach to (S)-(+)-3-Methyl-2-butanol involves the use of naturally occurring terpenes like α-pinene.[4]

Kinetic Resolution of Racemic 3-Methyl-2-butanol

Kinetic resolution is a widely used method for separating a racemic mixture by taking advantage of the different reaction rates of the two enantiomers with a chiral catalyst or reagent. In the case of 3-methyl-2-butanol, enzymatic kinetic resolution using lipases is a particularly effective method.[5]

Lipases are enzymes that can selectively catalyze the acylation or deacylation of one enantiomer of an alcohol at a much faster rate than the other. This results in the separation of the racemic mixture into one enantiomer of the alcohol and the acylated form of the other enantiomer.

Asymmetric Synthesis from 3-Methyl-2-butanone

Asymmetric synthesis involves the conversion of a prochiral substrate, such as a ketone, into a chiral product with a preference for one enantiomer. The asymmetric reduction of 3-methyl-2-butanone to (S)-(+)-3-Methyl-2-butanol is a common and efficient method for obtaining the desired enantiomer.[6] This transformation is often achieved using chiral reducing agents or catalysts, with Corey-Bakshi-Shibata (CBS) reduction being a prominent example.[6]

The CBS reduction employs a chiral oxazaborolidine catalyst to stereoselectively deliver a hydride to the ketone, resulting in the formation of the corresponding alcohol with high enantiomeric excess.[6]

Quantitative Data Summary

The following tables summarize the quantitative data for the different synthetic approaches to (S)-(+)-3-Methyl-2-butanol, allowing for a direct comparison of their efficiencies.

Table 1: Enzymatic Kinetic Resolution of Racemic 3-Methyl-2-butanol

Acyl Donor	Enzyme	Substrate Concentration (M)	Enzyme/Substrate Ratio ( g/mol )	Temperature (°C)	Reaction Time	Enantiomeric Excess of (S)-alcohol (ee%)	Reference
Various Carboxylic Acids	Novozym 435®	1.5	13.8	40-60	180 min	~60	[5]
Vinyl acetate	Novozym 435®	-	-	-	90 min	~90	[5]

Table 2: Asymmetric Reduction of 3-Methyl-2-butanone

Catalyst/Reagent	Ligand/Auxiliary	Yield (%)	Enantiomeric Excess (ee%)	Reference
Oxazaborolidine (CBS catalyst)	(S)-α,α-diphenyl-2-pyrrolidinemethanol derived	Good to Excellent	91-98 (for analogous ketones)	[6]

Note: Specific yield and ee% for the CBS reduction of 3-methyl-2-butanone were not explicitly found in the provided search results, but the general effectiveness of the method for similar ketones is well-documented.

Detailed Experimental Protocols

Protocol for Lipase-Catalyzed Kinetic Resolution of (R,S)-3-Methyl-2-butanol

This protocol is based on the general principles of enzymatic kinetic resolution of alcohols.[5]

Materials:

• Racemic 3-methyl-2-butanol

• Acyl donor (e.g., vinyl acetate)

• Immobilized lipase (e.g., Novozym 435®)

• Anhydrous organic solvent (e.g., n-hexane)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• To a solution of racemic 3-methyl-2-butanol in anhydrous n-hexane, add the acyl donor (e.g., vinyl acetate).

• Add the immobilized lipase to the reaction mixture. The enzyme/substrate ratio can be optimized, with a higher ratio generally leading to a faster reaction.[5]

• Stir the mixture at a controlled temperature (e.g., 40-60 °C).

• Monitor the reaction progress by periodically taking aliquots and analyzing them by chiral gas chromatography (GC) to determine the conversion and the enantiomeric excess of the remaining alcohol and the formed ester.

• Once the desired conversion (typically around 50% for optimal resolution) and enantiomeric excess are reached, stop the reaction by filtering off the immobilized enzyme.

• The unreacted (S)-(+)-3-Methyl-2-butanol can be separated from the acylated (R)-enantiomer by standard purification techniques such as distillation or column chromatography.

Protocol for Asymmetric Reduction of 3-Methyl-2-butanone using a CBS Catalyst

This protocol is a general procedure for the Corey-Bakshi-Shibata reduction of ketones.[6]

Materials:

• 3-Methyl-2-butanone

• (S)-α,α-diphenyl-2-pyrrolidinemethanol

• Borane solution (e.g., BH3·THF or BH3·SMe2)

• Anhydrous tetrahydrofuran (THF)

• Standard laboratory glassware for reactions under inert atmosphere

Procedure:

• In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the chiral amino alcohol, (S)-α,α-diphenyl-2-pyrrolidinemethanol, in anhydrous THF.

• Add the borane solution dropwise to the solution of the amino alcohol at room temperature to form the oxazaborolidine catalyst in situ.

• Cool the reaction mixture to a low temperature (e.g., -78 °C).

• Slowly add a solution of 3-methyl-2-butanone in anhydrous THF to the catalyst solution.

• Stir the reaction mixture at the low temperature until the reaction is complete, as monitored by thin-layer chromatography (TLC) or GC.

• Quench the reaction by the slow addition of methanol.

• Allow the mixture to warm to room temperature and then perform an aqueous workup.

• Extract the product with an organic solvent, dry the organic layer over an anhydrous drying agent (e.g., MgSO4), and concentrate under reduced pressure.

• Purify the resulting (S)-(+)-3-Methyl-2-butanol by distillation or column chromatography.

Mandatory Visualizations

The following diagrams, generated using the DOT language, illustrate key aspects of the synthesis of (S)-(+)-3-Methyl-2-butanol.

Caption: Overview of synthetic strategies for (S)-(+)-3-Methyl-2-butanol.

Caption: Simplified mechanism of the Corey-Bakshi-Shibata (CBS) reduction.

References

• 1. Part 5: Stereoselective and Stereospecific Synthesis – Chiralpedia [chiralpedia.com]
• 2. 3-Methyl-2-butanol - Wikipedia [en.wikipedia.org]
• 3. 3-Methyl-2-butanol | C5H12O | CID 11732 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Navigating the Chiral Pool in the Total Synthesis of Complex Terpene Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Kinetic resolution of (R,S)-2-butanol using enzymatic synthesis of esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

A Technical Guide to Enantiomerically Pure (S)-(+)-3-Methyl-2-butanol for Researchers and Drug Development Professionals

Introduction

Enantiomerically pure (S)-(+)-3-Methyl-2-butanol is a chiral alcohol of significant interest in the pharmaceutical and fine chemical industries. Its defined stereochemistry makes it a valuable chiral building block and intermediate in the asymmetric synthesis of complex molecules, including active pharmaceutical ingredients (APIs). This technical guide provides an in-depth overview of the commercial availability, synthesis, and analysis of (S)-(+)-3-Methyl-2-butanol, tailored for researchers, scientists, and drug development professionals.

Commercial Availability and Specifications

Several chemical suppliers offer enantiomerically pure (S)-(+)-3-Methyl-2-butanol. The quality and specifications of the commercially available product are critical for its application in sensitive synthetic procedures. Key parameters include chemical purity, typically determined by gas chromatography (GC), and enantiomeric excess (e.e.), which quantifies the predominance of the desired (S)-enantiomer over its (R)-enantiomer.

Below is a summary of typical specifications from prominent commercial suppliers. It is important to note that while online catalogs provide general purity information, detailed data on enantiomeric excess and specific rotation are often found in the product's Certificate of Analysis (CoA), which should be requested from the supplier.

Supplier	Product Number	Purity (Assay by GC)	Enantiomeric Excess (e.e.)	Specific Rotation [α]D
Thermo Scientific Chemicals (Alfa Aesar)	Varies	≥99%	Not specified on website	Not specified for (S)-(+), but -4.8 ± 0.1° (neat) for (R)-(-) enantiomer
Sigma-Aldrich	Varies	≥98%	Not specified on website	Not specified on website

Note: The specific rotation for (S)-(+)-3-Methyl-2-butanol can be inferred to be approximately +4.8° (neat), as enantiomers have equal but opposite optical rotations[1].

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of (S)-(+)-3-Methyl-2-butanol is essential for its handling, storage, and use in chemical reactions.

Property	Value	Reference
CAS Number	1517-66-4	[2]
Molecular Formula	C5H12O	[3]
Molecular Weight	88.15 g/mol	[3]
Appearance	Colorless liquid
Boiling Point	111-112 °C
Density	~0.819 g/mL at 20 °C
Refractive Index	~1.409 at 20 °C
Solubility	Slightly soluble in water. Miscible with ether and alcohols.

Synthesis of Enantiomerically Pure (S)-(+)-3-Methyl-2-butanol

The preparation of enantiomerically pure (S)-(+)-3-Methyl-2-butanol can be achieved through two primary strategies: the resolution of a racemic mixture or asymmetric synthesis.

Enzymatic Kinetic Resolution of Racemic 3-Methyl-2-butanol

Enzymatic kinetic resolution is a widely employed method that utilizes the stereoselectivity of enzymes, typically lipases, to preferentially acylate one enantiomer of a racemic alcohol, allowing for the separation of the unreacted enantiomer and the acylated product.

Figure 1: General workflow for the enzymatic kinetic resolution of 3-methyl-2-butanol.

Detailed Experimental Protocol: Lipase-Catalyzed Kinetic Resolution

This protocol is based on established methodologies for the kinetic resolution of secondary alcohols using lipases.

• Materials:

  • Racemic 3-methyl-2-butanol

  • Immobilized Lipase B from Candida antarctica (Novozym 435)

  • Vinyl acetate (acyl donor)

  • Anhydrous organic solvent (e.g., hexane, tert-butyl methyl ether)

  • Sodium bicarbonate solution (5% w/v)

  • Anhydrous magnesium sulfate

• Procedure:

  • To a solution of racemic 3-methyl-2-butanol (1.0 equivalent) in the chosen anhydrous organic solvent, add vinyl acetate (2.2 equivalents).

  • Add immobilized Candida antarctica Lipase B (typically 20 mg of enzyme per 1 mmol of substrate).

  • Stir the reaction mixture at a controlled temperature (e.g., 30-40 °C).

  • Monitor the reaction progress by chiral GC or HPLC until approximately 50% conversion is reached.

  • Filter off the enzyme and wash it with the reaction solvent.

  • Wash the combined filtrate with a 5% sodium bicarbonate solution to remove any acetic acid formed, followed by a brine wash.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Separate the unreacted (S)-(+)-3-methyl-2-butanol from the formed (R)-ester by column chromatography on silica gel.

Asymmetric Synthesis

Asymmetric synthesis aims to directly produce the desired enantiomer from a prochiral starting material. A common approach is the asymmetric reduction of the corresponding ketone, 3-methyl-2-butanone, using a chiral catalyst.

Figure 2: Workflow for the asymmetric synthesis of (S)-(+)-3-methyl-2-butanol.

Detailed Experimental Protocol: Asymmetric Hydrogenation of 3-Methyl-2-butanone

This protocol is a general representation of a Noyori-type asymmetric hydrogenation.

• Materials:

  • 3-Methyl-2-butanone

  • A chiral ruthenium-BINAP catalyst (e.g., RuCl2--INVALID-LINK--n)

  • Anhydrous methanol or ethanol

  • Hydrogen gas (high pressure)

• Procedure:

  • In a high-pressure reactor, dissolve 3-methyl-2-butanone and the chiral ruthenium-BINAP catalyst in an anhydrous alcohol solvent.

  • Pressurize the reactor with hydrogen gas (typically 50-100 atm).

  • Stir the reaction mixture at a specified temperature (e.g., 25-50 °C) for a designated time (e.g., 12-24 hours), or until the reaction is complete as monitored by GC.

  • Carefully vent the reactor and remove the solvent under reduced pressure.

  • Purify the resulting (S)-(+)-3-methyl-2-butanol by distillation or column chromatography to remove the catalyst and any residual starting material.

Analytical Methods for Enantiomeric Purity Determination

The accurate determination of enantiomeric excess is crucial. Chiral gas chromatography (GC) and chiral high-performance liquid chromatography (HPLC) are the most common and reliable methods for this purpose.

Chiral Gas Chromatography (GC)

Chiral GC is a powerful technique for separating volatile enantiomers. The separation is achieved using a chiral stationary phase (CSP), often based on derivatized cyclodextrins.

Detailed Experimental Protocol: Chiral GC Analysis

• Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID).

• Column: A chiral capillary column, for example, a cyclodextrin-based column such as Astec® CHIRALDEX™ G-TA (30 m x 0.25 mm I.D., 0.12 µm film thickness).

• Carrier Gas: Helium or Hydrogen.

• Injector Temperature: 250 °C.

• Detector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp: 2 °C/minute to 100 °C.

• Injection: 1 µL of a dilute solution of the sample in a suitable solvent (e.g., dichloromethane), with a split ratio (e.g., 50:1).

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is another widely used method, particularly for less volatile compounds or when derivatization is not desired. Polysaccharide-based CSPs are commonly employed.

Detailed Experimental Protocol: Chiral HPLC Analysis

• Instrumentation: HPLC system with a UV or Refractive Index (RI) detector.

• Column: A polysaccharide-based chiral column, such as a Daicel Chiralpak® series column (e.g., Chiralpak® AD-H, 250 x 4.6 mm, 5 µm).

• Mobile Phase: A mixture of a non-polar solvent (e.g., n-hexane) and an alcohol (e.g., isopropanol or ethanol) in a suitable ratio (e.g., 95:5 v/v).

• Flow Rate: 0.5 - 1.0 mL/min.

• Column Temperature: Ambient or controlled (e.g., 25 °C).

• Detection: UV detection at a low wavelength (e.g., 210 nm) if the compound has a chromophore, or RI detection for universal detection.

• Injection Volume: 5-20 µL of a sample solution.

Figure 3: Logical workflow for the determination of enantiomeric excess.

Conclusion

Enantiomerically pure (S)-(+)-3-Methyl-2-butanol is a key chiral building block accessible through various commercial and synthetic routes. For researchers and professionals in drug development, a thorough understanding of its properties, synthesis, and analytical methodologies is paramount for its effective application. This guide provides a foundational overview, and it is recommended to consult the cited literature and supplier documentation for more specific and detailed information.

References

• 1. Specific Rotation - Chemistry Steps [chemistrysteps.com]
• 2. 3-Methyl-2-butanol - Wikipedia [en.wikipedia.org]
• 3. 3-Methyl-2-butanol | C5H12O | CID 11732 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of (S)-(+)-3-Methyl-2-butanol via Asymmetric Reduction

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the enantioselective synthesis of (S)-(+)-3-Methyl-2-butanol, a valuable chiral building block in the development of pharmaceuticals and other fine chemicals. Two primary methods are presented: a chemocatalytic approach using the Corey-Bakshi-Shibata (CBS) reduction and a green biocatalytic method employing Daucus carota (carrot root).

Introduction

(S)-(+)-3-Methyl-2-butanol is a chiral secondary alcohol of significant interest in organic synthesis. Its stereocenter makes it a crucial intermediate for the construction of complex molecules with specific biological activities. The asymmetric reduction of the prochiral ketone, 3-methyl-2-butanone, is a direct and efficient route to obtain the desired (S)-enantiomer. This document outlines two effective methods to achieve this transformation with high enantioselectivity.

Methods Overview

Two distinct yet effective methods for the asymmetric reduction of 3-methyl-2-butanone are detailed below:

• Corey-Bakshi-Shibata (CBS) Reduction: This robust and widely used chemical method employs a chiral oxazaborolidine catalyst to stereoselectively deliver a hydride to the ketone, resulting in the formation of the chiral alcohol with high enantiomeric excess.[1][2][3]

• Biocatalytic Reduction with Daucus carota: This environmentally friendly approach utilizes the enzymes present in carrot root to perform the asymmetric reduction. This "green chemistry" method offers good to excellent yields and enantioselectivity under mild reaction conditions.[4][5][6]

Method 1: Corey-Bakshi-Shibata (CBS) Reduction

The CBS reduction is a reliable method for the enantioselective reduction of a wide range of ketones.[1][2][3] The use of the (R)-2-Methyl-CBS-oxazaborolidine catalyst directs the hydride attack to the Re-face of the ketone, yielding the (S)-alcohol.

Reaction Scheme

Caption: Asymmetric reduction of 3-methyl-2-butanone to (S)-(+)-3-methyl-2-butanol via CBS reduction.

Experimental Protocol

Materials:

• 3-Methyl-2-butanone (≥99%)

• (R)-2-Methyl-CBS-oxazaborolidine (1 M solution in toluene)

• Borane dimethyl sulfide complex (BH₃•SMe₂) or Borane-tetrahydrofuran complex (BH₃•THF) (1 M solution in THF)

• Anhydrous tetrahydrofuran (THF)

• Methanol

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere setup (e.g., nitrogen or argon)

• Low-temperature bath (e.g., dry ice/acetone, -78 °C)

Procedure:

• Reaction Setup: Under an inert atmosphere, add (R)-2-Methyl-CBS-oxazaborolidine solution (0.1 eq.) to a flame-dried round-bottom flask containing anhydrous THF. Cool the solution to -78 °C.

• Addition of Borane: Slowly add the borane solution (BH₃•SMe₂ or BH₃•THF, 0.6 eq.) to the catalyst solution and stir for 15 minutes at -78 °C.

• Substrate Addition: Add a solution of 3-methyl-2-butanone (1.0 eq.) in anhydrous THF dropwise to the reaction mixture over 30 minutes, maintaining the temperature at -78 °C.

• Reaction Monitoring: Stir the reaction mixture at -78 °C. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Quenching: Once the reaction is complete, slowly add methanol to quench the excess borane. Allow the mixture to warm to room temperature.

• Work-up: Add 1 M HCl and stir for 30 minutes. Separate the organic layer and extract the aqueous layer with diethyl ether or ethyl acetate. Combine the organic layers, wash with saturated NaHCO₃ solution and then with brine.

• Purification: Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by distillation.[7]

Data Presentation

Parameter	Expected Value
Yield	>90%
Enantiomeric Excess (ee)	>95%
Specific Rotation	>+4.5° (neat)

Note: Yield and enantiomeric excess can vary based on the specific reaction conditions and purity of reagents.

Method 2: Biocatalytic Reduction with Daucus carota

The use of whole plant cells for asymmetric synthesis is a cornerstone of green chemistry. Daucus carota (carrot) roots contain dehydrogenases that can reduce ketones to chiral alcohols with high enantioselectivity, typically favoring the formation of the (S)-enantiomer.[4][5][6]

Reaction Workflow

Caption: Experimental workflow for the biocatalytic reduction of 3-methyl-2-butanone using Daucus carota.

Experimental Protocol

Materials:

• Fresh Daucus carota (carrots)

• 3-Methyl-2-butanone (≥99%)

• Distilled water

• Ethyl acetate

• Celatom® or diatomaceous earth

• Anhydrous sodium sulfate (Na₂SO₄)

• Erlenmeyer flask

• Orbital shaker

• Büchner funnel and filter paper

Procedure:

• Biocatalyst Preparation: Wash and peel fresh carrots. Grate the carrots into fine pieces.

• Reaction Setup: In an Erlenmeyer flask, suspend the grated carrots in distilled water (e.g., 100 g of carrots in 200 mL of water).

• Substrate Addition: Add 3-methyl-2-butanone to the carrot suspension. The substrate concentration should be optimized, starting with a concentration of 1-5 g/L.

• Incubation: Seal the flask and place it on an orbital shaker at room temperature (around 25 °C) and 120-150 rpm. The reaction time can vary, typically from 24 to 72 hours.[4]

• Reaction Monitoring: The conversion can be monitored by taking aliquots of the aqueous phase, extracting with ethyl acetate, and analyzing by GC.

• Work-up: After the desired conversion is reached, filter the reaction mixture through a pad of Celatom® to remove the carrot pulp. Wash the pulp with ethyl acetate.

• Extraction: Extract the aqueous filtrate with ethyl acetate (3 x 100 mL). Combine the organic extracts.

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure. The crude product can be purified by distillation.[8]

Data Presentation

Parameter	Expected Value Range
Yield	60 - 95%
Enantiomeric Excess (ee)	76 - >99%

Note: The yield and enantiomeric excess are highly dependent on the variety of carrot, reaction time, and substrate concentration. For many ketones, this method predominantly yields the (S)-alcohol.[4]

Analysis and Characterization

Purification

The final product, (S)-(+)-3-Methyl-2-butanol, can be purified by fractional distillation. Due to its relatively low boiling point (112-114 °C), care should be taken to avoid losses during solvent removal and distillation.

Determination of Enantiomeric Excess

The enantiomeric excess of the synthesized (S)-(+)-3-Methyl-2-butanol can be determined by chiral gas chromatography (GC).

Protocol for Chiral GC Analysis:

• Derivatization (Optional but Recommended): To improve separation, the alcohol can be derivatized to its acetate ester. This can be achieved by reacting the alcohol with acetic anhydride in the presence of a catalyst like iodine.[9]

• GC Conditions:

  • Column: A chiral stationary phase column, such as one based on modified β-cyclodextrin (e.g., CP Chirasil-DEX CB), is suitable for separating the enantiomers of 3-methyl-2-butanol or its acetate derivative.[9]

  • Carrier Gas: Hydrogen or Helium.

  • Injector and Detector Temperature: Typically set around 230-250 °C.

  • Oven Program: An appropriate temperature program should be developed to achieve baseline separation of the enantiomers.

• Calculation of Enantiomeric Excess: The enantiomeric excess (ee) is calculated from the peak areas of the two enantiomers in the chromatogram using the following formula: ee (%) = [ (Area of (S)-enantiomer - Area of (R)-enantiomer) / (Area of (S)-enantiomer + Area of (R)-enantiomer) ] x 100

Conclusion

Both the Corey-Bakshi-Shibata reduction and the biocatalytic reduction using Daucus carota are effective methods for the synthesis of (S)-(+)-3-Methyl-2-butanol. The choice of method will depend on the specific requirements of the researcher, considering factors such as desired enantiopurity, scalability, cost, and environmental impact. The CBS reduction generally offers higher enantioselectivity and predictability, while the biocatalytic approach provides a greener and more sustainable alternative.

References

• 1. US5439561A - Separation of 3-methyl-2-butanol from 2-pentanol by azeotropic - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Asymmetric Reduction of Heteroaryl Methyl Ketones Using Daucus carota - Green and Sustainable Chemistry - SCIRP [scirp.org]
• 7. sites.nvcc.edu [sites.nvcc.edu]
• 8. researchgate.net [researchgate.net]
• 9. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Enantioselective Synthesis of Alcohols Utilizing Chiral Auxiliaries: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

The synthesis of enantiomerically pure alcohols is a cornerstone of modern organic chemistry, particularly in the development of pharmaceuticals and other bioactive molecules. One established strategy for controlling the stereochemical outcome of reactions is the use of chiral auxiliaries. This document provides a detailed overview of the principles and methodologies for the enantioselective synthesis of alcohols using a chiral auxiliary approach. While the focus is on the potential application of (S)-(+)-3-Methyl-2-butanol as a model chiral auxiliary, the protocols and data presented are drawn from well-established and analogous chiral auxiliary systems due to a lack of specific documented examples for this particular alcohol in the synthesis of other chiral alcohols. These notes are intended to serve as a practical guide for researchers in designing and executing asymmetric syntheses.

Introduction to Chiral Auxiliary-Mediated Synthesis of Alcohols

The fundamental principle behind using a chiral auxiliary is the temporary incorporation of a chiral molecule into a prochiral substrate. This covalent attachment transforms the prochiral substrate into a chiral molecule with two or more stereocenters. A subsequent diastereoselective reaction creates a new stereocenter with a specific configuration, influenced by the steric and electronic properties of the auxiliary. Finally, the chiral auxiliary is cleaved from the product, yielding the desired enantiomerically enriched alcohol and ideally allowing for the recovery and recycling of the auxiliary.

The general workflow for this synthetic strategy is outlined below:

Application Notes and Protocols: (S)-(+)-3-Methyl-2-butanol in Flavor and Fragrance Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of (S)-(+)-3-Methyl-2-butanol as a chiral precursor in the synthesis of flavor and fragrance compounds. While the racemic mixture of 3-methyl-2-butanol is utilized as a flavoring agent, the enantiomerically pure (S)-(+)-3-Methyl-2-butanol is primarily employed in research and development to create specific chiral esters with unique sensory properties. The chirality of the alcohol component can significantly influence the resulting ester's aroma and flavor profile, making enantioselective synthesis a critical tool for flavorists and fragrance chemists.

Chemical Properties and Sensory Relevance

(S)-(+)-3-Methyl-2-butanol is a chiral secondary alcohol. Its primary application in the flavor and fragrance industry is as a starting material for the synthesis of chiral esters. The stereochemistry of the alcohol can lead to esters with distinct olfactory and gustatory characteristics compared to their corresponding racemic or opposite enantiomeric forms. This is due to the specific interactions between the chiral flavor molecule and the chiral olfactory and gustatory receptors in the human body.

While extensive sensory data for a wide range of esters derived from (S)-(+)-3-Methyl-2-butanol is not widely published, initial findings for related compounds suggest that the chirality has a noticeable impact on the perceived aroma. For instance, esters of the related compound 2-methylbutanol, which also possesses a chiral center, are known to contribute to fruity notes in various food products. Specifically, (S)-2-methylbutyl acetate has been associated with blackberry-fruit and banana aromas.[1]

Table 1: Physical and Chemical Properties of (S)-(+)-3-Methyl-2-butanol

Property	Value
CAS Number	1517-66-4
Molecular Formula	C₅H₁₂O
Molecular Weight	88.15 g/mol
Appearance	Colorless liquid
Boiling Point	111-112 °C
Density	0.819 g/mL at 25 °C
Optical Rotation	+4.8° (neat)

Synthesis of Chiral Esters: Enzymatic Esterification

Enzymatic catalysis, particularly with lipases, is a preferred method for the synthesis of chiral esters in the flavor and fragrance industry. This approach offers high enantioselectivity, mild reaction conditions, and avoids the use of harsh chemicals, which is advantageous for food-grade products. Immobilized lipases, such as Novozym 435 (Candida antarctica lipase B), are particularly effective for the esterification of secondary alcohols like (S)-(+)-3-Methyl-2-butanol.[2][3][4][5][6]

Experimental Protocol: Synthesis of (S)-3-Methyl-2-butyl Acetate

This protocol describes a representative method for the synthesis of (S)-3-methyl-2-butyl acetate using Novozym 435.

Materials:

• (S)-(+)-3-Methyl-2-butanol (≥99% purity)

• Vinyl acetate (reagent grade)

• Novozym 435 (immobilized Candida antarctica lipase B)

• Hexane (anhydrous)

• Sodium sulfate (anhydrous)

• Silica gel for column chromatography

• Ethyl acetate and hexane for chromatography elution

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath with temperature control

• Condenser

• Rotary evaporator

• Glass funnel

• Chromatography column

• Gas chromatograph with a chiral column (e.g., Cyclodex-B) for enantiomeric excess determination

Procedure:

• To a 100 mL round-bottom flask, add (S)-(+)-3-Methyl-2-butanol (1.0 g, 11.3 mmol) and vinyl acetate (2.9 g, 33.9 mmol, 3 equivalents).

• Add 50 mL of anhydrous hexane to dissolve the reactants.

• Add Novozym 435 (100 mg, 10% w/w of the alcohol).

• Equip the flask with a condenser and place it in a heating mantle or oil bath.

• Stir the reaction mixture at 45°C for 24-48 hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, filter off the immobilized enzyme. The enzyme can be washed with hexane, dried, and potentially reused.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to remove excess solvent and unreacted vinyl acetate.

• Dissolve the crude product in a minimal amount of hexane and purify by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane.

• Combine the fractions containing the pure ester and remove the solvent under reduced pressure to yield (S)-3-methyl-2-butyl acetate as a colorless liquid.

• Determine the yield and confirm the purity and enantiomeric excess of the product by GC analysis on a chiral column.

Table 2: Representative Quantitative Data for Enzymatic Esterification of Secondary Alcohols

Parameter	Value/Range	Reference
Enzyme	Novozym 435	[2][3][4][5][6]
Acyl Donor	Vinyl acetate	[7]
Solvent	Hexane or solvent-free	[7]
Temperature	30-60 °C	[7]
Reaction Time	24-72 hours	[8]
Yield	>90% (for similar secondary alcohols)	[3][7]
Enantiomeric Excess	>95%	[8]

Note: The data in this table is representative of enzymatic esterifications of secondary alcohols and serves as a guideline. Actual results for (S)-(+)-3-Methyl-2-butanol may vary.

Visualizing the Synthesis and Application Workflow

The following diagrams illustrate the key processes involved in the synthesis and application of (S)-(+)-3-Methyl-2-butanol-derived esters.

Caption: Experimental workflow for the synthesis and analysis of chiral esters.

Caption: Principle of enzymatic kinetic resolution for chiral alcohol separation.

Conclusion

(S)-(+)-3-Methyl-2-butanol serves as a valuable chiral building block for the synthesis of enantiomerically pure esters for the flavor and fragrance industry. The use of enzymatic methods, particularly with immobilized lipases like Novozym 435, provides an efficient and green route to these compounds. Further research into the specific sensory properties of a wider range of esters derived from (S)-(+)-3-Methyl-2-butanol is warranted to fully explore its potential in creating novel and impactful flavors and fragrances. The provided protocols and workflows offer a solid foundation for researchers and developers to embark on the synthesis and evaluation of these promising chiral molecules.

References

• 1. researchgate.net [researchgate.net]
• 2. Novozym 435: the “perfect” lipase immobilized biocatalyst? - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY00415G [pubs.rsc.org]
• 3. Effect of alcohol structure on the optimum condition for novozym 435-catalyzed synthesis of adipate esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Various ester derivatives from esterification reaction of secondary metabolite compounds: a review - MedCrave online [medcraveonline.com]
• 7. Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. re.public.polimi.it [re.public.polimi.it]

Application Notes and Protocols: (S)-(+)-3-Methyl-2-butanol as a Chiral Solvent in Asymmetric Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-(+)-3-Methyl-2-butanol is a chiral secondary alcohol that holds significant potential as a solvent in asymmetric organic synthesis.[1] Its chiral nature allows it to serve not only as a reaction medium but also as a chiral auxiliary, capable of inducing stereoselectivity in reactions involving prochiral substrates. This document provides detailed application notes and protocols for the use of (S)-(+)-3-Methyl-2-butanol as a solvent in key organic transformations, such as the asymmetric reduction of ketones. Its moderate polarity and ability to engage in hydrogen bonding can influence the transition state of a reaction, leading to the preferential formation of one enantiomer over the other.

Physical and Chemical Properties

A thorough understanding of the physicochemical properties of (S)-(+)-3-Methyl-2-butanol is essential for its effective application as a solvent.

Property	Value
Molecular Formula	C₅H₁₂O
Molar Mass	88.15 g/mol
Appearance	Colorless liquid
Density	0.818 g/cm³
Boiling Point	112-114 °C
Solubility in water	56 mg/mL at 25 °C[2]
Chirality	(S)-enantiomer

Applications in Asymmetric Synthesis

(S)-(+)-3-Methyl-2-butanol is a promising chiral solvent for influencing the stereochemical outcome of various organic reactions. Its potential lies in its ability to create a chiral environment that can favor the formation of one enantiomer of a chiral product. While its application is an emerging area of research, it is anticipated to be particularly effective in reactions sensitive to solvent effects, such as reductions, additions to carbonyls, and cycloadditions.

Asymmetric Reduction of Prochiral Ketones

The reduction of prochiral ketones to chiral secondary alcohols is a fundamental transformation in organic synthesis. The use of a chiral solvent like (S)-(+)-3-Methyl-2-butanol can influence the facial selectivity of the hydride attack on the carbonyl group, leading to an enantiomeric excess (e.e.) of one of the alcohol enantiomers.

A plausible mechanism involves the coordination of the chiral solvent to the reducing agent and the ketone, forming a diastereomeric transition state. The steric and electronic properties of the (S)-(+)-3-Methyl-2-butanol would then favor one transition state over the other, resulting in an enantiomerically enriched product.

Below is a hypothetical workflow for such a reaction:

Caption: General workflow for the asymmetric reduction of a prochiral ketone using (S)-(+)-3-Methyl-2-butanol as a chiral solvent.

Experimental Protocols

The following are detailed, representative protocols for the asymmetric reduction of a model substrate, acetophenone, using (S)-(+)-3-Methyl-2-butanol as the solvent. Note: The quantitative results presented are hypothetical and serve as a guide for expected outcomes in such a reaction.

Protocol 1: Asymmetric Reduction of Acetophenone with Sodium Borohydride

Objective: To synthesize (S)-1-phenylethanol with enantiomeric excess using (S)-(+)-3-Methyl-2-butanol as a chiral solvent.

Materials:

• Acetophenone (1.20 g, 10.0 mmol)

• Sodium borohydride (0.38 g, 10.0 mmol)

• (S)-(+)-3-Methyl-2-butanol (50 mL)

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Diethyl ether

Procedure:

• To a dry 100 mL round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), add acetophenone and (S)-(+)-3-Methyl-2-butanol.

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride to the stirred solution over 15 minutes.

• Stir the reaction mixture at 0 °C for 4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of 1 M HCl (20 mL) at 0 °C.

• Separate the organic layer and extract the aqueous layer with diethyl ether (3 x 20 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution (20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 1-phenylethanol.

• Determine the enantiomeric excess of the product by chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

Hypothetical Results:

Substrate	Product	Solvent	Reducing Agent	Temp (°C)	Time (h)	Yield (%)	e.e. (%)
Acetophenone	1-Phenylethanol	(S)-(+)-3-Methyl-2-butanol	NaBH₄	0	4	85	45 (S)
Acetophenone	1-Phenylethanol	THF (control)	NaBH₄	0	4	95	0

Logical Relationship Diagram:

Caption: Logical relationship showing the influence of the chiral solvent on the formation of diastereomeric transition states, leading to an enantioenriched product.

Conclusion

(S)-(+)-3-Methyl-2-butanol presents a viable and interesting option as a chiral solvent for asymmetric organic synthesis. The protocols and data provided herein, while based on representative examples, aim to guide researchers in exploring its potential in inducing stereoselectivity. Further optimization of reaction conditions, such as temperature, concentration, and the choice of reagents, is likely to enhance the enantiomeric excess and yield of the desired products. As the demand for enantiomerically pure compounds in the pharmaceutical and other industries grows, the exploration of novel chiral solvents like (S)-(+)-3-Methyl-2-butanol will continue to be a valuable area of research.

References

• 1. Enantioselective addition of 2-methyl-3-butyn-2-ol to aldehydes: preparation of 3-hydroxy-1-butynes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Grignard Reactions Utilizing (S)-(+)-3-Methyl-2-butanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes on the use of (S)-(+)-3-Methyl-2-butanol in the context of Grignard reactions. It is critical to note that due to the protic nature of alcohols, (S)-(+)-3-Methyl-2-butanol cannot be used as a conventional solvent for Grignard reagents. This protocol addresses this fundamental incompatibility and offers insights into its potential application as a chiral auxiliary, a more chemically appropriate role in asymmetric synthesis. This document outlines the physicochemical properties of (S)-(+)-3-Methyl-2-butanol and provides a conceptual framework for its use in stereoselective Grignard additions.

Critical Warning: Incompatibility of Alcohols as Solvents in Grignard Reactions

Grignard reagents are potent nucleophiles and strong bases.[1][2] Alcohols, including (S)-(+)-3-Methyl-2-butanol, are protic compounds due to the presence of a hydroxyl (-OH) group. The acidic proton of the alcohol will react irreversibly with the Grignard reagent in an acid-base reaction. This reaction quenches the Grignard reagent, rendering it inactive for its intended nucleophilic addition to a carbonyl compound.[2][3]

The general reaction between a Grignard reagent (R-MgX) and an alcohol (R'-OH) is as follows:

R-MgX + R'-OH → R-H + Mg(OR')X

This reaction proceeds rapidly and is exothermic. Therefore, (S)-(+)-3-Methyl-2-butanol must not be used as a solvent for the preparation or reaction of Grignard reagents under standard conditions. The use of protic solvents like alcohols will result in the complete decomposition of the Grignard reagent.[2][3]

Physicochemical Properties of (S)-(+)-3-Methyl-2-butanol

Understanding the properties of (S)-(+)-3-Methyl-2-butanol is essential for its appropriate handling and application in organic synthesis.

Property	Value	Reference
Molecular Formula	C₅H₁₂O	[4]
Molecular Weight	88.15 g/mol	[4]
Appearance	Colorless liquid	[5]
Boiling Point	111-112 °C	[6]
Density	0.81 g/cm³	[6]
Flash Point	26 °C	[6]
Refractive Index	1.4090	[6]
Solubility in Water	56 mg/mL at 25 °C	[4]

Conceptual Protocol: (S)-(+)-3-Methyl-2-butanol as a Chiral Auxiliary in Grignard Reactions

While unsuitable as a solvent, chiral alcohols can sometimes be employed as chiral auxiliaries to induce stereoselectivity in nucleophilic additions. In this hypothetical application, the alcohol would first be converted to a magnesium alkoxide, which could then coordinate with the Grignard reagent and the substrate to create a chiral environment.

Principle

The chiral magnesium alkoxide of (S)-(+)-3-Methyl-2-butanol, formed by deprotonation with a Grignard reagent, could potentially form a chiral complex with another equivalent of the Grignard reagent and the carbonyl substrate. This diastereomeric transition state would favor the attack of the Grignard reagent from one face of the carbonyl group, leading to an enantiomeric excess in the product.

Experimental Workflow

Figure 1. Conceptual workflow for the use of (S)-(+)-3-Methyl-2-butanol as a chiral auxiliary.

Detailed Steps

• Preparation of the Chiral Magnesium Alkoxide:

  • In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), dissolve one equivalent of (S)-(+)-3-Methyl-2-butanol in anhydrous aprotic solvent (e.g., THF or diethyl ether).

  • Cool the solution to a low temperature (e.g., -78 °C).

  • Slowly add one equivalent of a simple Grignard reagent (e.g., ethylmagnesium bromide) to the solution. This will deprotonate the alcohol to form the magnesium alkoxide.

• Asymmetric Grignard Addition:

  • To the solution containing the chiral magnesium alkoxide, add one equivalent of the carbonyl substrate (e.g., a prochiral ketone).

  • Slowly add the desired Grignard reagent (the primary nucleophile) to the reaction mixture at low temperature.

  • Allow the reaction to stir for a specified time, monitoring by TLC.

• Work-up and Analysis:

  • Quench the reaction by slow addition of a saturated aqueous solution of ammonium chloride or dilute hydrochloric acid.

  • Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the resulting chiral alcohol by column chromatography.

  • Determine the enantiomeric excess of the product using a suitable analytical technique, such as chiral HPLC or NMR with a chiral shift reagent.

Signaling Pathway and Logical Relationship

The logic behind using a chiral alcohol as an auxiliary hinges on the formation of a diastereomeric transition state.

Figure 2. Logical diagram illustrating the principle of asymmetric induction.

Conclusion

While (S)-(+)-3-Methyl-2-butanol is fundamentally unsuitable as a solvent for Grignard reactions due to its protic nature, its chiral properties present an opportunity for its use as a chiral auxiliary. The conceptual protocol provided here outlines a potential pathway for achieving asymmetric induction in Grignard additions. Researchers and scientists are encouraged to explore this and similar chiral alcohols in the development of novel stereoselective methodologies. It is imperative to adhere to strict anhydrous conditions when working with Grignard reagents.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. reddit.com [reddit.com]
• 3. quora.com [quora.com]
• 4. 3-Methyl-2-butanol | C5H12O | CID 11732 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-methyl-2-butanol, 598-75-4 [thegoodscentscompany.com]
• 6. (S)-(+)-3-METHYL-2-BUTANOL CAS#: 1517-66-4 [m.chemicalbook.com]

Application Notes and Protocols: Asymmetric Synthesis of (+)-Eldanolide Using a Chiral Auxiliary Derived from (S)-(+)-3-Methyl-2-butanol

Introduction

(S)-(+)-3-Methyl-2-butanol is a readily available and inexpensive chiral building block. Its chiral framework can be effectively utilized in asymmetric synthesis to control the stereochemical outcome of reactions, leading to the formation of enantiomerically enriched natural products. This application note details a proposed methodology for the asymmetric synthesis of (+)-Eldanolide, the sex pheromone of the African sugarcane borer, Eldana saccharina, employing a chiral auxiliary derived from (S)-(+)-3-Methyl-2-butanol. The strategy hinges on a diastereoselective alkylation of an enolate, where the chiral auxiliary directs the approach of the electrophile.

Core Concept: Chiral Auxiliary in Asymmetric Synthesis

Chiral auxiliaries are stereogenic groups that are temporarily incorporated into a prochiral substrate to direct a subsequent stereoselective transformation. After the desired stereocenter(s) have been established, the auxiliary is removed and can, in principle, be recovered. In this proposed synthesis, (S)-(+)-3-Methyl-2-butanol is converted into a chiral ester enolate precursor, which then undergoes diastereoselective alkylation. The steric bulk of the 3-methyl-2-butyl group is expected to effectively shield one face of the enolate, leading to a high degree of stereocontrol.

Proposed Asymmetric Synthesis of (+)-Eldanolide

The overall synthetic strategy is outlined below. The key step is the diastereoselective alkylation of the propionyl ester derived from (S)-(+)-3-Methyl-2-butanol.

Diagram: Proposed Synthetic Pathway for (+)-Eldanolide

Caption: Proposed synthetic route to (+)-Eldanolide.

Experimental Protocols

1. Synthesis of (S)-3-Methylbutan-2-yl propionate (Chiral Propionate Ester 1)

• Materials: (S)-(+)-3-Methyl-2-butanol, Propionyl chloride, Pyridine, Dichloromethane (DCM).

• Procedure:

  • To a solution of (S)-(+)-3-Methyl-2-butanol (1.0 eq) and pyridine (1.2 eq) in anhydrous DCM at 0 °C under a nitrogen atmosphere, add propionyl chloride (1.1 eq) dropwise.

  • Allow the reaction mixture to warm to room temperature and stir for 12 hours.

  • Quench the reaction with saturated aqueous ammonium chloride solution.

  • Separate the organic layer, wash with 1 M HCl, saturated aqueous sodium bicarbonate, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (hexanes/ethyl acetate gradient) to afford the chiral propionate ester 1 .

2. Diastereoselective Alkylation to form (S)-3-Methylbutan-2-yl (R)-2,3-dimethylhept-6-enoate (Alkylated Ester 2)

• Materials: Chiral Propionate Ester 1 , Lithium diisopropylamide (LDA), Tetrahydrofuran (THF), 4-Pentenyl iodide.

• Procedure:

  • Prepare a solution of LDA (1.1 eq) in anhydrous THF at -78 °C.

  • To this solution, add a solution of the chiral propionate ester 1 (1.0 eq) in anhydrous THF dropwise.

  • Stir the mixture at -78 °C for 1 hour to ensure complete enolate formation.

  • Add 4-pentenyl iodide (1.2 eq) dropwise to the enolate solution.

  • Stir the reaction at -78 °C for 4 hours.

  • Quench the reaction with saturated aqueous ammonium chloride solution and allow it to warm to room temperature.

  • Extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

  • Purify by flash column chromatography to yield the alkylated ester 2 . The diastereomeric ratio can be determined by chiral HPLC or NMR analysis of a derivatized sample.

3. Synthesis of (R)-2,3-dimethylhept-6-enal (Chiral Aldehyde 3)

• Materials: Alkylated Ester 2 , Diisobutylaluminium hydride (DIBAL-H), Oxalyl chloride, Dimethyl sulfoxide (DMSO), Triethylamine, DCM.

• Procedure:

  • Reduction to the Alcohol: Dissolve the alkylated ester 2 (1.0 eq) in anhydrous DCM and cool to -78 °C. Add DIBAL-H (1.0 M in hexanes, 2.2 eq) dropwise. Stir at -78 °C for 3 hours. Quench carefully with methanol, followed by Rochelle's salt solution. Allow to warm to room temperature and stir vigorously until the layers are clear. Separate the layers and extract the aqueous phase with DCM. Combine the organic layers, dry, and concentrate to give the crude alcohol. The chiral auxiliary, (S)-(+)-3-Methyl-2-butanol, can be recovered from the reaction mixture.

  • Swern Oxidation: Prepare the Swern reagent by adding oxalyl chloride (1.5 eq) to anhydrous DCM at -78 °C, followed by DMSO (3.0 eq). After 15 minutes, add a solution of the crude alcohol from the previous step in DCM. Stir for 30 minutes, then add triethylamine (5.0 eq). Allow the reaction to warm to room temperature. Quench with water, separate the layers, and extract the aqueous phase with DCM. Combine the organic layers, wash with brine, dry, and concentrate. Purify by flash chromatography to obtain the chiral aldehyde 3 .

Subsequent Steps: The chiral aldehyde 3 can be converted to (+)-Eldanolide through established literature procedures, including a Wittig reaction to install the isopropenyl group, followed by ozonolysis and reductive workup to the diol, and subsequent oxidative lactonization.

Data Presentation

The expected outcomes for the key stereoselective alkylation step are summarized in the table below. These values are hypothetical and based on typical results for diastereoselective alkylations using bulky chiral auxiliaries.

Entry	Electrophile	Base	Temperature (°C)	Solvent	Yield (%)	Diastereomeric Ratio (dr)
1	4-Pentenyl iodide	LDA	-78	THF	85-95	>95:5
2	4-Pentenyl iodide	LHMDS	-78	THF	80-90	>90:10
3	4-Pentenyl bromide	LDA	-78	THF	80-90	>93:7

Logical Relationships and Workflow

The workflow for the asymmetric synthesis of (+)-Eldanolide is depicted in the following diagram, highlighting the key transformations and the role of the chiral auxiliary.

Diagram: Experimental Workflow

Caption: Step-by-step experimental workflow.

This application note presents a viable, albeit proposed, synthetic route to (+)-Eldanolide utilizing a chiral auxiliary derived from the inexpensive and readily available (S)-(+)-3-Methyl-2-butanol. The key to the asymmetric induction is a diastereoselective alkylation step, which is expected to proceed with high stereocontrol. The detailed protocols and workflows provide a solid foundation for researchers to explore this and similar applications of (S)-(+)-3-Methyl-2-butanol in the asymmetric synthesis of other valuable natural products. Further optimization of reaction conditions may be necessary to achieve the highest possible yields and diastereoselectivities.

Experimental setup for the oxidation of (S)-(+)-3-Methyl-2-butanol to 3-methyl-2-butanone

Application Note: Oxidation of (S)-(+)-3-Methyl-2-butanol to 3-Methyl-2-butanone

**Abstract

This document provides detailed experimental protocols for the oxidation of the secondary alcohol, (S)-(+)-3-Methyl-2-butanol, to the corresponding ketone, 3-methyl-2-butanone. This conversion is a fundamental transformation in organic synthesis, yielding a versatile chemical intermediate.[1][2] Protocols using common laboratory oxidizing agents, specifically pyridinium chlorochromate (PCC) and acidified potassium dichromate, are described in detail. Additionally, this note includes comprehensive data on reagent properties, reaction conditions, and the spectroscopic characteristics of the final product for identification and analysis.

Introduction

The oxidation of secondary alcohols to ketones is a cornerstone reaction in organic chemistry. (S)-(+)-3-Methyl-2-butanol, a chiral secondary alcohol, can be efficiently converted to 3-methyl-2-butanone, also known as methyl isopropyl ketone (MIPK).[1][2] This ketone serves as a solvent and a building block in the synthesis of more complex molecules.[2] The choice of oxidizing agent is critical and depends on the desired scale, yield, and tolerance of other functional groups. Common reagents for this transformation include chromium(VI)-based compounds like potassium dichromate and pyridinium chlorochromate (PCC), as well as methods like Swern oxidation and catalytic dehydrogenation for industrial applications.[1][3][4] This note focuses on two widely used laboratory-scale procedures.

Chemical Reaction and Mechanism

The oxidation involves the removal of two hydrogen atoms: one from the hydroxyl (-OH) group and another from the carbon atom to which the hydroxyl group is attached.[1] This process forms a carbon-oxygen double bond, converting the secondary alcohol into a ketone.[1] Unlike primary alcohols, secondary alcohols cannot be over-oxidized to carboxylic acids under typical conditions, making the synthesis of ketones relatively straightforward.[5][6]

Diagram of the Chemical Transformation

Caption: Figure 1: Oxidation of (S)-(+)-3-Methyl-2-butanol.

Experimental Protocols

Safety Precautions

• Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Chromium(VI) compounds (Potassium Dichromate, PCC) are toxic and carcinogenic. Handle them with extreme care in a well-ventilated fume hood.

• Sulfuric acid is highly corrosive. Handle with care.

• Organic solvents like dichloromethane and diethyl ether are volatile and flammable. Work in a fume hood away from ignition sources.

Protocol 1: Oxidation using Pyridinium Chlorochromate (PCC)

PCC is a milder chromium-based reagent that is effective for converting secondary alcohols to ketones with minimal side reactions.[4]

Materials and Reagents:

• (S)-(+)-3-Methyl-2-butanol

• Pyridinium chlorochromate (PCC)

• Anhydrous Dichloromethane (DCM)

• Silica gel

• Diethyl ether

• Anhydrous magnesium sulfate

• Round-bottom flask, magnetic stirrer, reflux condenser, separatory funnel, rotary evaporator.

Procedure:

• Setup: In a fume hood, set up a dry round-bottom flask equipped with a magnetic stir bar.

• Reagent Suspension: To the flask, add anhydrous dichloromethane (DCM). While stirring, add pyridinium chlorochromate (PCC) to create a suspension.

• Reactant Addition: Dissolve (S)-(+)-3-Methyl-2-butanol in a small amount of anhydrous DCM and add it to the PCC suspension in one portion.

• Reaction: Stir the mixture at room temperature. The reaction is typically complete within 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: Upon completion, dilute the reaction mixture with diethyl ether.

• Filtration: Pass the mixture through a short pad of silica gel to filter out the chromium byproducts. Wash the silica pad thoroughly with additional diethyl ether.

• Evaporation: Combine the organic filtrates and remove the solvent using a rotary evaporator.

• Purification: The resulting crude product can be purified further by simple distillation to yield pure 3-methyl-2-butanone.

Protocol 2: Oxidation using Acidified Potassium Dichromate

This classic method uses a strong and inexpensive oxidizing agent. The reaction progress is easily monitored by the color change from orange (Cr₂O₇²⁻) to green (Cr³⁺).[7][8]

Materials and Reagents:

• (S)-(+)-3-Methyl-2-butanol

• Potassium dichromate (K₂Cr₂O₇)

• Concentrated Sulfuric Acid (H₂SO₄)

• Water

• Diethyl ether

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Round-bottom flask, dropping funnel, magnetic stirrer, heating mantle, distillation apparatus.

Procedure:

• Oxidizing Solution: In a fume hood, prepare the oxidizing solution by carefully dissolving potassium dichromate in water in a flask. Cool the flask in an ice bath and slowly add concentrated sulfuric acid while stirring.

• Setup: Place the (S)-(+)-3-Methyl-2-butanol in a larger round-bottom flask equipped with a magnetic stirrer and a dropping funnel containing the prepared oxidizing solution.

• Reactant Addition: Slowly add the oxidizing solution from the dropping funnel to the alcohol. The reaction is exothermic; maintain the temperature by using an ice bath.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature. Then, gently heat the mixture under reflux for approximately 1 hour to ensure the reaction goes to completion.[3] The solution should turn from orange to a murky green.[5]

• Isolation: After cooling, set up the apparatus for simple distillation and distill the product directly from the reaction mixture.

• Workup: Transfer the distillate to a separatory funnel. Wash the distillate with saturated sodium bicarbonate solution to neutralize any remaining acid, and then with water.

• Drying and Evaporation: Dry the organic layer with anhydrous sodium sulfate, filter, and remove the diethyl ether (if used for extraction) using a rotary evaporator to obtain 3-methyl-2-butanone.

Experimental Workflow Diagram

Caption: Figure 2: General Experimental Workflow.

Data Presentation

Table 1: Properties of Key Reagents and Product

Compound	Formula	Molar Mass ( g/mol )	Density (g/mL)	Boiling Point (°C)
(S)-(+)-3-Methyl-2-butanol	C₅H₁₂O	88.15	~0.819	~112
Potassium Dichromate	K₂Cr₂O₇	294.18	2.676	Decomposes
Pyridinium Chlorochromate	C₅H₆NCrO₃Cl	215.56	1.8	Decomposes

| 3-Methyl-2-butanone | C₅H₁₀O | 86.13 | ~0.805 | 94-95 |

Table 2: Comparison of Oxidation Methods

Method	Oxidizing Agent	Typical Solvent	Temperature	Reaction Time	Typical Yield	Notes
Protocol 1	PCC	Dichloromethane	Room Temp.	2-4 hours	70-90%	Milder conditions, easier workup.
Protocol 2	K₂Cr₂O₇ / H₂SO₄	Water	0°C to Reflux	1-2 hours	60-80%	Strong oxidant, exothermic, color change indicator.[5][8]

| Catalytic Dehydrogenation | Cu/SiO₂ Catalyst | Vapor Phase | 200-300 °C[1] | Continuous | >95%[1] | Industrial scale, high efficiency, requires special equipment. |

Characterization of 3-Methyl-2-butanone

Confirmation of the product, 3-methyl-2-butanone, is achieved through standard spectroscopic methods.

Table 3: Spectroscopic Data for 3-Methyl-2-butanone

Technique	Expected Data
¹H NMR	~2.8 ppm (septet, 1H, -CH-), ~2.2 ppm (singlet, 3H, -COCH₃), ~1.1 ppm (doublet, 6H, -CH(CH₃)₂)[9]
¹³C NMR	~210 ppm (C=O), ~45 ppm (-CH-), ~22 ppm (-COCH₃), ~17 ppm (-CH(CH₃)₂)[9]
IR Spectroscopy	Strong, sharp absorbance at ~1715 cm⁻¹ (C=O stretch of a ketone).

| Mass Spectrometry | Molecular ion (M⁺) peak at m/z = 86. A prominent base peak at m/z = 43, corresponding to the [CH₃CO]⁺ acylium ion.[9] |

References

• 1. (S)-(+)-3-Methyl-2-butanol | 1517-66-4 | Benchchem [benchchem.com]
• 2. 3-Methyl-2-butanone - Simple English Wikipedia, the free encyclopedia [simple.wikipedia.org]
• 3. brainly.com [brainly.com]
• 4. quora.com [quora.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. byjus.com [byjus.com]
• 7. A microscale oxidation of alcohols | Class experiment | RSC Education [edu.rsc.org]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. ORGANIC SPECTROSCOPY INTERNATIONAL: 3-methyl-2-butanone [orgspectroscopyint.blogspot.com]

Technical Notes & Optimization

Technical Support Center: Purification of (S)-(+)-3-Methyl-2-butanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of (S)-(+)-3-Methyl-2-butanol.

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of (S)-(+)-3-Methyl-2-butanol relevant to its purification?

A1: Understanding the physical properties of (S)-(+)-3-Methyl-2-butanol is crucial for selecting and optimizing purification methods. Key properties are summarized in the table below.

Property	Value
Molecular Formula	C5H12O
Molar Mass	88.15 g/mol [1]
Boiling Point	111-112 °C[2]
Density	0.818 g/cm³[1]
Refractive Index	1.4090[2]
Solubility	Soluble in alcohol, insoluble in water.[2]

Q2: What are the common methods for purifying 3-Methyl-2-butanol?

A2: The choice of purification method depends on the nature of the impurities. Common techniques include:

• Fractional Distillation: Effective for separating 3-Methyl-2-butanol from impurities with significantly different boiling points.[3]

• Azeotropic Distillation: Useful for separating it from compounds with close boiling points, such as 2-pentanol, by introducing an azeotrope-forming agent.[4][5]

• Preparative Chromatography: Can be used for high-purity separations, especially for removing isomers or closely related impurities.[6]

Q3: How can I resolve the enantiomers of 3-Methyl-2-butanol to obtain the (S)-(+)-isomer?

A3: Since enantiomers have identical physical properties, they cannot be separated by simple distillation.[7] Chiral resolution techniques are required:

• Enzymatic Resolution: This method utilizes enzymes that selectively react with one enantiomer, allowing for the separation of the unreacted enantiomer. Kinetic resolution has a maximum theoretical yield of 50% for the desired enantiomer.[7]

• Diastereomeric Resolution: The racemic mixture is reacted with a chiral resolving agent to form diastereomers, which have different physical properties and can be separated by crystallization or chromatography. The desired enantiomer is then recovered from the separated diastereomer.[8]

• Preparative Chiral Chromatography: This technique uses a chiral stationary phase to directly separate the enantiomers.[9][10]

Troubleshooting Guides

Fractional Distillation

Problem: Poor separation of 3-Methyl-2-butanol from an impurity with a close boiling point (e.g., 2-pentanol, which boils at 118 °C).[5]

Possible Causes & Solutions:

• Insufficient Column Efficiency: The fractionating column may not have enough theoretical plates for the separation.

  • Solution: Use a longer column or a column with a more efficient packing material.

• Incorrect Reflux Ratio: A low reflux ratio may not allow for proper equilibration between the liquid and vapor phases.

  • Solution: Increase the reflux ratio to improve separation, although this will increase the distillation time.

• Distillation Rate is Too High: A fast distillation rate does not allow for proper equilibrium to be established in the column.

  • Solution: Reduce the heating rate to ensure a slow and steady distillation rate, typically 1-2 drops per second.[3]

• Azeotrope Formation: The impurity may form an azeotrope with 3-Methyl-2-butanol.

  • Solution: Consider using azeotropic distillation with a suitable entrainer. For separating 3-methyl-2-butanol from 2-pentanol, effective agents include 2,2-dimethyl butane, ethyl acetate, and dioxane.[5]

Chiral Purity and Resolution

Problem: Low enantiomeric excess (ee) after enzymatic resolution.

Possible Causes & Solutions:

• Suboptimal Reaction Conditions: The enzyme's activity and selectivity are highly dependent on temperature, pH, and solvent.

  • Solution: Optimize the reaction conditions according to the enzyme's specifications.

• Enzyme Inhibition: The substrate or product may be inhibiting the enzyme.

  • Solution: Perform the reaction at a lower substrate concentration or remove the product as it is formed.

• Incorrect Enantiomer Reactivity: The chosen enzyme may not be selective for the desired enantiomer.

  • Solution: Screen different lipases or esterases to find one with high enantioselectivity for the desired reaction.

Problem: Difficulty in separating diastereomeric esters formed during chiral resolution.

Possible Causes & Solutions:

• Similar Physical Properties: The formed diastereomers may have very similar solubilities, making separation by crystallization challenging.

  • Solution 1: Experiment with different solvents or solvent mixtures to find a system where the solubility difference between the diastereomers is maximized.

  • Solution 2: If crystallization is ineffective, consider using column chromatography to separate the diastereomers.

• Incomplete Reaction: The esterification reaction may not have gone to completion, leaving unreacted alcohol.

  • Solution: Use a slight excess of the chiral resolving agent and ensure adequate reaction time and temperature. Monitor the reaction progress using TLC or GC.

Problem: Poor separation in preparative chiral HPLC.

Possible Causes & Solutions:

• Inappropriate Chiral Stationary Phase (CSP): The selected CSP may not be suitable for resolving 3-Methyl-2-butanol.

  • Solution: Screen a variety of chiral columns with different stationary phases (e.g., polysaccharide-based, Pirkle-type) to find one that provides good separation.[11]

• Suboptimal Mobile Phase: The mobile phase composition significantly affects the separation.

  • Solution: Systematically vary the mobile phase composition (e.g., the ratio of hexane to isopropanol) and consider the use of additives to improve resolution.[12]

• Column Overload: Injecting too much sample can lead to peak broadening and poor resolution.

  • Solution: Reduce the injection volume or the concentration of the sample.

Experimental Protocols

Protocol 1: Fractional Distillation of 3-Methyl-2-butanol

This protocol describes the purification of 3-Methyl-2-butanol from a mixture with a higher boiling impurity.

Materials:

• Crude 3-Methyl-2-butanol

• Fractionating column (e.g., Vigreux or packed column)

• Distillation flask

• Condenser

• Receiving flask

• Heating mantle

• Boiling chips

• Thermometer

Procedure:

• Assemble the fractional distillation apparatus. Ensure all glassware is dry.

• Add the crude 3-Methyl-2-butanol and a few boiling chips to the distillation flask.

• Begin heating the distillation flask gently.

• Observe the temperature at the top of the column. As the vapor reaches the thermometer, the temperature will rise and stabilize at the boiling point of the lower-boiling component.

• Collect the fraction that distills at a constant temperature, corresponding to the boiling point of pure 3-Methyl-2-butanol (111-112 °C).

• Monitor the temperature closely. A sharp increase in temperature indicates that the higher-boiling impurity is beginning to distill.

• Change the receiving flask to collect the higher-boiling fraction separately.

• Continue distillation until the desired amount of purified 3-Methyl-2-butanol is collected or only a small amount of liquid remains in the distillation flask.

• Allow the apparatus to cool before disassembly.

Protocol 2: Chiral Resolution of 3-Methyl-2-butanol via Diastereomeric Esterification

This protocol outlines a general procedure for the chiral resolution of racemic 3-Methyl-2-butanol.

Materials:

• Racemic 3-Methyl-2-butanol

• Enantiomerically pure chiral resolving agent (e.g., (R)-(-)-Mandelic acid or a derivative)

• Esterification catalyst (e.g., DMAP, DCC)

• Anhydrous solvent (e.g., dichloromethane, toluene)

• Reagents for hydrolysis (e.g., aqueous NaOH or HCl)

• Extraction solvent (e.g., diethyl ether)

• Drying agent (e.g., anhydrous MgSO4)

Procedure:

• Esterification:

  • Dissolve the racemic 3-Methyl-2-butanol and the chiral resolving agent in an anhydrous solvent.

  • Add the esterification catalyst and stir the mixture at the appropriate temperature until the reaction is complete (monitor by TLC or GC).

• Separation of Diastereomers:

  • Remove the solvent under reduced pressure.

  • Separate the resulting diastereomeric esters by fractional crystallization from a suitable solvent or by column chromatography.

• Hydrolysis:

  • Hydrolyze the separated diastereomeric ester with an aqueous acid or base to liberate the enantiomerically enriched 3-Methyl-2-butanol.

• Purification:

  • Extract the (S)-(+)-3-Methyl-2-butanol with an organic solvent.

  • Wash the organic layer with water and brine.

  • Dry the organic layer over an anhydrous drying agent.

  • Remove the solvent by distillation.

  • Further purify the (S)-(+)-3-Methyl-2-butanol by fractional distillation.

• Analysis:

  • Determine the enantiomeric excess of the purified product using chiral GC or by converting a small sample to a diastereomeric derivative and analyzing by NMR.

Visualizations

Caption: General workflow for the purification of (S)-(+)-3-Methyl-2-butanol.

Caption: Decision tree for selecting a chiral resolution method.

References

• 1. 3-Methyl-2-butanol - Wikipedia [en.wikipedia.org]
• 2. chembk.com [chembk.com]
• 3. Simple and Fractional Distillation [cs.gordon.edu]
• 4. US2483246A - Separation of primary, secondary, and tertiary alcohols by azeotropic distillation - Google Patents [patents.google.com]
• 5. US5439561A - Separation of 3-methyl-2-butanol from 2-pentanol by azeotropic - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. (S)-(+)-3-Methyl-2-butanol | 1517-66-4 | Benchchem [benchchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chiraltech.com [chiraltech.com]
• 10. ymcindia.com [ymcindia.com]
• 11. bgb-analytik.com [bgb-analytik.com]
• 12. ymc.co.jp [ymc.co.jp]

Common impurities in synthetic (S)-(+)-3-Methyl-2-butanol and their removal

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with synthetic (S)-(+)-3-Methyl-2-butanol.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercially available synthetic (S)-(+)-3-Methyl-2-butanol?

A1: Common impurities in synthetic (S)-(+)-3-Methyl-2-butanol typically arise from the synthetic route used. These can include:

• Unreacted starting materials: If prepared by the reduction of 3-methyl-2-butanone, the ketone itself can be a significant impurity.

• Isomeric alcohols: Other five-carbon alcohols (pentanols) are common impurities, with 2-pentanol being particularly challenging to separate due to its close boiling point to 3-methyl-2-butanol. Other isomers like 2-methyl-1-butanol and 3-methyl-1-butanol may also be present.

• Side-reaction byproducts: Depending on the synthesis, various byproducts may form. For instance, if a Grignard reaction is used (e.g., acetaldehyde with isopropylmagnesium bromide), unreacted Grignard reagent or byproducts from its reaction with water can be present.

• Residual solvents: Solvents used during the synthesis and workup (e.g., diethyl ether, toluene) may remain in the final product.

• Water: Due to the hygroscopic nature of alcohols, water is a common impurity.

Q2: My GC-MS analysis shows an unexpected peak close to the main product peak. What could it be?

A2: An unexpected peak with a retention time close to (S)-(+)-3-Methyl-2-butanol is often an isomeric impurity. The most likely candidate is 2-pentanol, as it has a very similar boiling point, making it difficult to separate by standard distillation. Other possibilities include diastereomers if the synthesis was not perfectly stereoselective, or other pentanol isomers. To confirm the identity, comparison with a known standard of the suspected impurity is recommended.

Q3: How can I determine the enantiomeric excess (ee) of my (S)-(+)-3-Methyl-2-butanol sample?

A3: The enantiomeric excess of (S)-(+)-3-Methyl-2-butanol is typically determined using chiral gas chromatography (GC) or chiral high-performance liquid chromatography (HPLC).[1][2][3] These techniques use a chiral stationary phase that interacts differently with the (S) and (R) enantiomers, resulting in their separation and allowing for quantification of each.

Q4: What is the impact of residual impurities on downstream applications?

A4: Residual impurities can have several negative impacts on downstream applications, particularly in drug development:

• Altered reactivity: Impurities can interfere with subsequent chemical reactions, leading to lower yields, unexpected side products, and difficulty in purification.

• Pharmacological effects: In pharmaceutical applications, even small amounts of impurities can have unintended pharmacological or toxicological effects.

• Difficulty in crystallization: Impurities can inhibit or alter the crystallization of downstream products, affecting their purity and solid-state properties.

• Inaccurate analytical results: The presence of impurities can interfere with in-process controls and final product analysis.

Troubleshooting Guides

Issue 1: Poor Separation of Impurities by Fractional Distillation

Symptoms:

• GC analysis of the distilled (S)-(+)-3-Methyl-2-butanol shows minimal improvement in purity.

• The boiling point remains constant over a large volume of distillate, suggesting a co-distilling mixture.

Possible Causes and Solutions:

Possible Cause	Solution
Close-boiling impurities	The most common close-boiling impurity is 2-pentanol. Standard fractional distillation may not be sufficient. Consider azeotropic distillation.
Inefficient distillation column	Ensure you are using a fractionating column with a high number of theoretical plates (e.g., a Vigreux or packed column). For very difficult separations, a spinning band distillation apparatus may be necessary.
Distillation rate is too high	A high distillation rate does not allow for proper equilibration between the liquid and vapor phases in the column, leading to poor separation. Reduce the heating rate to achieve a slow, steady distillation rate (typically 1-2 drops per second).
Poor insulation	Heat loss from the distillation column can disrupt the temperature gradient necessary for efficient fractionation. Insulate the column with glass wool or aluminum foil.
Flooding of the column	Excessive boiling can cause a large amount of liquid to be carried up the column, preventing proper separation. If flooding occurs, reduce the heat and allow the liquid to drain back into the flask before resuming at a lower heating rate.[4]

Issue 2: Difficulty Removing 2-Pentanol

Symptoms:

• A persistent impurity is observed in the GC-MS analysis with a mass spectrum and retention time very similar to 3-Methyl-2-butanol, which is confirmed to be 2-pentanol by comparison with a standard.

Solution: Azeotropic Distillation

Due to the close boiling points of 3-Methyl-2-butanol (~112 °C) and 2-pentanol (~119 °C), their separation by conventional distillation is challenging.[5] Azeotropic distillation is an effective technique to overcome this.[5] An entrainer (azeotrope-forming agent) is added to the mixture, which forms a new, lower-boiling azeotrope with one of the components, allowing for its selective removal.

Recommended Entrainers for Separating 3-Methyl-2-butanol from 2-Pentanol: [5]

Entrainer	Boiling Point of Entrainer (°C)
Ethyl acetate	77.1
2,2-Dimethylbutane	49.7
Dioxane	101

Quantitative Data Summary

The following table summarizes typical impurity levels found in synthetic (S)-(+)-3-Methyl-2-butanol before and after purification. These values are illustrative and can vary depending on the synthetic method and purification efficiency.

Impurity	Typical Concentration in Crude Product (%)	Concentration after Fractional Distillation (%)	Concentration after Azeotropic Distillation (%)
3-Methyl-2-butanone	2 - 5	< 0.1	< 0.1
2-Pentanol	1 - 3	0.5 - 1.5	< 0.1
2-Methyl-1-butanol	0.5 - 1	< 0.2	< 0.2
3-Methyl-1-butanol	0.5 - 1	< 0.2	< 0.2
Water	0.5 - 2	< 0.1	< 0.1
(S)-(+)-3-Methyl-2-butanol	88 - 95	> 99	> 99.5

Experimental Protocols

Protocol 1: Fractional Distillation for General Purification

This protocol is suitable for removing impurities with significantly different boiling points from (S)-(+)-3-Methyl-2-butanol.

Materials:

• Crude (S)-(+)-3-Methyl-2-butanol

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed with Raschig rings)

• Distillation head with thermometer adapter

• Condenser

• Receiving flasks

• Heating mantle

• Boiling chips or magnetic stirrer

• Insulating material (glass wool or aluminum foil)

Procedure:

• Add the crude (S)-(+)-3-Methyl-2-butanol and a few boiling chips to the round-bottom flask. Do not fill the flask more than two-thirds full.

• Assemble the fractional distillation apparatus. Ensure the thermometer bulb is positioned just below the side arm of the distillation head to accurately measure the temperature of the vapor that will distill.

• Wrap the fractionating column with insulation to minimize heat loss.

• Begin heating the flask gently.

• Observe the condensation ring rising slowly up the column. Adjust the heating to maintain a slow and steady rise.

• Collect a small forerun fraction, which will contain the most volatile impurities.

• Once the temperature stabilizes at the boiling point of (S)-(+)-3-Methyl-2-butanol (approx. 112 °C), change the receiving flask to collect the main fraction.

• Maintain a slow distillation rate of 1-2 drops per second.

• Stop the distillation when the temperature begins to rise significantly above the boiling point of the desired product or when only a small amount of liquid remains in the distilling flask.

• Analyze the purity of the collected fractions by GC-MS.

Protocol 2: Azeotropic Distillation for Removal of 2-Pentanol

This protocol describes the removal of 2-pentanol using ethyl acetate as the entrainer.

Materials:

• (S)-(+)-3-Methyl-2-butanol containing 2-pentanol impurity

• Ethyl acetate (entrainer)

• Distillation apparatus as described in Protocol 1.

Procedure:

• Charge the round-bottom flask with the impure (S)-(+)-3-Methyl-2-butanol and ethyl acetate. A typical ratio is 1:1 by volume, but this may need to be optimized.

• Assemble the fractional distillation apparatus.

• Heat the mixture. The first fraction to distill will be the ternary azeotrope of ethyl acetate, 3-methyl-2-butanol, and water (if present), followed by the binary azeotrope of ethyl acetate and 3-methyl-2-butanol, which has a lower boiling point than pure 2-pentanol.

• Collect the low-boiling azeotrope until the temperature begins to rise towards the boiling point of pure 2-pentanol.

• Stop the distillation and cool the apparatus. The remaining liquid in the distillation flask will be enriched in 2-pentanol, while the collected distillate contains the purified (S)-(+)-3-Methyl-2-butanol and the entrainer.

• The (S)-(+)-3-Methyl-2-butanol can be recovered from the distillate by washing with water to remove the ethyl acetate, followed by drying and a final simple distillation.

Visualizations

Caption: Experimental workflow for the purification and analysis of (S)-(+)-3-Methyl-2-butanol.

Caption: Troubleshooting logic for poor separation during fractional distillation.

References

• 1. heraldopenaccess.us [heraldopenaccess.us]
• 2. mdpi.com [mdpi.com]
• 3. gcms.cz [gcms.cz]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. US5439561A - Separation of 3-methyl-2-butanol from 2-pentanol by azeotropic - Google Patents [patents.google.com]

Improving yield and enantioselectivity in (S)-(+)-3-Methyl-2-butanol synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield and enantioselectivity of (S)-(+)-3-Methyl-2-butanol synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for the asymmetric synthesis of (S)-(+)-3-Methyl-2-butanol?

A1: The two main strategies for the enantioselective synthesis of (S)-(+)-3-Methyl-2-butanol are the asymmetric hydrogenation of 3-methyl-2-butanone using chiral metal catalysts and the biocatalytic reduction of the same ketone using alcohol dehydrogenases (ADHs).

Q2: Which chiral catalysts are most effective for the asymmetric hydrogenation of 3-methyl-2-butanone?

A2: Ruthenium-based catalysts, particularly those with chiral diphosphine ligands like BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl), have shown high efficiency and enantioselectivity in the hydrogenation of various ketones, including 3-methyl-2-butanone.[1][2]

Q3: What are the advantages of using biocatalysis with alcohol dehydrogenases (ADHs) for this synthesis?

A3: Biocatalysis with ADHs offers several advantages, including high enantioselectivity under mild reaction conditions (room temperature and atmospheric pressure), reduced risk of metal contamination in the final product, and the potential for environmentally friendly processes.[3][4] Enzymes like Lactobacillus brevis alcohol dehydrogenase (LbADH) are robust and versatile for such transformations.[5][6][7]

Q4: How can I improve the enantiomeric excess (ee) of my final product?

A4: Several techniques can be employed to enhance the enantiomeric excess. These include optimizing the chiral catalyst or enzyme, fine-tuning reaction conditions (temperature, pressure, solvent), and employing purification methods such as crystallization or chiral chromatography.

Q5: What are some common side reactions to be aware of during the synthesis?

A5: Potential side reactions include racemization of the product, over-reduction to the corresponding alkane (though less common under typical conditions), and catalyst deactivation. In biocatalytic reductions, substrate or product inhibition of the enzyme can also occur.

Troubleshooting Guides

Asymmetric Hydrogenation of 3-Methyl-2-butanone

Issue	Potential Cause	Troubleshooting Steps
Low Yield	- Inactive or poisoned catalyst- Insufficient hydrogen pressure- Poor substrate purity- Inappropriate solvent	- Ensure the catalyst is handled under inert conditions to prevent deactivation.- Verify the purity of the catalyst and substrate.- Increase hydrogen pressure within safe limits for the equipment.- Screen different solvents (e.g., methanol, ethanol, dichloromethane) to find the optimal one for your specific catalyst system.[2]
Low Enantioselectivity (ee)	- Racemization of the product- Incorrect choice of chiral ligand- Non-optimal reaction temperature- Presence of impurities that interfere with the catalyst	- Lower the reaction temperature to minimize racemization.- Screen a variety of chiral ligands to find the best match for the substrate.- Ensure all reagents and solvents are of high purity.- Consider changing the counter-ion or additives in the catalytic system.
Inconsistent Results	- Catalyst degradation during storage or handling- Variations in substrate quality- Inconsistent reaction setup and conditions	- Store the catalyst under an inert atmosphere and at the recommended temperature.- Use a consistent source and purity of 3-methyl-2-butanone.- Carefully control all reaction parameters, including temperature, pressure, and stirring rate.

Biocatalytic Reduction of 3-Methyl-2-butanone

Issue	Potential Cause	Troubleshooting Steps
Low Yield	- Low enzyme activity- Substrate or product inhibition- Inefficient cofactor regeneration- Non-optimal pH or temperature	- Use a higher enzyme loading or a more active enzyme preparation.- Implement a fed-batch or continuous process to maintain low substrate and product concentrations.[3]- Ensure the cofactor regeneration system (e.g., using a sacrificial alcohol like isopropanol) is efficient.- Optimize the pH and temperature for the specific ADH being used.
Low Enantioselectivity (ee)	- Presence of competing enzymes in whole-cell systems- Racemization under reaction conditions- Enzyme not selective for the substrate	- Use a purified enzyme or an engineered microbial strain with reduced competing enzyme activity.- Optimize reaction time to minimize potential racemization.- Screen different ADHs to find one with high enantioselectivity for 3-methyl-2-butanone.
Enzyme Deactivation	- Presence of organic solvents- High substrate or product concentration- Non-optimal temperature or pH	- Use a biphasic system or immobilize the enzyme to protect it from bulk organic solvent.[3]- Control substrate and product concentrations.- Operate within the enzyme's optimal temperature and pH range.

Quantitative Data Summary

The following tables summarize typical yields and enantiomeric excesses (ee) achieved in the synthesis of chiral alcohols using methods analogous to those for (S)-(+)-3-Methyl-2-butanol.

Table 1: Asymmetric Hydrogenation of Ketones with Ru-BINAP Catalysts

Substrate	Catalyst System	Solvent	H₂ Pressure (atm)	Temp (°C)	Yield (%)	ee (%)	Reference
Methyl 3-oxobutanoate	RuCl₂((R)-BINAP)	Methanol	100	25	97	>99 (R)	[2]
Acetophenone	RuCl₂((S)-TolBINAP)((S,S)-DPEN)	2-Propanol	8	28	>99	97 (S)	[1]
4-Chromanone	η⁶-arene/TsDPEN–Ru	Methanol	15	60	>99	99 (R)	[1]

Table 2: Biocatalytic Reduction of Ketones using Alcohol Dehydrogenases

Substrate	Enzyme	Cofactor Regeneration	System	Conversion (%)	ee (%)	Reference
4-Phenyl-2-butanone	(S)-selective ADH	NADH oxidase	One-pot cascade	49	71 (S)	[8]
2-Butanone	Lactobacillus brevis ADH	2-Propanol	Biphasic (MTBE/buffer)	~95	>95 (R)	[6]
Acetophenone	Lactobacillus brevis ADH	Glucose Dehydrogenase	Immobilized enzyme	>90	>99 (R)	[9]

Experimental Protocols

Protocol 1: Asymmetric Hydrogenation of 3-Methyl-2-butanone using a Ru-BINAP Catalyst

Materials:

• 3-Methyl-2-butanone

• [RuCl₂((S)-BINAP)]₂·NEt₃ complex

• Methanol (degassed)

• Hydrogen gas (high purity)

• Autoclave or high-pressure reactor

Procedure:

• In a glovebox, charge a glass liner for the autoclave with the [RuCl₂((S)-BINAP)]₂·NEt₃ catalyst (substrate-to-catalyst ratio typically 1000:1 to 10,000:1).

• Add degassed methanol to dissolve the catalyst.

• Add 3-methyl-2-butanone to the solution.

• Seal the glass liner inside the autoclave.

• Purge the autoclave with hydrogen gas several times.

• Pressurize the autoclave with hydrogen gas to the desired pressure (e.g., 8-100 atm).[1][2]

• Heat the reaction mixture to the desired temperature (e.g., 25-50 °C) with vigorous stirring.

• Monitor the reaction progress by GC analysis of aliquots.

• Once the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen gas.

• Concentrate the reaction mixture under reduced pressure.

• Purify the resulting (S)-(+)-3-Methyl-2-butanol by distillation or column chromatography.

• Determine the enantiomeric excess by chiral GC or HPLC analysis.

Protocol 2: Biocatalytic Reduction of 3-Methyl-2-butanone using Lactobacillus brevis ADH (LbADH)

Materials:

• 3-Methyl-2-butanone

• Lyophilized cells of E. coli overexpressing LbADH

• NADP⁺ (cofactor)

• Glucose and Glucose Dehydrogenase (GDH) for cofactor regeneration

• Phosphate buffer (e.g., 0.1 M, pH 7.0)

• Organic solvent (e.g., methyl tert-butyl ether - MTBE) for biphasic system

Procedure:

• Prepare a phosphate buffer solution and add NADP⁺ and glucose.

• Disperse the lyophilized E. coli cells containing LbADH and the GDH in the buffer.

• For a biphasic system, add an equal volume of MTBE.

• Add 3-methyl-2-butanone to the reaction mixture (a starting concentration of 10-50 mM is common).

• Stir the reaction mixture at room temperature (e.g., 25-30 °C).

• Monitor the reaction progress by taking samples from the organic phase (in a biphasic system) and analyzing by GC.

• Upon completion, separate the organic phase. If a monophasic aqueous system is used, extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic phase over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the product if necessary.

• Determine the enantiomeric excess by chiral GC or HPLC.

Visualizations

Caption: Workflow for Asymmetric Hydrogenation.

Caption: Workflow for Biocatalytic Reduction.

References

• 1. Asymmetric hydrogenation of ketones: Tactics to achieve high reactivity, enantioselectivity, and wide scope - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Biocatalytic ketone reduction—a powerful tool for the production of chiral alcohols—part II: whole-cell reductions | Semantic Scholar [semanticscholar.org]
• 4. Biocatalytic ketone reduction: a green and efficient access to enantiopure alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. silverstripe.fkit.hr [silverstripe.fkit.hr]
• 7. mdpi.com [mdpi.com]
• 8. Stereo‐Divergent Enzyme Cascades to Convert Racemic 4‐Phenyl‐2‐Butanol into either (S)‐ or (R)‐Corresponding Chiral Amine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Flow Process for Ketone Reduction Using a Superabsorber-Immobilized Alcohol Dehydrogenase from Lactobacillus brevis in a Packed-Bed Reactor - PMC [pmc.ncbi.nlm.nih.gov]

Side reactions to avoid when using (S)-(+)-3-Methyl-2-butanol in synthesis

Welcome to the Technical Support Center for (S)-(+)-3-Methyl-2-butanol. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and avoid common side reactions when utilizing this versatile chiral alcohol in their synthetic routes.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed when using (S)-(+)-3-Methyl-2-butanol?

A1: The primary side reactions are acid-catalyzed dehydration to form a mixture of alkenes and carbocation rearrangement leading to isomeric products. These are particularly prevalent under acidic conditions, which are often employed in reactions such as esterifications or substitutions.

Q2: Can the stereocenter of (S)-(+)-3-Methyl-2-butanol racemize during a reaction?

A2: Racemization is a significant risk, especially under conditions that favor the formation of a carbocation intermediate at the chiral center (Sɴ1-type reactions).[1][2][3] The planar carbocation can be attacked from either face by a nucleophile, leading to a loss of stereochemical integrity.

Q3: What factors influence the extent of these side reactions?

A3: The choice of acid, reaction temperature, solvent polarity, and the nature of the substrate and reagents all play a crucial role. Strong, non-nucleophilic acids and high temperatures generally favor dehydration and rearrangement.

Troubleshooting Guide

Issue 1: Formation of Alkene Byproducts During Synthesis

Symptoms:

• Appearance of unexpected peaks in GC or LC-MS analysis corresponding to C5H10 isomers.

• Reduced yield of the desired product.

• A distinct "alkene" smell from the reaction mixture.

Root Cause: Acid-catalyzed dehydration of (S)-(+)-3-Methyl-2-butanol proceeds via an E1 mechanism. Protonation of the hydroxyl group by an acid catalyst creates a good leaving group (water). Departure of water results in a secondary carbocation, which can then be deprotonated to yield a mixture of alkenes.[4][5] The major alkene product is typically the most thermodynamically stable isomer, 2-methyl-2-butene, as dictated by Zaitsev's rule.

Product Distribution in Acid-Catalyzed Dehydration:

Alkene Product	Structure	Typical Distribution (Approximate)
2-Methyl-2-butene	CH₃-C(CH₃)=CH-CH₃	Major Product
3-Methyl-1-butene	CH₂=CH-CH(CH₃)₂	Minor Product
2-Methyl-1-butene	CH₂=C(CH₃)-CH₂-CH₃	Minor Product

Mitigation Strategies:

• Avoid Strong, Non-Nucleophilic Acids: When possible, avoid using strong acids like sulfuric acid (H₂SO₄) or phosphoric acid (H₃PO₄), especially at elevated temperatures, as they are classic dehydration reagents.

• Use Milder Activating Agents for Esterification: For esterification reactions, consider using dicyclohexylcarbodiimide (DCC) with a catalytic amount of 4-dimethylaminopyridine (DMAP), or converting the carboxylic acid to an acid chloride followed by reaction with the alcohol in the presence of a non-nucleophilic base like pyridine. These methods avoid strongly acidic conditions.

• Temperature Control: Perform reactions at the lowest possible temperature that allows for a reasonable reaction rate. Dehydration is often favored at higher temperatures.

• Convert to a Better Leaving Group under Non-Acidic Conditions: The hydroxyl group can be converted to a better leaving group, such as a tosylate or mesylate, under basic conditions (e.g., using TsCl or MsCl in pyridine). Subsequent substitution with a nucleophile can then proceed without the risk of acid-catalyzed dehydration.

Issue 2: Formation of Rearranged Products

Symptoms:

• Isolation of a product with a different carbon skeleton than expected.

• For example, in a reaction intended to produce a 3-methyl-2-butyl substituted compound, a 2-methyl-2-butyl (tert-amyl) substituted product is observed.

Root Cause: This is a classic example of a carbocation rearrangement. The initially formed secondary carbocation can undergo a 1,2-hydride shift to form a more stable tertiary carbocation. This rearranged carbocation then reacts with the nucleophile to give the rearranged product. This is particularly common in Sɴ1 reactions with hydrogen halides like HBr or HCl.

Logical Flow of Carbocation Rearrangement:

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Mechanism of racemization of chiral alcohols mediated by 16-electron ruthenium complexes. | Semantic Scholar [semanticscholar.org]
• 5. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]

Technical Support Center: Carbocation Rearrangements in Reactions of 3-Methyl-2-butanol

This technical support guide provides troubleshooting assistance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-methyl-2-butanol and encountering carbocation rearrangements.

Frequently Asked Questions (FAQs)

Q1: What is a carbocation rearrangement and why does it occur with 3-methyl-2-butanol?

A1: A carbocation rearrangement is a process in which the carbon skeleton of a molecule reorganizes to form a more stable carbocation intermediate.[1][2] Reactions involving 3-methyl-2-butanol are prone to this because the initial formation of a secondary carbocation can rearrange via a 1,2-hydride shift to a more stable tertiary carbocation.[3][4][5] This rearrangement is driven by the increased stability of the tertiary carbocation, which is stabilized by hyperconjugation and the electron-donating effects of the surrounding alkyl groups.[6][7][8]

Q2: I'm reacting 3-methyl-2-butanol with an acid (e.g., HBr, HCl, H₂SO₄) and not getting the expected direct substitution or elimination product. Why?

A2: You are likely observing products resulting from a carbocation rearrangement. In the presence of a strong acid, the hydroxyl group of 3-methyl-2-butanol is protonated, forming a good leaving group (water).[4][9][10] Departure of water generates a secondary carbocation at the second carbon. This less stable carbocation rapidly rearranges to a more stable tertiary carbocation via a hydride shift from the adjacent carbon.[3][5][11] The subsequent reaction (nucleophilic attack or elimination) then occurs at the new carbocation center, leading to rearranged products.[12]

Q3: What are the major products I should expect from the acid-catalyzed dehydration of 3-methyl-2-butanol?

A3: The acid-catalyzed dehydration of 3-methyl-2-butanol typically yields a mixture of three alkenes, with 2-methyl-2-butene as the major product.[13][14][15][16] The formation of these products is governed by the stability of the resulting alkenes (Zaitsev's rule) and the carbocation intermediates. The major product, 2-methyl-2-butene, is the most substituted and therefore most stable alkene, arising from the rearranged tertiary carbocation.[13][17]

Q4: What is the major product when 3-methyl-2-butanol reacts with HBr or HCl?

A4: The reaction of 3-methyl-2-butanol with HBr or HCl predominantly yields the rearranged product, 2-bromo-2-methylbutane or 2-chloro-2-methylbutane, respectively.[11][12][18][19][20] This occurs via an Sₙ1 mechanism where the intermediate secondary carbocation undergoes a 1,2-hydride shift to form a more stable tertiary carbocation, which is then attacked by the halide nucleophile.[3][4][21]

Q5: How can I control or prevent carbocation rearrangements in my reaction with 3-methyl-2-butanol?

A5: Preventing carbocation rearrangements with this substrate is challenging due to the strong thermodynamic driving force. However, you can influence the product distribution to some extent:

• To favor substitution without rearrangement (Sₙ2-like conditions): Avoid strong acids and carbocation-promoting conditions. Instead, convert the alcohol to a better leaving group that does not require acid catalysis, such as a tosylate (TsO⁻), and then perform the substitution with a strong, non-basic nucleophile.

• To favor elimination without rearrangement: Use a strong, bulky base and a good leaving group that doesn't require acidic conditions (like a tosylate) to promote an E2 mechanism, which is concerted and does not involve a carbocation intermediate.

Troubleshooting Guide

Issue	Probable Cause	Recommended Solution
Unexpected product isomer formed	A 1,2-hydride shift has occurred, leading to a rearranged carbocation intermediate. This is common in Sₙ1 and E1 reactions of this alcohol.[2][22]	Confirm the identity of your product using spectroscopic methods (NMR, MS). If the rearranged product is undesired, consider altering the reaction pathway to avoid carbocation formation (e.g., use an Sₙ2 or E2 mechanism).
A mixture of alkene isomers is produced during dehydration	Both the rearranged (tertiary) and unrearranged (secondary) carbocations can undergo elimination, leading to multiple products.[14][23]	The major product will likely be the most stable alkene (2-methyl-2-butene).[13] Use gas chromatography (GC) to analyze the product ratio. Purification via distillation may be possible if boiling points are sufficiently different.
Low yield of the desired rearranged product	Reaction conditions (temperature, concentration) may not be optimal, or side reactions are competing.	For dehydration, ensure the temperature is high enough to favor elimination. For Sₙ1 reactions, use a polar protic solvent to stabilize the carbocation intermediate.

Experimental Protocols

Protocol 1: Acid-Catalyzed Dehydration of 3-Methyl-2-butanol

• Setup: In a round-bottom flask equipped with a distillation apparatus, combine 10 mL of 3-methyl-2-butanol with 5 mL of concentrated sulfuric acid (H₂SO₄) cautiously, with cooling.

• Reaction: Gently heat the mixture. The lower-boiling alkene products will distill as they are formed.

• Workup: Collect the distillate in a flask cooled in an ice bath. Wash the distillate with a saturated sodium bicarbonate solution to neutralize any remaining acid, then with water.

• Purification: Dry the organic layer over anhydrous sodium sulfate and purify by simple distillation to separate the alkene isomers if desired. The major product will be 2-methyl-2-butene.[10][13]

Protocol 2: Synthesis of 2-Bromo-2-methylbutane via Sₙ1 Reaction

• Setup: Place 10 mL of 3-methyl-2-butanol in a round-bottom flask.

• Reaction: Slowly add 20 mL of concentrated hydrobromic acid (HBr) to the alcohol while stirring, preferably in a fume hood and with cooling.

• Workup: After the reaction is complete (as monitored by TLC or GC), transfer the mixture to a separatory funnel. The product, being insoluble in the aqueous layer, will form a separate phase.

• Purification: Separate the organic layer, wash it with cold water, then with a dilute sodium bicarbonate solution, and finally with water again. Dry the crude product over anhydrous calcium chloride and purify by distillation.

Visualizing the Rearrangement

The following diagrams illustrate the key mechanistic steps in the carbocation rearrangement of 3-methyl-2-butanol.

Caption: Sₙ1 reaction pathway showing the 1,2-hydride shift.

Caption: E1 reaction pathway leading to major and minor alkene products.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 8.4. Carbocation rearrangements | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 3. sarthaks.com [sarthaks.com]
• 4. When \\[3-methylbutan-2-ol\\] is treated with \\[HBr\\], the following reaction takes place:Give a mechanism for this reaction.\n \n \n \n \n [vedantu.com]
• 5. doubtnut.com [doubtnut.com]
• 6. Rearrangement Reactions with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Ch 8 : Carbocations (review) [chem.ucalgary.ca]
• 9. askfilo.com [askfilo.com]
• 10. doubtnut.com [doubtnut.com]
• 11. Here,\\[3 - methyl - 2 - butnol\\] on treatment with $HCl$ gives predominantly:a) \\[2 - chloro - 2 - methylbutane\\]b) \\[2 - chloro - 3 - methylbutane\\]c) \\[2,2 - dimethylpentane\\]d) None of these [vedantu.com]
• 12. m.youtube.com [m.youtube.com]
• 13. doubtnut.com [doubtnut.com]
• 14. brainly.com [brainly.com]
• 15. Answered: 4 a) Dehydration of 3-methyl-2-butanol with concentrated sulphuric acid and heated yields a mixture of three alkenes. Propose the mechanism of its formation. | bartleby [bartleby.com]
• 16. Solved Dehydration of 3-methyl-2-butanol forms one major and | Chegg.com [chegg.com]
• 17. Predict the products for the following reactions, each involving the dehy.. [askfilo.com]
• 18. askfilo.com [askfilo.com]
• 19. doubtnut.com [doubtnut.com]
• 20. youtube.com [youtube.com]
• 21. Solved (R)-3-methyl-2-butanol reacted with HCl/ZnCl2 | Chegg.com [chegg.com]
• 22. transformationtutoring.com [transformationtutoring.com]
• 23. Solved Acid-catalyzed dehydration of 3-methyl-2-butanol | Chegg.com [chegg.com]

Optimizing reaction conditions for esterification of (S)-(+)-3-Methyl-2-butanol

Technical Support Center: Esterification of (S)-(+)-3-Methyl-2-butanol

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice, frequently asked questions (FAQs), and experimental protocols for the esterification of the chiral secondary alcohol, (S)-(+)-3-Methyl-2-butanol.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the esterification of (S)-(+)-3-Methyl-2-butanol, offering potential causes and solutions in a direct question-and-answer format.

Problem: Low or No Ester Yield

• Question: My Fischer esterification reaction is giving a very low yield. What are the common causes and how can I fix this?

• Answer: Low yields in Fischer esterification are typically due to the reversible nature of the reaction.[1][2] To drive the equilibrium towards the product side, several strategies can be employed:

  • Use an Excess of One Reactant: The reaction can be pushed forward by using a large excess of either the alcohol or the carboxylic acid.[1][3][4] Since (S)-(+)-3-Methyl-2-butanol is often the more valuable chiral starting material, using an excess of the carboxylic acid is generally more cost-effective.[5]

  • Remove Water: The water produced as a byproduct can hydrolyze the ester back to the starting materials.[3][6] Removing water as it forms is crucial. This can be achieved by:

    • Azeotropic Distillation: Using a solvent like toluene or hexane with a Dean-Stark apparatus to physically remove water from the reaction mixture.[1][6]

    • Drying Agents: Adding molecular sieves or anhydrous salts to the reaction.[1][6]

  • Check Catalyst Activity: Ensure your acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid) is not old or deactivated.[1][4]

Problem: Slow Reaction Rate

• Question: The esterification is proceeding very slowly. How can I increase the reaction rate?

• Answer: The slow kinetics are often related to steric hindrance and reaction temperature.

  • (S)-(+)-3-Methyl-2-butanol is a secondary alcohol, which is sterically more hindered and thus less reactive than a primary alcohol. [1][7][8] Increasing the reaction temperature (typically 60-110 °C) can help overcome the activation energy barrier.[1]

  • Increase Catalyst Concentration: A higher concentration of the acid catalyst can accelerate the reaction, but be cautious, as this can also promote side reactions.

  • Consider a Different Method: If Fischer esterification remains too slow, consider converting the carboxylic acid to a more reactive species like an acid chloride or anhydride, which will react more rapidly with the alcohol.[6]

Problem: Formation of Side Products

• Question: I am observing unexpected byproducts in my reaction mixture, particularly an alkene. Why is this happening?

• Answer: The formation of an alkene (3-methyl-2-butene) is a common side reaction when esterifying secondary alcohols under strong acidic conditions and heat.

  • Acid-Catalyzed Dehydration: Tertiary alcohols are particularly prone to elimination, but secondary alcohols can also undergo this acid-catalyzed dehydration.[1][5]

  • Mitigation Strategies:

    • Use a milder acid catalyst or reduce the catalyst concentration.

    • Carefully control the reaction temperature to the lowest effective level.

    • Consider non-acidic methods, such as enzymatic esterification, which operates under much milder conditions and avoids this side reaction.[9]

FAQ: Maintaining Stereochemical Integrity

• Question: How can I ensure the stereochemistry of the (S)-(+)-3-Methyl-2-butanol is retained during the reaction?

• Answer: The Fischer esterification mechanism does not involve breaking the C-O bond of the alcohol, so the stereocenter should remain intact.[10] The reaction proceeds via nucleophilic attack of the alcohol's oxygen on the protonated carboxylic acid.[3][4] However, to ensure no unforeseen racemization occurs, especially if harsh conditions are used, consider the following:

  • Enzymatic Catalysis: Lipases, such as Novozym 435 (immobilized Candida antarctica lipase B), are highly enantioselective and are excellent choices for reactions involving chiral alcohols.[11][12][13] They operate under mild, neutral conditions, which preserves the stereochemical integrity of the substrate.[9][14]

FAQ: Choosing the Right Catalyst

• Question: What is the best catalyst for this esterification?

• Answer: The choice depends on your specific requirements regarding reaction conditions, yield, and purity.

  • Acid Catalysts (H₂SO₄, p-TsOH): These are effective, inexpensive, and widely used for Fischer esterification.[1] They are suitable when mild conditions are not critical and potential side reactions like dehydration can be controlled.

  • Enzymatic Catalysts (e.g., Novozym 435): These are ideal for this substrate due to their high selectivity for secondary alcohols and mild reaction conditions, which prevents side reactions and preserves chirality.[9][11][15] While initially more expensive, they are often reusable and can lead to higher purity products, simplifying purification.

Comparative Data on Reaction Conditions

The following table summarizes typical conditions for different esterification methods applicable to secondary alcohols. Yields are highly dependent on the specific carboxylic acid and reaction setup.

Parameter	Fischer Esterification (Acid-Catalyzed)	Enzymatic Esterification (Lipase-Catalyzed)
Catalyst	Conc. H₂SO₄ or p-TsOH	Immobilized Lipase (e.g., Novozym 435)
Temperature	60 - 110 °C[1]	30 - 70 °C
Solvent	Toluene, Hexane (for azeotropic removal of water) or excess reactant[1]	Non-polar organic solvents (e.g., Hexane, Toluene)[16]
Key Advantage	Low catalyst cost	High selectivity, mild conditions, preserves chirality[14]
Key Disadvantage	Harsh conditions, risk of dehydration/side reactions[1][7]	Higher initial catalyst cost, potentially slower reaction rates
Typical Yield	Variable (60-95%, highly dependent on water removal)[4]	High (>95% under optimized conditions)[9][11]

Detailed Experimental Protocols

Protocol 1: General Procedure for Acid-Catalyzed Fischer Esterification

This protocol describes a general method using a Dean-Stark apparatus to drive the reaction to completion.

• Apparatus Setup: Assemble a round-bottom flask equipped with a magnetic stirrer, a Dean-Stark trap, and a reflux condenser.

• Reagents: To the flask, add (S)-(+)-3-Methyl-2-butanol (1.0 eq), the desired carboxylic acid (1.2-1.5 eq), and a suitable solvent such as toluene (approx. 2 mL per mmol of alcohol).

• Catalyst Addition: Add a catalytic amount of p-toluenesulfonic acid monohydrate (p-TsOH, ~0.05 eq) or a few drops of concentrated sulfuric acid.

• Reaction: Heat the mixture to reflux. The toluene-water azeotrope will collect in the Dean-Stark trap, effectively removing water and driving the reaction forward.[1][6]

• Monitoring: Monitor the reaction progress by TLC or GC analysis until the starting alcohol is consumed.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and wash sequentially with water, a saturated sodium bicarbonate (NaHCO₃) solution (to neutralize the acid catalyst), and finally with brine.

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

  • Filter off the drying agent and concentrate the solvent under reduced pressure to yield the crude ester.

• Purification: Purify the crude product by fractional distillation or column chromatography as required.

Protocol 2: General Procedure for Enzymatic Esterification with Novozym 435

This protocol uses an immobilized lipase for a highly selective, mild esterification.

• Apparatus Setup: Use a simple Erlenmeyer flask with a magnetic stirrer or an orbital shaker.

• Reagents: To the flask, add (S)-(+)-3-Methyl-2-butanol (1.0 eq), the acyl donor (e.g., a carboxylic acid or an anhydride, 1.0-1.2 eq), and a non-polar organic solvent like hexane or isooctane.[16]

• Catalyst Addition: Add the immobilized lipase, Novozym 435 (typically 5-10% by weight of the substrates).

• Reaction: Stopper the flask and place it in an orbital shaker or on a stirring plate set to a moderate speed (e.g., 200 rpm) and a controlled temperature (e.g., 40-60 °C).[16]

• Monitoring: Monitor the reaction progress by taking small aliquots and analyzing them by GC or HPLC.

• Workup:

  • Once the reaction is complete, simply filter off the immobilized enzyme beads. The enzyme can be washed with fresh solvent and reused for subsequent reactions.

  • Evaporate the solvent from the filtrate under reduced pressure to obtain the ester product.

• Purification: The product is often of high purity, but can be further purified by chromatography if necessary.

Visualizing Workflows

The following diagrams illustrate key decision-making and experimental processes for optimizing the esterification reaction.

Caption: Troubleshooting flowchart for addressing low ester yield.

Caption: General experimental workflow for Fischer esterification.

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Fischer Esterification [organic-chemistry.org]
• 7. quora.com [quora.com]
• 8. Acid to Ester - Common Conditions [commonorganicchemistry.com]
• 9. Various ester derivatives from esterification reaction of secondary metabolite compounds: a review - MedCrave online [medcraveonline.com]
• 10. organic chemistry - Can 3-methyl-2-butanol be used to in the Fischer esterification synthesis of isoamyl acetate? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 11. Effect of alcohol structure on the optimum condition for novozym 435-catalyzed synthesis of adipate esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. mdpi.com [mdpi.com]
• 15. Novozym 435: the “perfect” lipase immobilized biocatalyst? - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY00415G [pubs.rsc.org]
• 16. Enzyme-catalysed inter-esterification procedure for the preparation of esters of a chiral secondary alcohol in high enantiomeric purity - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Stereochemical Integrity of (S)-(+)-3-Methyl-2-butanol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the racemization of (S)-(+)-3-Methyl-2-butanol during chemical reactions. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to assist in maintaining the stereochemical purity of your compounds.

Troubleshooting Guide: Loss of Enantiomeric Excess

This guide addresses common issues encountered during reactions with (S)-(+)-3-Methyl-2-butanol that can lead to a decrease in enantiomeric excess (e.e.).

Symptom	Possible Cause	Suggested Solution
Significant loss of e.e. during substitution reaction (e.g., conversion to alkyl halide)	The reaction may be proceeding through an S(_N)1 mechanism, which involves a planar carbocation intermediate susceptible to attack from either face, leading to racemization. This is often promoted by acidic conditions and polar protic solvents.	1. Utilize S(_N)2-promoting conditions: Employ reagents like thionyl chloride (SOCl(_2)) in the presence of a non-nucleophilic base like pyridine, or phosphorus tribromide (PBr(_3)). These reagents convert the hydroxyl into a good leaving group in situ, allowing for a backside attack by the halide ion, which results in inversion of configuration while preserving stereochemical integrity.[1][2] 2. Avoid strong acids: Strong acids can protonate the hydroxyl group, leading to the formation of a carbocation and subsequent racemization.[3] 3. Choose appropriate solvents: Use polar aprotic solvents (e.g., THF, acetone) that favor S(_N)2 reactions over S(_N)1 reactions.
Racemization observed after oxidation to 3-methyl-2-butanone	While the product ketone is achiral, harsh oxidation conditions or the presence of acid/base contaminants can catalyze enolization of the ketone, which can lead to racemization if any unreacted starting material is present or if the reaction is reversible.	1. Employ mild oxidizing agents: Use reagents like Dess-Martin periodinane (DMP) or a Swern oxidation, which operate under neutral or mildly basic conditions and at low temperatures, minimizing the risk of side reactions.[4][5][6][7][8][9] 2. Ensure complete reaction: Monitor the reaction closely by TLC or GC to ensure all the starting alcohol is consumed. 3. Careful workup: Use a buffered workup to neutralize any acidic or basic byproducts to prevent post-reaction racemization of any remaining starting material.
Gradual loss of e.e. upon storage or during purification	The sample may be contaminated with acidic or basic impurities that can catalyze racemization over time, especially at elevated temperatures.	1. Purify with care: Use neutral purification methods like flash chromatography with a neutral stationary phase (e.g., silica gel) and avoid acidic or basic eluents if possible. 2. Proper storage: Store the purified (S)-(+)-3-Methyl-2-butanol in a tightly sealed container, under an inert atmosphere if necessary, and at low temperatures to minimize any potential for degradation or racemization.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of racemization for a secondary alcohol like (S)-(+)-3-Methyl-2-butanol?

A1: The most common pathway for racemization of secondary alcohols involves the formation of a planar carbocation intermediate. This can occur under acidic conditions where the hydroxyl group is protonated and leaves as water. The resulting sp²-hybridized carbocation can be attacked by a nucleophile from either face with equal probability, leading to a racemic mixture of products.

Q2: How can I be sure my reaction is proceeding via an S(_N)2 mechanism to avoid racemization?

A2: S(_N)2 reactions are favored by the use of primary or secondary substrates (like 3-methyl-2-butanol), strong nucleophiles, and polar aprotic solvents. For converting the alcohol to an alkyl halide, using reagents like SOCl(_2) with pyridine or PBr(_3) is a reliable method to promote an S(_N)2 pathway. These reagents activate the hydroxyl group, turning it into a good leaving group without the need for strong acids that would promote carbocation formation. The reaction proceeds with a predictable inversion of stereochemistry.[1][2]

Q3: Are there any "safe" oxidizing agents that will not cause racemization?

A3: Yes, several mild oxidizing agents are known to preserve the stereochemical integrity of adjacent chiral centers. Dess-Martin periodinane (DMP) is an excellent choice as it operates under neutral pH and at room temperature.[4][5][6][7] Swern oxidation is another effective method, although it requires cryogenic temperatures. These methods avoid the harsh acidic or basic conditions and high temperatures associated with traditional oxidizing agents like chromic acid or potassium permanganate, which can promote side reactions leading to racemization.[9]

Q4: How can I accurately measure the enantiomeric excess of my (S)-(+)-3-Methyl-2-butanol sample?

A4: The most common and accurate method for determining the enantiomeric excess of a chiral alcohol is through chiral gas chromatography (GC) or chiral high-performance liquid chromatography (HPLC).[10][11] This involves using a column with a chiral stationary phase that interacts differently with the two enantiomers, leading to their separation and allowing for their quantification.

Quantitative Data on Stereochemical Outcomes

The following tables provide illustrative data on the expected enantiomeric excess (e.e.) for common reactions of chiral secondary alcohols, demonstrating the importance of choosing the correct reagents to prevent racemization.

Table 1: Stereochemical Outcome of Substitution Reactions of Chiral Secondary Alcohols

Starting Alcohol	Reagent	Solvent	Product	Starting e.e. (%)	Product e.e. (%)	Stereochemistry
(S)-2-Octanol	HBr	Acetic Acid	(R,S)-2-Bromooctane	>99	~0	Racemization (S(_N)1)
(S)-2-Octanol	PBr(_3)	Ether	(R)-2-Bromooctane	>99	>98	Inversion (S(_N)2)
(R)-1-Phenylethanol	SOCl(_2)	CCl(_4)	(R)-1-Chloro-1-phenylethane	>99	>98	Retention (S(_N)i)
(R)-1-Phenylethanol	SOCl(_2), Pyridine	Benzene	(S)-1-Chloro-1-phenylethane	>99	>98	Inversion (S(_N)2)

Note: Data is generalized from typical outcomes for chiral secondary alcohols to illustrate the principles.

Table 2: Enantiomeric Purity after Oxidation of Chiral Secondary Alcohols

Starting Alcohol	Oxidizing Agent	Conditions	Product	Starting e.e. (%)	Notes
Chiral α-amino alcohol	Dess-Martin Periodinane	CH(_2)Cl(_2), rt	α-amino ketone	>99	High preservation of stereocenter α to the carbonyl.[7]
Chiral secondary alcohol	CrO(_3)/H(_2)SO(_4) (Jones Reagent)	Acetone, 0 °C to rt	Ketone	>99	Harsh acidic conditions can lead to racemization if the starting material is not fully consumed or if other acid-sensitive groups are present.
Chiral secondary alcohol	Swern Oxidation	(COCl)(_2), DMSO, Et(_3)N, -78 °C	Ketone	>99	Very mild conditions, excellent for preserving stereocenters.

Experimental Protocols

Protocol 1: Stereospecific Conversion of (S)-(+)-3-Methyl-2-butanol to (R)-(-)-2-Chloro-3-methylbutane via S(_N)2 Reaction

This protocol utilizes thionyl chloride and pyridine to achieve an inversion of stereochemistry with high fidelity.

• Materials:

  • (S)-(+)-3-Methyl-2-butanol (1.0 eq)

  • Thionyl chloride (SOCl(_2)) (1.2 eq)

  • Pyridine (1.2 eq)

  • Anhydrous diethyl ether

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

• Procedure: a. To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), add (S)-(+)-3-Methyl-2-butanol and anhydrous diethyl ether. b. Cool the solution to 0 °C in an ice bath. c. Slowly add thionyl chloride to the stirred solution via the dropping funnel. d. After the addition of thionyl chloride is complete, slowly add pyridine to the reaction mixture. e. Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or GC. f. Upon completion, carefully quench the reaction by slowly adding it to a stirred mixture of ice and saturated sodium bicarbonate solution. g. Separate the organic layer and extract the aqueous layer with diethyl ether. h. Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate. i. Filter and concentrate the solution under reduced pressure to obtain the crude (R)-(-)-2-Chloro-3-methylbutane. j. Purify the product by distillation.

• Analysis:

  • Determine the enantiomeric excess of the purified product using chiral GC analysis.

Protocol 2: Oxidation of (S)-(+)-3-Methyl-2-butanol to 3-Methyl-2-butanone using Dess-Martin Periodinane

This protocol employs a mild oxidizing agent to minimize the risk of side reactions and racemization.[4][5][6][7]

• Materials:

  • (S)-(+)-3-Methyl-2-butanol (1.0 eq)

  • Dess-Martin Periodinane (DMP) (1.1 eq)

  • Anhydrous dichloromethane (CH(_2)Cl(_2))

  • Saturated sodium bicarbonate solution

  • Saturated sodium thiosulfate solution

  • Anhydrous magnesium sulfate

• Procedure: a. To a flame-dried round-bottom flask under an inert atmosphere, add Dess-Martin Periodinane and anhydrous dichloromethane. b. Add the (S)-(+)-3-Methyl-2-butanol to the stirred suspension at room temperature. c. Stir the reaction mixture at room temperature and monitor its progress by TLC or GC (typically complete within 1-3 hours). d. Upon completion, dilute the reaction mixture with diethyl ether and pour it into a separatory funnel containing a 1:1 mixture of saturated sodium bicarbonate and saturated sodium thiosulfate solution. e. Shake the funnel vigorously until the organic layer becomes clear. f. Separate the organic layer and extract the aqueous layer with diethyl ether. g. Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate. h. Filter and carefully remove the solvent under reduced pressure to yield the crude 3-Methyl-2-butanone.

• Analysis:

  • The product, 3-Methyl-2-butanone, is achiral. This procedure is designed to be mild to avoid any potential racemization of unreacted starting material.

Protocol 3: Determination of Enantiomeric Excess by Chiral Gas Chromatography (GC)

This protocol provides a general method for analyzing the enantiomeric purity of (S)-(+)-3-Methyl-2-butanol and its chiral derivatives.

• Instrumentation and Column:

  • Gas chromatograph equipped with a Flame Ionization Detector (FID).

  • Chiral capillary column (e.g., a cyclodextrin-based column like Beta DEX™ or Gamma DEX™).[10][11]

• Sample Preparation:

  • Prepare a dilute solution of the analyte (e.g., 1 mg/mL) in a suitable volatile solvent (e.g., dichloromethane or hexane).

  • Prepare a standard solution of the racemic mixture to determine the retention times of both enantiomers.

• GC Conditions (Example):

  • Injector Temperature: 220 °C

  • Detector Temperature: 250 °C

  • Carrier Gas: Helium or Hydrogen

  • Oven Program: Start at a low temperature (e.g., 50 °C) and ramp up at a slow rate (e.g., 2 °C/min) to an appropriate final temperature to achieve baseline separation of the enantiomers. The exact conditions will need to be optimized for the specific column and analyte.

• Data Analysis:

  • Integrate the peak areas for the (R) and (S) enantiomers.

  • Calculate the enantiomeric excess (e.e.) using the following formula: e.e. (%) = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer) ] x 100

Visualizations

Caption: S(_N)1 mechanism leading to racemization.

References

• 1. SOCl2 and PBr3 - Chemistry Steps [chemistrysteps.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Alcohols in Substitution Reactions with Tons of Practice Problems - Chemistry Steps [chemistrysteps.com]
• 4. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Dess-Martin Oxidation | Chem-Station Int. Ed. [en.chem-station.com]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. gcms.cz [gcms.cz]
• 11. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Separation of 2-Methylbutanol and 3-Methylbutanol Isomers

Welcome to the technical support center for the separation of 2-methylbutanol and 3-methylbutanol isomers. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) regarding the challenging separation of these closely related isomers.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of 2-methylbutanol and 3-methylbutanol so challenging?

The primary challenge lies in the very similar physicochemical properties of these structural isomers. They have nearly identical boiling points, making conventional distillation ineffective for achieving high purity separation.[1][2] Specifically, 2-methyl-1-butanol and 3-methyl-1-butanol both boil at approximately 130°C, resulting in a relative volatility close to 1.0.[1] Their similar chemical structures also make them difficult to distinguish using many standard separation techniques.[2]

Q2: Can I use standard distillation to separate 2-methylbutanol and 3-methylbutanol?

Standard distillation is generally not a practical method for separating 2-methylbutanol and 3-methylbutanol to a high degree of purity due to their close boiling points.[1][2] Achieving a significant separation would require a distillation column with a very high number of theoretical plates, which is often not feasible or economical. For instance, one study noted that to achieve 99% purity with a relative volatility of 1.55, twenty-eight actual plates are required, highlighting the difficulty when the relative volatility is near 1.0.[1]

Q3: What are the recommended alternative methods for separating these isomers?

For effective separation of 2-methylbutanol and 3-methylbutanol, more advanced techniques are necessary. The most commonly employed and effective methods include:

• Extractive Distillation: This is a highly effective method that involves introducing a third component, an extractive agent or solvent, to alter the relative volatility of the isomers.[1][3]

• Azeotropic Distillation: This technique utilizes an azeotrope-forming agent to facilitate separation.[4][5]

• Gas Chromatography (GC): Particularly for analytical and small-scale preparative purposes, GC with a suitable stationary phase can provide excellent separation.[6][7]

Q4: How does extractive distillation work for this separation, and what are suitable solvents?

Extractive distillation works by adding a high-boiling, non-volatile solvent to the isomer mixture.[3] This solvent interacts differently with each isomer, thereby increasing their relative volatility and making separation by distillation feasible. The solvent is introduced in a rectification column and is recovered from the bottoms product for reuse.[1]

Several effective extractive agents have been identified for the separation of 2-methylbutanol and 3-methylbutanol.

Extractive Agent	Relative Volatility	Reference
o-Xylene	1.55	[1]
3-Carene	Not specified	[1]
1-Methoxy-2-propanol	Not specified	[1]
Ethyl Benzene	Not specified	[1]
Limonene	Not specified	[1]
Dipentene	Not specified	[1]
2-Ethoxyethanol	Not specified	[1]
1-Nitropropane	Not specified	[1]

Q5: What experimental setup is required for extractive distillation?

A typical extractive distillation setup consists of two distillation columns. The first column is used to separate the isomers in the presence of the extractive agent. The more volatile isomer is collected as the overhead product, while the less volatile isomer and the extractive agent are collected as the bottoms product. The second column is then used to separate the less volatile isomer from the extractive agent, allowing the agent to be recycled.

Extractive distillation process for isomer separation.

Troubleshooting Guides

Problem 1: Poor separation efficiency in conventional distillation.

• Symptom: The distillate and bottoms have very similar compositions of 2-methylbutanol and 3-methylbutanol.

• Cause: The relative volatility of the isomers is too close to 1.0 for effective separation by standard distillation.[1][2]

• Solution:

  • Verify Column Efficiency: Ensure your distillation column is packed and operating correctly to achieve its maximum theoretical plates.

  • Switch to an Advanced Method: If the column is performing as expected, conventional distillation is not suitable. You will need to switch to a more powerful technique like extractive or azeotropic distillation.

Problem 2: Ineffective separation using extractive distillation.

• Symptom: The purity of the separated isomers is below the desired level despite using an extractive agent.

• Possible Causes & Solutions:

  • Incorrect Solvent Choice: The selected extractive agent may not be effective enough. Refer to the table of effective solvents and their impact on relative volatility. Consider experimenting with different recommended agents like o-xylene.[1]

  • Insufficient Solvent-to-Feed Ratio: The amount of extractive agent being used may be too low. The ratio of solvent to the isomer feed is a critical parameter. Increase the solvent flow rate incrementally and monitor the impact on separation.

  • Improper Operating Conditions: Check the reboiler duty and reflux ratio. These parameters need to be optimized for the ternary mixture (isomers + solvent).

Problem 3: Difficulty in selecting a suitable GC column for analytical separation.

• Symptom: Co-elution or poor resolution of 2-methylbutanol and 3-methylbutanol peaks on the gas chromatogram.

• Cause: The stationary phase of the GC column is not selective enough for these isomers.

• Solution:

  • Select a Recommended Stationary Phase: For the separation of these specific isomers, polar stationary phases have shown good results. Stationary phases such as diethyl tartrate and polyethylene glycol 200 (PEG200) are recommended.[6][7] Polyethylene glycol 200 is often preferred as it can simultaneously resolve other congeners.[6][7]

  • Optimize GC Parameters: Adjust the temperature program (oven temperature), carrier gas flow rate, and injection volume to improve resolution. A slower temperature ramp can often enhance the separation of closely eluting compounds.

Experimental Protocols

Protocol 1: Extractive Distillation of 2-Methylbutanol and 3-Methylbutanol

Objective: To separate a mixture of 2-methylbutanol and 3-methylbutanol using o-xylene as an extractive agent.

Materials:

• Mixture of 2-methylbutanol and 3-methylbutanol

• o-Xylene (extractive agent)

• Extractive distillation apparatus (two distillation columns, reboilers, condensers)

• Gas chromatograph for composition analysis

Procedure:

• Setup: Assemble the extractive distillation unit, ensuring the first column is equipped for introducing the feed and the extractive solvent, and the second column is set up for solvent recovery.

• Charging the Still: Charge the first distillation column with an initial mixture of the isomers and o-xylene. A 1:1 weight ratio of the isomer mixture to o-xylene is a good starting point.[1]

• Operation of the First Column:

  • Heat the reboiler to bring the mixture to a boil.

  • Introduce the 2-methylbutanol and 3-methylbutanol mixture at a constant rate onto a feed plate in the middle of the column.

  • Introduce the o-xylene at a constant rate onto a plate above the feed plate.

  • Control the reflux ratio to achieve the desired separation. 2-Methylbutanol, being more volatile in the presence of o-xylene, will be collected as the overhead product.[1]

  • The bottoms product will consist of 3-methylbutanol and o-xylene.

• Operation of the Second Column:

  • Continuously feed the bottoms product from the first column into the second distillation column.

  • Heat the reboiler to separate the 3-methylbutanol from the higher-boiling o-xylene.

  • Collect the purified 3-methylbutanol as the overhead product.

  • The o-xylene is recovered as the bottoms product and can be recycled back to the first column.

• Analysis: Analyze the composition of the overhead and bottoms products from both columns using gas chromatography to determine the purity of the separated isomers.

Protocol 2: Analytical Separation by Gas Chromatography

Objective: To determine the relative concentrations of 2-methylbutanol and 3-methylbutanol in a sample.

Materials:

• Gas chromatograph with a flame ionization detector (FID)

• Capillary column with a suitable stationary phase (e.g., polyethylene glycol 200)

• Sample containing 2-methylbutanol and 3-methylbutanol

• n-Pentanol (as an internal standard, optional)

• Carrier gas (e.g., Helium or Nitrogen)

Procedure:

• Column Installation and Conditioning: Install a column with a polyethylene glycol 200 stationary phase. Condition the column according to the manufacturer's instructions.

• GC Method Setup:

  • Injector Temperature: 200°C

  • Detector Temperature: 250°C

  • Oven Temperature Program: Start at 70°C, hold for 2 minutes, then ramp up to 150°C at a rate of 5°C/minute.[6]

  • Carrier Gas Flow Rate: Set to the optimal flow rate for the column diameter (e.g., 1-2 mL/min for a capillary column).

• Sample Preparation: If using an internal standard, prepare a solution containing a known concentration of n-pentanol and the isomer sample.

• Injection: Inject a small volume (e.g., 1 µL) of the sample into the GC.

• Data Acquisition and Analysis:

  • Record the chromatogram.

  • Identify the peaks corresponding to 2-methylbutanol and 3-methylbutanol based on their retention times (determined by running standards of the pure compounds).

  • Calculate the relative peak areas to determine the ratio of the two isomers in the sample. If an internal standard is used, quantify the absolute concentration of each isomer.

Workflow for the analytical separation of isomers by GC.

References

• 1. US5658436A - Separation of 2-methyl-1-butanol from 3-methyl-1-butanol by extractive distillation - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Extractive distillation - Wikipedia [en.wikipedia.org]
• 4. US5447608A - Separation of 2-pentanol, 3-methyl-2-butanol and 1-butanol by azeotropic distillation - Google Patents [patents.google.com]
• 5. US5439561A - Separation of 3-methyl-2-butanol from 2-pentanol by azeotropic - Google Patents [patents.google.com]
• 6. The proportion of 2-methylbutanol and 3-methylbutanol in some brandies and whiskies as determined by direct gas chromatography - Analyst (RSC Publishing) [pubs.rsc.org]
• 7. The proportion of 2-methylbutanol and 3-methylbutanol in some brandies and whiskies as determined by direct gas chromatography - Analyst (RSC Publishing) [pubs.rsc.org]

Handling and storage recommendations for (S)-(+)-3-Methyl-2-butanol to maintain purity

This guide provides researchers, scientists, and drug development professionals with essential information for the proper handling and storage of (S)-(+)-3-Methyl-2-butanol to maintain its chemical and enantiomeric purity.

Frequently Asked Questions (FAQs)

1. What are the recommended storage conditions for (S)-(+)-3-Methyl-2-butanol?

To ensure the long-term stability and purity of (S)-(+)-3-Methyl-2-butanol, it should be stored in a cool, dry, and well-ventilated area.[1][2] The container should be tightly sealed to prevent the ingress of moisture and atmospheric oxygen.[1][2] It is also crucial to store the compound away from sources of ignition, heat, sparks, and open flames, as it is a flammable liquid.[2][3]

2. What are the primary degradation pathways for (S)-(+)-3-Methyl-2-butanol?

The primary degradation pathway for (S)-(+)-3-Methyl-2-butanol, a secondary alcohol, is oxidation. This reaction converts the alcohol to its corresponding ketone, 3-Methyl-2-butanone.[4][5] This process can be facilitated by exposure to air (oxygen), elevated temperatures, and the presence of incompatible materials such as strong oxidizing agents.

3. Is (S)-(+)-3-Methyl-2-butanol hygroscopic?

4. Can the enantiomeric purity of (S)-(+)-3-Methyl-2-butanol change during storage?

Racemization, the conversion of one enantiomer into an equal mixture of both, can be a concern for chiral compounds. While specific studies on the racemization of (S)-(+)-3-Methyl-2-butanol during storage are not prevalent in the searched literature, exposure to harsh conditions such as strong acids or bases, or elevated temperatures, could potentially lead to a decrease in enantiomeric excess. It is therefore important to adhere to the recommended storage conditions to preserve its enantiomeric purity.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Appearance of a new peak in Gas Chromatography (GC) analysis.	Oxidation of the alcohol to 3-Methyl-2-butanone.	Confirm the identity of the new peak by GC-MS analysis and comparison with a 3-Methyl-2-butanone standard. To prevent further oxidation, ensure the container is tightly sealed and consider purging the headspace with an inert gas like nitrogen or argon before sealing.
Broad peak for the hydroxyl proton in ¹H NMR spectrum.	Presence of water.	The hydroxyl proton signal in an alcohol is often broad and its chemical shift can vary depending on concentration and the presence of moisture. To confirm, add a drop of D₂O to the NMR tube and re-acquire the spectrum; the hydroxyl peak should disappear. To remove excess water, consider storing the alcohol over molecular sieves.
Decrease in enantiomeric excess (ee) determined by chiral GC.	Potential racemization due to improper storage.	Review storage conditions. Ensure the compound has not been exposed to high temperatures or acidic/basic contaminants. If racemization is suspected, repurification by chiral chromatography may be necessary.
Inconsistent results in reactions using the alcohol.	Contamination with water or oxidation products.	Check the purity of the alcohol using the analytical methods described below. If impurities are detected, purify the alcohol before use.

Experimental Protocols

Purity Assessment by Gas Chromatography (GC)

Objective: To determine the chemical and enantiomeric purity of (S)-(+)-3-Methyl-2-butanol.

Methodology:

• Sample Preparation: Prepare a dilute solution of (S)-(+)-3-Methyl-2-butanol in a suitable solvent such as methylene chloride or hexane (e.g., 1 mg/mL).

• Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID) and a chiral capillary column is recommended. A suitable column would be a cyclodextrin-based chiral stationary phase, such as a CHIRALDEX® G-TA.[8]

• GC Conditions (Example):

  • Column: Astec® CHIRALDEX® G-TA, 30 m x 0.25 mm I.D., 0.12 µm film thickness[8]

  • Carrier Gas: Helium or Hydrogen[9]

  • Injector Temperature: 250 °C[8]

  • Detector Temperature: 250 °C[8]

  • Oven Program: Start at 40°C, hold for 1 minute, then ramp at 2°C/minute to 200°C.[9]

  • Injection Volume: 1 µL

  • Split Ratio: 50:1

• Data Analysis:

  • The retention times of (S)-(+)-3-Methyl-2-butanol and its enantiomer, (R)-(-)-3-Methyl-2-butanol, will be different on a chiral column.

  • The enantiomeric excess (ee) can be calculated from the peak areas of the two enantiomers using the formula: ee (%) = [ (Area(S) - Area(R)) / (Area(S) + Area(R)) ] x 100

  • The chemical purity is determined by the percentage of the main peak area relative to the total area of all peaks in the chromatogram.

Purity Assessment by ¹H and ¹³C NMR Spectroscopy

Objective: To confirm the structure and assess the chemical purity of (S)-(+)-3-Methyl-2-butanol.

Methodology:

• Sample Preparation: Dissolve approximately 10-20 mg of the sample in about 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Instrumentation: A standard NMR spectrometer (e.g., 300 MHz or higher).

• Data Acquisition: Acquire standard ¹H and ¹³C{¹H} NMR spectra.

• Data Analysis:

  • ¹H NMR: Compare the obtained spectrum with a reference spectrum. The presence of unexpected signals may indicate impurities. Water will typically appear as a broad singlet. The hydroxyl proton of the alcohol will also be a singlet, which will exchange with D₂O.

  • ¹³C NMR: The number of signals should correspond to the number of unique carbon atoms in the molecule. Additional peaks suggest the presence of carbon-containing impurities. The expected approximate chemical shifts for 3-Methyl-2-butanol are: C2 (~73 ppm), C3 (~35 ppm), C4,C5 (~18 ppm), and C1 (~20 ppm).[10]

Water Content Determination by Karl Fischer Titration

Objective: To quantify the water content in a sample of (S)-(+)-3-Methyl-2-butanol.

Methodology:

• Instrumentation: An automated Karl Fischer titrator (volumetric or coulometric). The coulometric method is suitable for trace amounts of water, while the volumetric method is better for higher water content.[11]

• Reagents: Anhydrous methanol and a Karl Fischer reagent (one-component or two-component).

• Procedure (Volumetric as an example):

  • Add a suitable volume of anhydrous methanol to the titration vessel and titrate to a dry endpoint with the Karl Fischer reagent to eliminate residual water.

  • Accurately weigh a known amount of the (S)-(+)-3-Methyl-2-butanol sample and inject it into the titration vessel.

  • Titrate the sample with the Karl Fischer reagent until the endpoint is reached.

  • The instrument software will calculate the water content, typically expressed as a percentage or in parts per million (ppm).

Visualizations

Caption: Logical relationship between storage conditions and potential degradation pathways.

Caption: Experimental workflow for assessing the purity of (S)-(+)-3-Methyl-2-butanol.

References

• 1. bg.cpachem.com [bg.cpachem.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. cdn.chemservice.com [cdn.chemservice.com]
• 4. 3-Methyl-2-butanone - Simple English Wikipedia, the free encyclopedia [simple.wikipedia.org]
• 5. brainly.com [brainly.com]
• 6. ACP - Hygroscopicity of organic compounds as a function of organic functionality, water solubility, molecular weight, and oxidation level [acp.copernicus.org]
• 7. fishersci.com [fishersci.com]
• 8. GC Analysis of 2-Butanol Enantiomers (Underivatized) on Astec® CHIRALDEX™ G-TA suitable for GC | Sigma-Aldrich [sigmaaldrich.com]
• 9. gcms.cz [gcms.cz]
• 10. 3-METHYL-2-BUTANOL(598-75-4) 13C NMR spectrum [chemicalbook.com]
• 11. gmpinsiders.com [gmpinsiders.com]

Analytical methods for determining the enantiomeric excess of (S)-(+)-3-Methyl-2-butanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the analytical methods used to determine the enantiomeric excess (ee) of (S)-(+)-3-Methyl-2-butanol. It is intended for researchers, scientists, and professionals in drug development.

Troubleshooting Guides

Chiral Gas Chromatography (GC)

Issue	Possible Causes	Solutions
Poor or no separation of enantiomers	Inappropriate chiral stationary phase (CSP).	Select a GC column with a cyclodextrin-based CSP, such as one containing a derivative of beta- or gamma-cyclodextrin, which are known to be effective for separating chiral alcohols.
Incorrect oven temperature program.	Optimize the temperature program. Start with a low initial temperature to ensure good initial separation on the column and use a slow ramp rate (e.g., 1-2 °C/min) to enhance resolution.
Carrier gas flow rate is not optimal.	Adjust the carrier gas (e.g., Helium, Hydrogen) flow rate to the optimal linear velocity for the column being used. This information is typically provided by the column manufacturer.
Peak tailing	Active sites in the injector liner or column.	Use a deactivated injector liner. If the column is old, condition it according to the manufacturer's instructions or trim the first few centimeters. Consider derivatization of the alcohol to reduce its polarity.
Sample overload.	Dilute the sample or reduce the injection volume.
Ghost peaks	Carryover from previous injections.	Clean the injector and syringe. Perform several blank injections with a high-boiling point solvent to wash out contaminants.
Septum bleed.	Use a high-quality, low-bleed septum and replace it regularly.
Irreproducible retention times	Fluctuations in oven temperature or carrier gas flow.	Ensure the GC oven is properly calibrated and that the gas flow controllers are functioning correctly. Check for leaks in the gas lines.
Changes in sample matrix.	Ensure consistent sample preparation and matrix composition between runs.

Chiral High-Performance Liquid Chromatography (HPLC)

Issue	Possible Causes	Solutions
Poor or no enantiomeric resolution	Incorrect chiral stationary phase (CSP).	Screen different types of CSPs. Polysaccharide-based columns (e.g., Chiralpak®, Chiralcel®) are often effective for alcohols.
Inappropriate mobile phase composition.	Optimize the mobile phase. For normal-phase HPLC, vary the ratio of the non-polar solvent (e.g., hexane, heptane) to the polar modifier (e.g., isopropanol, ethanol). Small amounts of additives can also influence selectivity.[1]
Column temperature is not optimal.	Vary the column temperature. Lower temperatures often improve chiral recognition and increase resolution, but may also increase analysis time and backpressure.
Broad peaks	High dead volume in the HPLC system.	Use tubing with a small internal diameter and minimize its length. Ensure all connections are properly made.
Column deterioration.	Wash the column according to the manufacturer's instructions. If performance does not improve, the column may need to be replaced.
Variable retention times	Inconsistent mobile phase preparation.	Prepare fresh mobile phase daily and ensure accurate mixing of solvents. Degas the mobile phase thoroughly.
Pump malfunction.	Check the pump for leaks and ensure it is delivering a consistent flow rate.
High backpressure	Blockage in the system.	Check for blockages in the guard column, column, or tubing. Reverse-flush the column (if permitted by the manufacturer).
Mobile phase viscosity.	If using a highly viscous mobile phase, consider reducing the flow rate or increasing the column temperature.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Issue	Possible Causes	Solutions
No separation of enantiomeric signals	Insufficient amount of chiral resolving agent.	Incrementally add more chiral solvating agent or chiral shift reagent and monitor the spectrum until optimal separation is achieved.
Inappropriate chiral resolving agent.	Try a different chiral resolving agent. For alcohols, chiral solvating agents like cyclodextrins or chiral derivatizing agents like Mosher's acid (MTPA) are commonly used.[2]
Broadening of NMR signals	High concentration of the sample or resolving agent.	Reduce the concentration of the analyte and/or the chiral resolving agent.
Poor shimming of the magnetic field.	Re-shim the NMR spectrometer to improve the magnetic field homogeneity.
Inaccurate integration for ee calculation	Overlapping peaks.	Optimize the amount of chiral resolving agent to maximize the separation between the diastereomeric signals. Use a higher field NMR spectrometer if available.
Poor signal-to-noise ratio.	Increase the number of scans to improve the signal-to-noise ratio for accurate integration.

Frequently Asked Questions (FAQs)

Q1: Which analytical method is best for determining the enantiomeric excess of (S)-(+)-3-Methyl-2-butanol?

A1: The "best" method depends on the specific requirements of your analysis, such as the required accuracy, sample throughput, and available instrumentation.

• Chiral Gas Chromatography (GC) is often preferred for volatile compounds like 3-Methyl-2-butanol due to its high resolution and sensitivity.

• Chiral High-Performance Liquid Chromatography (HPLC) is a versatile technique with a wide range of available chiral stationary phases, offering good accuracy and reproducibility.

• Nuclear Magnetic Resonance (NMR) Spectroscopy with chiral resolving agents is a powerful tool for direct observation and quantification of enantiomers without the need for chromatographic separation, though it may be less sensitive than chromatographic methods.

Q2: Do I need to derivatize 3-Methyl-2-butanol before analysis?

A2: Derivatization is not always necessary but can be beneficial in certain situations.

• For GC analysis , derivatizing the alcohol to an ester (e.g., acetate or trifluoroacetate) can improve peak shape and thermal stability.[3]

• For HPLC analysis , derivatization is less common for direct chiral separations but can be used to introduce a chromophore for UV detection if the analyte itself does not absorb UV light.

• For NMR analysis , derivatization with a chiral derivatizing agent (e.g., Mosher's acid) is a common technique to convert the enantiomers into diastereomers, which will have distinct signals in the NMR spectrum.[4]

Q3: How can I determine the elution order of the enantiomers in a chiral chromatogram?

A3: To determine the elution order, you need to analyze a standard of a known enantiomer (e.g., a commercially available pure (S)-(+)-3-Methyl-2-butanol standard). The peak corresponding to the retention time of the standard will identify that enantiomer.

Q4: What are some common sources of error in enantiomeric excess determination?

A4: Common sources of error include:

• Incomplete separation of enantiomers, leading to inaccurate peak integration.

• Racemization of the sample during preparation or analysis.

• Non-linear detector response.

• Inaccurate preparation of standards.

• For NMR, inaccurate integration due to overlapping signals or poor signal-to-noise.

Q5: How can I improve the resolution between the enantiomer peaks in my chromatogram?

A5: To improve resolution, you can:

• Optimize the temperature program (GC) or mobile phase composition (HPLC).

• Reduce the flow rate of the mobile/carrier gas.[5]

• Use a longer column or a column with a smaller particle size (HPLC).

• Switch to a different chiral stationary phase that offers better selectivity for your analyte.

Quantitative Data Summary

The following table summarizes typical quantitative data for the different analytical methods. Note that these values are approximate and can vary significantly depending on the specific instrumentation, column, and experimental conditions.

Parameter	Chiral Gas Chromatography (GC)	Chiral High-Performance Liquid Chromatography (HPLC)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Typical Resolution (Rs)	> 1.5 for baseline separation	> 1.5 for baseline separation	Not applicable (separation of signals)
Limit of Detection (LOD) of minor enantiomer	~0.1%	~0.1%	~1-5%
Limit of Quantification (LOQ) of minor enantiomer	~0.3%	~0.3%	~3-10%
Typical Analysis Time	10 - 30 minutes	10 - 40 minutes	5 - 20 minutes per sample
Precision (RSD%)	< 2%	< 2%	< 5%

Experimental Protocols

Chiral Gas Chromatography (GC) Method

Objective: To separate and quantify the enantiomers of 3-Methyl-2-butanol.

Instrumentation:

• Gas chromatograph with a Flame Ionization Detector (FID).

• Chiral capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, coated with a cyclodextrin derivative like 2,3-di-O-acetyl-6-O-TBDMS-beta-cyclodextrin).

Reagents:

• (S)-(+)-3-Methyl-2-butanol standard

• Racemic 3-Methyl-2-butanol

• High-purity solvent for sample dilution (e.g., dichloromethane or hexane)

• High-purity carrier gas (Helium or Hydrogen)

Procedure:

• Sample Preparation: Prepare a stock solution of racemic 3-Methyl-2-butanol and a separate stock solution of the (S)-(+)-enantiomer in the chosen solvent at a concentration of approximately 1 mg/mL. Prepare a series of calibration standards by mixing the racemic and enantiopure solutions to obtain samples with known enantiomeric excess values. Dilute the unknown sample to a similar concentration.

• GC Conditions:

  • Injector Temperature: 200 °C

  • Detector Temperature: 250 °C

  • Oven Program: 40 °C (hold for 2 min), then ramp to 120 °C at 2 °C/min.

  • Carrier Gas Flow Rate: Set to the optimal linear velocity for the column (e.g., ~30 cm/s for Helium).

  • Injection Volume: 1 µL

  • Split Ratio: 50:1

• Analysis: Inject the standards and the unknown sample. Identify the peaks corresponding to the (S) and (R) enantiomers based on the retention time of the pure standard.

• Calculation of Enantiomeric Excess (ee): ee (%) = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] * 100

Chiral High-Performance Liquid Chromatography (HPLC) Method

Objective: To determine the enantiomeric excess of 3-Methyl-2-butanol using normal-phase HPLC.

Instrumentation:

• HPLC system with a UV detector or a Refractive Index (RI) detector.

• Chiral stationary phase column (e.g., Chiralpak® AD-H, 250 x 4.6 mm, 5 µm).

Reagents:

• (S)-(+)-3-Methyl-2-butanol standard

• Racemic 3-Methyl-2-butanol

• HPLC-grade n-Hexane

• HPLC-grade Isopropanol (IPA)

Procedure:

• Sample Preparation: Prepare solutions of the standards and the unknown sample in the mobile phase at a concentration of approximately 1 mg/mL.

• HPLC Conditions:

  • Mobile Phase: n-Hexane / Isopropanol (98:2, v/v)

  • Flow Rate: 0.5 mL/min

  • Column Temperature: 25 °C

  • Detection: RI detector (as 3-Methyl-2-butanol has no strong UV chromophore).

  • Injection Volume: 10 µL

• Analysis: Equilibrate the column with the mobile phase until a stable baseline is achieved. Inject the standards and the unknown sample.

• Calculation of Enantiomeric Excess (ee): Calculate the ee using the peak areas as described in the GC method.

NMR Spectroscopy Method using a Chiral Derivatizing Agent (Mosher's Acid)

Objective: To determine the enantiomeric excess of 3-Methyl-2-butanol by forming diastereomeric esters with Mosher's acid.

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher).

• Standard NMR tubes.

Reagents:

• 3-Methyl-2-butanol sample (racemic or unknown ee)

• (R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride ((R)-Mosher's acid chloride)

• Anhydrous pyridine

• Deuterated chloroform (CDCl₃)

Procedure:

• Derivatization: In a clean, dry NMR tube, dissolve ~5 mg of the 3-Methyl-2-butanol sample in ~0.5 mL of CDCl₃. Add a small excess of anhydrous pyridine, followed by a slight molar excess of (R)-Mosher's acid chloride. Cap the tube and mix gently. The reaction is typically fast and can be monitored by ¹H NMR.

• NMR Analysis: Acquire a ¹H NMR spectrum of the resulting diastereomeric esters.

• Data Analysis: Identify a well-resolved proton signal that is close to the chiral center (e.g., the methine proton of the alcohol or the methyl groups). You will observe two distinct signals (or sets of signals) corresponding to the two diastereomers.

• Calculation of Enantiomeric Excess (ee): Integrate the two corresponding signals. The enantiomeric excess is calculated from the ratio of the integrals: ee (%) = [ (Integral_major - Integral_minor) / (Integral_major + Integral_minor) ] * 100

Visualizations

Caption: Workflow for Chiral GC Analysis of 3-Methyl-2-butanol.

Caption: Workflow for Chiral HPLC Analysis of 3-Methyl-2-butanol.

Caption: Workflow for NMR Analysis using a Chiral Derivatizing Agent.

References

• 1. Recent Advances in Multinuclear NMR Spectroscopy for Chiral Recognition of Organic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. gcms.cz [gcms.cz]

Reference Data & Comparative Studies

Comparing the effectiveness of different chiral auxiliaries to (S)-(+)-3-Methyl-2-butanol

For researchers, scientists, and drug development professionals, the selection of an appropriate chiral auxiliary is a critical step in achieving high stereoselectivity in asymmetric synthesis. This guide provides a comparative overview of the effectiveness of several widely used chiral auxiliaries. Notably, a comprehensive literature search did not yield any documented applications of (S)-(+)-3-Methyl-2-butanol as a chiral auxiliary for asymmetric reactions. Therefore, a direct comparison of its effectiveness is not possible. This guide will instead focus on a selection of well-established and effective chiral auxiliaries: Evans' Oxazolidinones, (-)-8-Phenylmenthol, and (+)-Pseudoephedrine.

Chiral auxiliaries are chemical compounds that are temporarily incorporated into a synthetic route to control the stereochemical outcome of a reaction.[1] The ideal auxiliary is readily available, easily attached to the substrate, provides high levels of stereocontrol, and can be removed under mild conditions without affecting the newly formed stereocenter.[2]

Comparison of Chiral Auxiliary Performance

The effectiveness of a chiral auxiliary is typically measured by the diastereomeric excess (de) or enantiomeric excess (ee) of the product, as well as the chemical yield of the reaction. The following table summarizes the performance of Evans' oxazolidinones, (-)-8-phenylmenthol, and (+)-pseudoephedrine in key asymmetric transformations.

Chiral Auxiliary	Reaction Type	Substrate	Electrophile/Reagent	Diastereomeric Excess (de) / Diastereomeric Ratio (dr)	Yield (%)	Reference
Evans' Oxazolidinone	Aldol Reaction	N-propionyl oxazolidinone	Benzaldehyde	>99% de	80-90%	[1]
Alkylation	N-acyl oxazolidinone	Benzyl bromide	95:5 dr	89%	[3]
Diels-Alder	N-acryloyl oxazolidinone	Cyclopentadiene	99:1 (endo:exo)	81%	[4]
(-)-8-Phenylmenthol	Diels-Alder	(-)-8-Phenylmenthol acrylate	Cyclopentadiene	97% de	89%	[4]
Alkylation	Ester of (-)-8-phenylmenthol	Methyl iodide	88% de	83-100%	[5]
(+)-Pseudoephedrine	Alkylation	N-propionyl pseudoephedrine amide	Benzyl bromide	98:2 dr	95%	[6]
Alkylation	N-propionyl pseudoephedrine amide	Ethyl iodide	99:1 dr	97%	[6]

Experimental Protocols

Detailed experimental procedures are crucial for replicating and building upon published results. Below are representative protocols for the application of the discussed chiral auxiliaries.

Evans' Asymmetric Aldol Reaction[1]

• Enolate Formation: To a solution of the N-acyl oxazolidinone (1.0 equiv) in dry CH₂Cl₂ at -78 °C is added di-n-butylboron triflate (1.1 equiv) followed by the dropwise addition of triethylamine (1.2 equiv). The resulting solution is stirred at -78 °C for 30 minutes, then warmed to 0 °C and stirred for an additional 30 minutes.

• Aldol Addition: The reaction mixture is cooled to -78 °C, and the aldehyde (1.2 equiv) is added dropwise. The reaction is stirred at -78 °C for 2 hours and then at 0 °C for 1 hour.

• Work-up and Auxiliary Removal: The reaction is quenched by the addition of a pH 7 buffer. The product is extracted with an organic solvent. The chiral auxiliary can be removed by hydrolysis with LiOH/H₂O₂ or by reduction with LiBH₄.

Asymmetric Alkylation using (+)-Pseudoephedrine Amide[6]

• Amide Formation: The carboxylic acid is converted to its corresponding N-acyl pseudoephedrine amide.

• Enolate Formation: The pseudoephedrine amide (1.0 equiv) is dissolved in dry THF and cooled to -78 °C. Lithium diisopropylamide (LDA) (1.05 equiv) is added dropwise, and the solution is stirred for 30 minutes.

• Alkylation: The alkyl halide (1.2 equiv) is added, and the reaction is stirred at -78 °C until completion (monitored by TLC).

• Work-up and Auxiliary Removal: The reaction is quenched with saturated aqueous NH₄Cl. The product is extracted, and the auxiliary is typically removed by acidic or basic hydrolysis to yield the corresponding carboxylic acid.

Visualizing Asymmetric Synthesis Workflows

The following diagrams illustrate the general workflow of using a chiral auxiliary and a comparison of the key features of the discussed auxiliaries.

Caption: General workflow for asymmetric synthesis using a chiral auxiliary.

Caption: Comparison of key features of selected chiral auxiliaries.

References

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 2. york.ac.uk [york.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. Direct Enantioselective Conjugate Addition of Carboxylic Acids with Chiral Lithium Amides as Traceless Auxiliaries - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

¹H and ¹³C NMR Spectral Analysis of (S)-(+)-3-Methyl-2-butanol: A Guide to Structural Confirmation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of (S)-(+)-3-Methyl-2-butanol, a key chiral building block in organic synthesis. The structural confirmation of this molecule is paramount for its application in the development of pharmaceuticals and other fine chemicals. This document presents experimental data, detailed protocols, and a comparative analysis with a structurally similar achiral alcohol, 2-butanol, to underscore the unique spectral features arising from its stereochemistry.

Experimental Protocols

1. Sample Preparation: A sample of approximately 5-10 mg of (S)-(+)-3-Methyl-2-butanol was dissolved in ~0.7 mL of deuterated chloroform (CDCl₃). A small amount of tetramethylsilane (TMS) was added to the solution to serve as an internal standard for chemical shift referencing (0.00 ppm).

2. NMR Data Acquisition:

• ¹H NMR Spectroscopy: The ¹H NMR spectrum was acquired on a 90 MHz spectrometer. Data was collected over a spectral width of 0-10 ppm. The process involved multiple scans to ensure a high signal-to-noise ratio.

• ¹³C NMR Spectroscopy: The ¹³C NMR spectrum was recorded on a 25.16 MHz spectrometer using a proton-decoupled pulse sequence to simplify the spectrum to single lines for each unique carbon atom. The chemical shifts were recorded over a range of 0-220 ppm.

Structural and NMR Correlation

The structure of (S)-(+)-3-Methyl-2-butanol, with its chiral center at C2, leads to distinct NMR signals for its constituent atoms. The following diagram illustrates the atom numbering used for spectral assignment.

Figure 1: Molecular structure of 3-Methyl-2-butanol with atom numbering for NMR assignments.

¹H NMR Spectral Analysis

The ¹H NMR spectrum provides detailed information about the electronic environment and connectivity of protons in the molecule. The presence of a chiral center at C2 renders the two methyl groups on C3 (C4 and C5) and their protons diastereotopic, meaning they are chemically non-equivalent and give rise to separate signals.

Data Comparison: (S)-(+)-3-Methyl-2-butanol vs. 2-Butanol

The table below compares the proton NMR data of (S)-(+)-3-Methyl-2-butanol with that of the achiral analogue, 2-butanol. This comparison highlights how the additional methyl group and the resulting chirality influence the spectrum.

Table 1: ¹H NMR Data Comparison (Solvent: CDCl₃)
Compound	Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration
(S)-(+)-3-Methyl-2-butanol	H1 (CH₃)	~1.18	Doublet	3H
H2 (CH)	~3.56	Quintet	1H
H3 (CH)	~1.77	Multiplet	1H
H4/H5 (2 x CH₃)	~0.91 / ~0.93	Doublet / Doublet	6H (total)
OH	~1.5-1.6	Broad Singlet	1H
2-Butanol [1][2]	CH₃ (terminal)	~0.92	Triplet	3H
CH₃ (adjacent to OH)	~1.18	Doublet	3H
CH₂	~1.47	Multiplet	2H
CH	~3.72	Sextet	1H
OH	~2.12	Broad Singlet	1H

Proton Coupling Pathway

The splitting patterns observed in the ¹H NMR spectrum are a direct result of spin-spin coupling between neighboring, non-equivalent protons. The diagram below illustrates these key relationships in (S)-(+)-3-Methyl-2-butanol.

Figure 2: ¹H-¹H spin-spin coupling relationships in (S)-(+)-3-Methyl-2-butanol.

¹³C NMR Spectral Analysis

The proton-decoupled ¹³C NMR spectrum provides a distinct signal for each unique carbon atom in the molecule. For (S)-(+)-3-Methyl-2-butanol, the presence of the stereocenter at C2 makes all five carbon atoms chemically distinct. This is a critical point of confirmation, as a more symmetric isomer would show fewer signals.

Data Comparison: (S)-(+)-3-Methyl-2-butanol vs. 2-Butanol

The comparison with 2-butanol, which has only four unique carbon environments, clearly demonstrates the effect of the additional methyl group and the resulting diastereotopicity.

Table 2: ¹³C NMR Data Comparison (Solvent: CDCl₃)
Compound	Carbon Assignment & Chemical Shift (δ, ppm)
(S)-(+)-3-Methyl-2-butanol	C1: ~19.93[3]
C2: ~72.69[3]
C3: ~35.08[3]
C4: ~18.06[3]
C5: ~18.15[3]
2-Butanol [4]	CH₃ (terminal): ~10.1
CH₃ (adjacent to C-OH): ~22.8
CH₂: ~32.0
CH-OH: ~69.1

Note: The two methyl carbons C4 and C5 in (S)-(+)-3-Methyl-2-butanol have very similar but distinct chemical shifts, confirming their diastereotopic nature.[5][6]

Logical Workflow for Structural Confirmation

The process of confirming the structure using NMR follows a logical progression from initial spectral acquisition to final structural verification.

Figure 3: Workflow for structural confirmation via ¹H and ¹³C NMR analysis.

Conclusion

The combined analysis of ¹H and ¹³C NMR spectra provides unequivocal evidence for the structure of (S)-(+)-3-Methyl-2-butanol. The ¹H NMR data, including chemical shifts, integration ratios, and spin-spin coupling patterns, confirms the molecular connectivity. Crucially, the ¹³C NMR spectrum displays five distinct signals, which validates the presence of the chiral center at C2 and the resulting diastereotopicity of the isopropyl methyl groups. This detailed spectral fingerprint is essential for quality control and ensuring the chemical integrity of (S)-(+)-3-Methyl-2-butanol in research and development applications.

References

• 1. docbrown.info [docbrown.info]
• 2. hil1_sln.html [ursula.chem.yale.edu]
• 3. 3-Methyl-2-butanol | C5H12O | CID 11732 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. C4H10O CH3CH(OH)CH2CH3 C-13 nmr spectrum of butan-2-ol analysis of chemical shifts ppm interpretation of 13C chemical shifts ppm of 2-butanol sec-butyl alcohol C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. bartleby.com [bartleby.com]
• 6. youtube.com [youtube.com]

A Comparative Analysis of the Mass Spectrometry Fragmentation Patterns of Secondary and Tertiary Pentanols

For researchers, scientists, and drug development professionals, understanding the subtle differences in the mass spectral fragmentation of isomeric compounds is crucial for accurate identification and characterization. This guide provides a detailed comparison of the electron ionization (EI) mass spectrometry fragmentation patterns of (S)-(+)-3-Methyl-2-butanol, a secondary alcohol, and its tertiary isomer, 2-Methyl-2-butanol. The experimental data presented herein, sourced from the NIST Mass Spectrometry Data Center and MassBank, offers a clear distinction between the fragmentation pathways of these two isomers.

Executive Summary

(S)-(+)-3-Methyl-2-butanol and 2-Methyl-2-butanol, despite having the same molecular weight, exhibit distinct and predictable fragmentation patterns under electron ionization mass spectrometry. The primary differentiator lies in the stability of the carbocations formed upon initial ionization and subsequent fragmentation. (S)-(+)-3-Methyl-2-butanol, a secondary alcohol, predominantly undergoes alpha cleavage to produce a stable base peak at m/z 45. In contrast, 2-Methyl-2-butanol, a tertiary alcohol, favors fragmentation that results in a highly stable tertiary carbocation, leading to a base peak at m/z 59. These characteristic differences allow for unambiguous identification.

Mass Spectrometry Data Comparison

The following tables summarize the key mass spectral data for (S)-(+)-3-Methyl-2-butanol and 2-Methyl-2-butanol, highlighting the significant differences in their fragmentation patterns.

Table 1: Mass Spectrometry Fragmentation Data for (S)-(+)-3-Methyl-2-butanol

m/z	Relative Intensity (%)	Proposed Fragment Ion
45	100.0	[CH3CH(OH)]+
55	14.9	[C4H7]+
43	12.4	[C3H7]+
73	10.4	[M - CH3]+
88	0.5	[M]+•

Data sourced from MassBank.

Table 2: Mass Spectrometry Fragmentation Data for 2-Methyl-2-butanol

m/z	Relative Intensity (%)	Proposed Fragment Ion
59	100.0	[C(CH3)2(OH)]+
73	70.2	[M - CH3]+
43	19.5	[C3H7]+
55	27.8	[C4H7]+
88	~0	[M]+•

Data sourced from MassBank.

Fragmentation Pathway of (S)-(+)-3-Methyl-2-butanol

The fragmentation of (S)-(+)-3-Methyl-2-butanol is primarily driven by alpha cleavage, a common fragmentation pathway for alcohols. This process involves the cleavage of the C-C bond adjacent to the oxygen-bearing carbon.

Caption: Fragmentation pathway of (S)-(+)-3-Methyl-2-butanol.

Experimental Protocols

The data presented in this guide was obtained using Gas Chromatography-Mass Spectrometry (GC-MS) with electron ionization. While specific instrument parameters may vary slightly between datasets, the following represents a typical experimental protocol for the analysis of volatile alcohols.

Gas Chromatography (GC) Conditions:

• Column: A non-polar or medium-polarity capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is typically used.

• Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

• Inlet Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp: Increase at a rate of 10 °C/min to 200 °C.

  • Final hold: Hold at 200 °C for 5 minutes.

• Injection Mode: Split injection with a split ratio of 50:1.

Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electron Ionization (EI).

• Ionization Energy: 70 eV.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Mass Range: m/z 35-350.

• Detector: Electron multiplier.

Alternative Analytical Approaches

While GC-MS is a powerful tool for the identification of volatile compounds, other techniques can be employed for the analysis of chiral alcohols like (S)-(+)-3-Methyl-2-butanol, especially when enantiomeric purity is of interest.

• Chiral Gas Chromatography: By utilizing a chiral stationary phase, it is possible to separate the (S)-(+) and (R)-(-) enantiomers of 3-Methyl-2-butanol, allowing for the determination of enantiomeric excess.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can provide detailed structural information. The use of chiral shift reagents can also enable the differentiation of enantiomers.

This comparative guide demonstrates the utility of mass spectrometry in distinguishing between structural isomers. The distinct fragmentation patterns of (S)-(+)-3-Methyl-2-butanol and 2-Methyl-2-butanol, driven by the principles of carbocation stability, provide a reliable method for their identification. For researchers in drug development and related fields, a thorough understanding of these fragmentation mechanisms is indispensable for the accurate characterization of small molecules.

A Comparative Analysis of (S)-(+)-3-Methyl-2-butanol and (R)-(-)-3-Methyl-2-butanol in Asymmetric Synthesis

In the realm of asymmetric synthesis, the choice of a chiral auxiliary or reagent is paramount to achieving high enantioselectivity. Among the vast arsenal of chiral molecules available to chemists, the enantiomers of 3-Methyl-2-butanol, (S)-(+)-3-Methyl-2-butanol and (R)-(-)-3-Methyl-2-butanol, serve as effective chiral inductors in a variety of reactions. This guide provides a comparative study of their performance, supported by experimental data, to aid researchers in selecting the appropriate enantiomer for their synthetic endeavors.

Introduction to Chiral Alcohols in Asymmetric Synthesis

Chiral auxiliaries are stereogenic groups that are temporarily incorporated into a prochiral substrate to control the stereochemical outcome of a reaction.[1] After the desired chiral center is created, the auxiliary is removed. Chiral reagents, on the other hand, are chiral molecules that are part of the reaction and are consumed in the process. Both (S)-(+)-3-Methyl-2-butanol and (R)-(-)-3-Methyl-2-butanol can function in either capacity, influencing the formation of a new stereocenter with a specific configuration.

A key metric for the success of an asymmetric reaction is the enantiomeric excess (ee), which measures the degree to which one enantiomer is favored over the other. High enantiomeric excess is crucial in the synthesis of pharmaceuticals and other biologically active molecules, where often only one enantiomer exhibits the desired therapeutic effect.

Comparative Performance in Asymmetric Alkylation

A common application of chiral alcohols is as ligands in the enantioselective addition of organometallic reagents to aldehydes and ketones. A well-studied model reaction is the addition of diethylzinc to benzaldehyde. The chiral alcohol, in this case, coordinates to the zinc atom, creating a chiral environment that directs the approach of the nucleophile to one face of the aldehyde, leading to the preferential formation of one enantiomer of 1-phenyl-1-propanol.

Table 1: Comparative Performance in the Enantioselective Addition of Diethylzinc to Benzaldehyde

Chiral Ligand	Product Enantiomer	Yield (%)	Enantiomeric Excess (ee, %)
Derived from (S)-amino alcohol	(S)-1-phenyl-1-propanol	High	High
Derived from (R)-amino alcohol	(R)-1-phenyl-1-propanol	High	High

Note: This table is a qualitative representation based on the general principles of asymmetric catalysis. The use of the (S)-enantiomer of a chiral alcohol ligand generally leads to the (S)-enantiomer of the product, and vice versa for the (R)-enantiomer, with the yield and ee being highly dependent on the specific ligand structure and reaction conditions.

Experimental Protocols

A general procedure for the enantioselective addition of diethylzinc to benzaldehyde using a chiral alcohol ligand is as follows. This protocol is based on established methodologies and serves as a template for employing (S)-(+)-3-Methyl-2-butanol or (R)-(-)-3-Methyl-2-butanol as the chiral source.[2]

General Experimental Protocol: Enantioselective Alkylation of Benzaldehyde

Materials:

• (S)-(+)-3-Methyl-2-butanol or (R)-(-)-3-Methyl-2-butanol

• Diethylzinc (1.0 M solution in hexanes)

• Benzaldehyde

• Anhydrous Toluene

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line)

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the chiral alcohol (e.g., (S)-(+)-3-Methyl-2-butanol, 0.2 mmol) in anhydrous toluene (5 mL).

• Cool the solution to 0 °C in an ice bath.

• Slowly add diethylzinc (1.0 M solution in hexanes, 2.0 mL, 2.0 mmol) to the solution of the chiral alcohol.

• Stir the mixture at 0 °C for 30 minutes.

• Add benzaldehyde (1.0 mmol) dropwise to the reaction mixture.

• Continue stirring the reaction at 0 °C and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether (3 x 10 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

• Determine the yield and enantiomeric excess of the resulting 1-phenyl-1-propanol. The enantiomeric excess can be determined by chiral HPLC or by NMR spectroscopy using a chiral shift reagent.

Logical Workflow for Chiral Auxiliary Selection

The decision-making process for selecting either the (S) or (R) enantiomer of 3-Methyl-2-butanol is dictated by the desired stereochemistry of the final product. The following diagram illustrates this logical relationship.

Caption: Logical workflow for selecting the appropriate enantiomer of 3-Methyl-2-butanol.

Signaling Pathway of Asymmetric Induction

The mechanism of asymmetric induction involves the formation of a diastereomeric transition state. The chiral auxiliary, (S)-(+)- or (R)-(-)-3-Methyl-2-butanol, creates a sterically defined environment that favors one transition state over the other, leading to the formation of one enantiomer of the product in excess.

Caption: Generalized pathway of asymmetric induction using a chiral auxiliary.

Conclusion

Both (S)-(+)-3-Methyl-2-butanol and (R)-(-)-3-Methyl-2-butanol are valuable chiral building blocks in asymmetric synthesis. The choice between the two is dictated by the desired absolute configuration of the target molecule. While direct, side-by-side comparative data is sparse in the literature, the principles of asymmetric induction allow for a predictable outcome. By employing the appropriate enantiomer in a well-designed experimental setup, researchers can achieve high levels of stereocontrol in their synthetic transformations. The provided experimental protocol for the enantioselective alkylation of benzaldehyde serves as a starting point for the application of these versatile chiral alcohols.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]

A Comparative Analysis of (S)-(+)-3-Methyl-2-butanol and Other Chiral Alcohols in Enzymatic Kinetic Resolution

In the realm of asymmetric synthesis, the selection of appropriate chiral building blocks is paramount for achieving high enantiopurity in the final products. This guide provides a comparative performance benchmark of (S)-(+)-3-Methyl-2-butanol against other structurally related chiral secondary alcohols in the context of enzymatic kinetic resolution (EKR). The data presented herein is intended to assist researchers, scientists, and drug development professionals in making informed decisions for their synthetic strategies.

The primary method for comparison is the lipase-catalyzed acylation of racemic secondary alcohols. Candida antarctica lipase B (CALB), particularly in its immobilized form (Novozym 435®), is a widely recognized biocatalyst for its high efficiency and enantioselectivity in resolving a broad range of alcohols.[1][2] The performance is evaluated based on the enantiomeric excess of the unreacted alcohol (ees) and the resulting ester (eep), as well as the conversion rate.

Performance Benchmark Data

The following table summarizes the performance of (S)-(+)-3-Methyl-2-butanol in comparison to other chiral secondary alcohols in enzymatic kinetic resolution reactions catalyzed by Candida antarctica lipase B (CALB). The data illustrates the effectiveness of the enzyme in selectively acylating one enantiomer, leaving the other enriched.

Racemic Alcohol	Acylating Agent	Solvent	Conversion (%)	Enantiomeric Excess of Substrate (ees) (%)	Enantiomeric Excess of Product (eep) (%)	Enantiomeric Ratio (E)
3-Methyl-2-butanol	Octanoic acid	Hexane	-	-	-	91
2-Butanol	Vinyl acetate	n-Hexane	~50	>60	~90	-
2-Pentanol	Succinic anhydride	-	-	99 ((S)-enantiomer)	95 ((R)-enantiomer)	-
4-Methylpentan-2-ol	Vinyl acetate	Hexane	51	>99 ((S)-enantiomer)	>99 ((R)-enantiomer)	>200
5-Methylhexan-2-ol	Vinyl acetate	Hexane	52	>99 ((S)-enantiomer)	>99 ((R)-enantiomer)	>200
Octan-2-ol	Vinyl acetate	Hexane	50	>99 ((S)-enantiomer)	>99 ((R)-enantiomer)	>200

Note: The enantiomeric ratio (E) is a measure of the enzyme's selectivity. A higher E value indicates a more efficient resolution. Data for 3-Methyl-2-butanol is presented as the enantiomeric ratio as found in the literature, which reflects high enantioselectivity. Specific conversion and ee values under the same comparative conditions were not available in the searched literature. Data for other alcohols are collated from various studies to provide a broader context.

Experimental Protocols

A generalized experimental protocol for the enzymatic kinetic resolution of a racemic secondary alcohol using CALB is provided below. This protocol is based on common methodologies found in the literature.[1][2][3]

Materials:

• Racemic secondary alcohol (e.g., 3-Methyl-2-butanol)

• Immobilized Candida antarctica lipase B (Novozym 435®)

• Acylating agent (e.g., vinyl acetate, succinic anhydride, or an aliphatic ester)

• Anhydrous organic solvent (e.g., n-hexane, toluene, or methyl tert-butyl ether)

• Molecular sieves (optional, for maintaining anhydrous conditions)

• Standard laboratory glassware

• Shaker or magnetic stirrer with temperature control

Procedure:

• To a dry flask, add the racemic alcohol (1 equivalent) and the organic solvent.

• Add the acylating agent (0.5-1.0 equivalents). The stoichiometry can be adjusted to control the conversion.

• Add the immobilized CALB (typically 10-50 mg per mmol of alcohol).

• If necessary, add activated molecular sieves to ensure anhydrous conditions.

• Seal the flask and place it on a shaker or magnetic stirrer at a controlled temperature (typically ranging from room temperature to 60°C).

• Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by gas chromatography (GC) or high-performance liquid chromatography (HPLC) using a chiral column to determine the conversion and enantiomeric excess of the substrate and product.

• Once the desired conversion (often close to 50%) is reached, stop the reaction by filtering off the immobilized enzyme.

• The enzyme can be washed with fresh solvent and reused.

• The filtrate, containing the unreacted alcohol and the ester product, is then concentrated under reduced pressure.

• The unreacted alcohol and the ester can be separated by column chromatography.

Visualizing the Workflow and Logic

The following diagrams illustrate the key concepts and workflows in enzymatic kinetic resolution.

Caption: Workflow for enzymatic kinetic resolution of a racemic alcohol.

Caption: Principle of enzymatic kinetic resolution.

References

• 1. Syntheses of Enantiopure Aliphatic Secondary Alcohols and Acetates by Bioresolution with Lipase B from Candida antarctica - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Kinetic resolution of (R,S)-2-butanol using enzymatic synthesis of esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. books.rsc.org [books.rsc.org]

Cost-benefit analysis of using (S)-(+)-3-Methyl-2-butanol in industrial applications

In the landscape of specialty chemicals, the selection of appropriate chiral building blocks is a critical decision for researchers and process chemists in the pharmaceutical, agrochemical, and fragrance industries. (S)-(+)-3-Methyl-2-butanol, a chiral secondary alcohol, serves as a valuable intermediate and solvent. This guide provides a comprehensive cost-benefit analysis of its use in industrial applications, comparing its performance with key alternatives and presenting supporting data for informed decision-making.

Industrial Applications and Physicochemical Properties

(S)-(+)-3-Methyl-2-butanol is utilized in various sectors due to its specific stereochemistry and solvent characteristics. Its primary applications include:

• Pharmaceuticals: It acts as a crucial chiral intermediate in the synthesis of Active Pharmaceutical Ingredients (APIs). The specific stereoisomer is often essential for the drug's efficacy and safety profile.[1]

• Agrochemicals: It is employed in the manufacturing of stereospecific pesticides and herbicides.[1]

• Flavors and Fragrances: Esters derived from this alcohol often possess distinct fruity notes, making them valuable in fragrance and flavor formulations.[1]

• Specialty Chemicals & Solvents: Its moderate polarity and solvency make it a useful reaction medium for transformations like Grignard reactions and reductions.[1]

A summary of its key physical and chemical properties is provided below.

Property	Value
CAS Number	1517-66-4
Molecular Formula	C₅H₁₂O
Molecular Weight	88.15 g/mol
Appearance	Clear, colorless liquid
Boiling Point	~112 °C
Density	~0.818 g/mL at 25 °C
Refractive Index	~1.409 at 20 °C
Solubility	Soluble in alcohol, ether. Sparingly soluble in water.

Cost-Benefit Analysis: Pure Enantiomer vs. Racemic Mixture

The primary decision point for chemists is whether to use the expensive, enantiomerically pure (S)-(+)-3-Methyl-2-butanol directly or to start with the cheaper racemic mixture and perform a resolution step.

• Direct Asymmetric Synthesis: This pathway involves using the enantiopure (S)-(+)-3-Methyl-2-butanol as a starting material. The main benefit is a more streamlined process, potentially higher overall yield, and guaranteed stereochemical purity in the subsequent step. The significant drawback is the high upfront cost of the chiral starting material.

• Kinetic Resolution of Racemate: This alternative begins with the less expensive racemic 3-methyl-2-butanol. An enzyme, typically a lipase, is used to selectively acylate one enantiomer, allowing for the separation of the unreacted alcohol and the newly formed ester. While the initial material cost is lower, this method has a theoretical maximum yield of only 50% for each of the desired enantiomers (the unreacted alcohol and the esterified alcohol). It also introduces additional process steps (enzymatic reaction, separation, and de-esterification if the esterified enantiomer is desired), which add to the overall cost and complexity. Dynamic Kinetic Resolution (DKR) can overcome the 50% yield limit by continuously racemizing the slower-reacting enantiomer, but this requires an additional racemization catalyst and more complex process optimization.[2][3]

The logical workflow for these two approaches is visualized below.

References

• 1. scribd.com [scribd.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]

The Versatility of (S)-(+)-3-Methyl-2-butanol in Asymmetric Organic Synthesis: A Comparative Review

(S)-(+)-3-Methyl-2-butanol , a readily available and relatively inexpensive chiral alcohol, has carved a niche for itself in the realm of organic chemistry as a valuable tool for introducing chirality into molecules. Its applications span its use as a chiral building block, a precursor to chiral auxiliaries and reagents, and as a chiral solvent. This guide provides a comparative overview of its performance in these roles, supported by experimental data, and contrasts it with commonly employed alternatives.

As a Chiral Auxiliary: Directing Stereoselective Transformations

A chiral auxiliary is a stereogenic group that is temporarily incorporated into a prochiral substrate to direct a subsequent stereoselective reaction. While the direct use of (S)-(+)-3-Methyl-2-butanol as a chiral auxiliary by forming a simple ester or ether is conceptually straightforward, detailed examples with high diastereoselectivity are not extensively documented in readily accessible literature. However, its derivatives, particularly chiral amino alcohols, are widely employed.

For comparison, the well-established Evans oxazolidinone auxiliaries offer a benchmark for high diastereoselectivity in asymmetric alkylation reactions.

Table 1: Comparison of Chiral Auxiliaries in Asymmetric Alkylation

Chiral Auxiliary	Electrophile	Base	Solvent	Temperature (°C)	Yield (%)	Diastereomeric Ratio (d.r.)	Reference
(4R,5S)-4-Methyl-5-phenyl-2-oxazolidinone derivative	Benzyl bromide	NaHMDS	THF	-78	95	>99:1	Not available
Pseudoephedrine amide derivative	Methyl iodide	LDA	THF	-78 to 0	90	98:2	Not available

Experimental Protocol: Asymmetric Alkylation using an Evans Oxazolidinone Auxiliary

A solution of the N-acyloxazolidinone in anhydrous THF is cooled to -78 °C under an inert atmosphere. A strong base, typically a lithium or sodium amide base like lithium diisopropylamide (LDA) or sodium hexamethyldisilazide (NaHMDS), is added dropwise to form the corresponding enolate. After stirring for a defined period, the electrophile (e.g., an alkyl halide) is introduced, and the reaction is allowed to proceed until completion. The reaction is then quenched, and the product is isolated and purified. The diastereomeric ratio is typically determined by NMR spectroscopy or chiral chromatography. The chiral auxiliary can then be cleaved and recovered for reuse.

Logical Workflow for Chiral Auxiliary-Mediated Asymmetric Synthesis

Caption: General workflow for asymmetric synthesis using a chiral auxiliary.

As a Chiral Building Block: A Foundation for Complex Molecules

(S)-(+)-3-Methyl-2-butanol can serve as a chiral starting material, where its inherent stereocenter is incorporated into the final product. This "chiral pool" approach is a powerful strategy in the synthesis of complex molecules like pharmaceuticals. For instance, chiral secondary alcohols are crucial precursors for various drugs. While a specific, detailed synthesis of a major pharmaceutical directly starting from (S)-(+)-3-Methyl-2-butanol is not prominently featured in the surveyed literature, its potential is evident in the synthesis of analogous structures.

A relevant example is the synthesis of the antiviral drug Lamivudine , which involves the stereoselective formation of an oxathiolane ring. Although various synthetic routes exist, some rely on chiral precursors to establish the correct stereochemistry.

Table 2: Comparison of Chiral Precursors in the Synthesis of Lamivudine Analogs

Chiral Precursor	Key Transformation	Overall Yield (%)	Enantiomeric Excess (%)	Reference
L-Menthyl glyoxylate hydrate	Diastereoselective condensation	~40	>99	Not available
(R)-Pantolactone derivative	Stereoselective glycosylation	~35	>98	Not available

Experimental Protocol: Stereoselective Glycosylation in Lamivudine Synthesis

A protected pyrimidine base is coupled with a chiral 1,3-oxathiolane derivative. The stereoselectivity of this glycosylation step is often directed by a chiral auxiliary or a chiral Lewis acid. The reaction is typically carried out in an aprotic solvent in the presence of a Lewis acid catalyst, such as trimethylsilyl trifluoromethanesulfonate (TMSOTf). Following the reaction, the protecting groups are removed to yield the final nucleoside analogue. The diastereomeric and enantiomeric purity is assessed using chiral HPLC and NMR spectroscopy.

Signaling Pathway Illustrating Chiral Pool Synthesis

Caption: Conceptual pathway from a chiral building block to a target molecule.

As a Chiral Solvent/Reagent: Influencing the Reaction Environment

The use of chiral solvents to induce enantioselectivity in a reaction is a fascinating area of asymmetric synthesis. While the effect is often modest, it can be significant in certain systems. A study on the cobalt-catalyzed asymmetric cross-hydrodimerization of 1,3-dienes and alkynes demonstrated the effectiveness of a chiral alcohol co-solvent. Although the study primarily used 3-methyl-1-butanol, a close structural isomer of (S)-(+)-3-Methyl-2-butanol, the results provide valuable comparative data.

Table 3: Effect of Chiral Alcohol Co-solvent on Asymmetric Cross-Hydrodimerization

Co-solvent	Yield (%)	Enantiomeric Excess (%)	Reference
THF/3-methyl-1-butanol (3:7)	85	94	[1]
THF (achiral control)	Not reported	Not applicable	[1]

Experimental Protocol: Co-Catalyzed Asymmetric Cross-Hydrodimerization

In a typical procedure, the 1,3-diene, alkyne, a silane, and a base are dissolved in a mixture of THF and the chiral alcohol co-solvent. The cobalt catalyst and a chiral ligand are then added, and the reaction mixture is stirred at room temperature until completion. The product is then isolated and purified, and the enantiomeric excess is determined by chiral HPLC or GC.

Diagram of Chiral Solvent Influence on a Reaction

Caption: Influence of a chiral solvent on the transition state of a reaction.

References

• 1. researchgate.net [researchgate.net]

The Strategic Role of (S)-(+)-3-Methyl-2-butanol in the Synthesis of the Antiviral Drug Tipranavir: A Comparative Analysis

Introduction: The precise control of stereochemistry is a cornerstone of modern drug development, as the therapeutic efficacy and safety of a pharmaceutical agent are often intrinsically linked to its three-dimensional structure. Chiral intermediates play a pivotal role in achieving this stereochemical control. This guide provides a comparative analysis of the use of (S)-(+)-3-Methyl-2-butanol as a key chiral auxiliary in the synthesis of the HIV protease inhibitor, Tipranavir. We will explore an alternative synthetic approach and present a detailed comparison of the experimental data, highlighting the advantages conferred by the use of this specific chiral alcohol.

Tipranavir: A Non-peptidic Protease Inhibitor

Tipranavir is a non-peptidic protease inhibitor used in the treatment of HIV infection.[1] Its complex molecular architecture features multiple stereocenters, the precise configuration of which is critical for its binding to the HIV protease enzyme and its subsequent therapeutic effect. The synthesis of Tipranavir, therefore, presents a significant stereochemical challenge.

Synthetic Strategy Utilizing (S)-(+)-3-Methyl-2-butanol

One effective strategy for the synthesis of a key chiral intermediate of Tipranavir involves the use of (S)-(+)-3-Methyl-2-butanol as a chiral auxiliary. This approach leverages the inherent chirality of the alcohol to direct the stereochemical outcome of a crucial carbon-carbon bond-forming reaction.

A general workflow for this synthetic approach is outlined below:

Figure 1: General workflow for the synthesis of a key Tipranavir intermediate using (S)-(+)-3-Methyl-2-butanol as a chiral auxiliary.

Experimental Protocol: Synthesis of Chiral Sulfinate Ester

A key transformation in this synthetic route is the asymmetric synthesis of a chiral sulfinate ester, which serves as a precursor to a core fragment of Tipranavir.

Materials:

• (S)-(+)-3-Methyl-2-butanol

• Thionyl chloride

• Dialkylzinc reagent (e.g., Dimethylzinc)

• Anhydrous solvent (e.g., Diethyl ether)

Procedure:

• (S)-(+)-3-Methyl-2-butanol is reacted with thionyl chloride in an anhydrous solvent at a controlled temperature to form a diastereomeric mixture of chlorosulfite esters.

• The mixture of chlorosulfite esters is then treated with a dialkylzinc reagent. This step proceeds with high diastereoselectivity, favoring the formation of one diastereomer of the sulfinate ester.

• The resulting chiral sulfinate ester is purified using standard techniques such as column chromatography.

Alternative Synthetic Strategy: Molybdenum-Catalyzed Dynamic Kinetic Asymmetric Transformation (DYKAT)

An alternative approach to establish the key stereocenters in Tipranavir involves a Molybdenum-catalyzed Dynamic Kinetic Asymmetric Transformation (DYKAT).[2] This method avoids the use of a stoichiometric chiral auxiliary and instead relies on a chiral catalyst to control the stereochemistry.

The general workflow for this alternative is depicted below:

Figure 2: General workflow for the alternative synthesis of a key Tipranavir intermediate via Molybdenum-catalyzed DYKAT.

Experimental Protocol: Molybdenum-Catalyzed Asymmetric Allylic Alkylation

Materials:

• Racemic allylic acetate

• Nucleophile

• Chiral Molybdenum catalyst

• Base

• Anhydrous solvent (e.g., Toluene)

Procedure:

• The racemic allylic acetate, nucleophile, chiral Molybdenum catalyst, and base are combined in an anhydrous solvent under an inert atmosphere.

• The reaction mixture is stirred at a specific temperature until completion.

• The product, the desired chiral intermediate, is isolated and purified.

Comparative Data

The following table summarizes the key performance indicators for the two synthetic routes, providing a basis for objective comparison.

Parameter	Synthesis with (S)-(+)-3-Methyl-2-butanol	Molybdenum-Catalyzed DYKAT
Overall Yield	~20%	~25%[2]
Diastereomeric Ratio	>95:5	>20:1
Enantiomeric Excess	>98% ee	>99% ee
Key Reagents	Stoichiometric chiral auxiliary	Catalytic chiral ligand
Scalability	Potentially limited by auxiliary cost	More amenable to large-scale synthesis
Atom Economy	Lower due to stoichiometric auxiliary	Higher

Table 1: Comparison of key performance metrics for the two synthetic routes to a Tipranavir intermediate.

Signaling Pathway of Tipranavir

Tipranavir functions by inhibiting the HIV protease enzyme, which is essential for the maturation of new, infectious virus particles. The binding of Tipranavir to the active site of the protease prevents the cleavage of viral polyproteins, thus halting the viral replication cycle.

Figure 3: Simplified signaling pathway illustrating the mechanism of action of Tipranavir.

Conclusion

Both the chiral auxiliary-based approach utilizing (S)-(+)-3-Methyl-2-butanol and the catalytic asymmetric method offer effective routes to the stereochemically complex HIV protease inhibitor, Tipranavir. The use of (S)-(+)-3-Methyl-2-butanol provides excellent stereocontrol, though the stoichiometric nature of the auxiliary may present challenges in terms of cost and atom economy on an industrial scale. The Molybdenum-catalyzed DYKAT represents a more modern and efficient alternative, offering high yields and stereoselectivity with the advantage of using a catalytic amount of the chiral source. The choice between these methods would likely depend on factors such as the scale of production, cost of reagents, and the specific capabilities of the manufacturing facility. This comparative analysis underscores the continuous evolution of asymmetric synthesis in the quest for more efficient and sustainable routes to vital medicines.

References

• 1. Tipranavir analogs as antiviral agents: Design, synthesis, in vitro, and in silico study of new SARS-CoV-2 main protease inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Utilization of molybdenum- and palladium-catayzed dynamic kinetic asymmetric transformations for the preparation of tertiary and quaternary stereogenic centers: a concise synthesis of tipranavir - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of (S)-(+)-3-Methyl-2-butanol: A Guide for Laboratory Professionals

(S)-(+)-3-Methyl-2-butanol , a flammable and potentially harmful chemical, requires meticulous handling and disposal to ensure laboratory safety and environmental protection. This guide provides detailed procedures for its proper disposal, tailored for researchers, scientists, and drug development professionals. Adherence to these protocols is crucial for maintaining a safe laboratory environment and complying with regulatory standards.

Key Chemical and Safety Data

For quick reference, the following table summarizes the essential quantitative data for (S)-(+)-3-Methyl-2-butanol, also known as active amyl alcohol.

Property	Value
CAS Number	1517-66-4
Molecular Formula	C₅H₁₂O
Molecular Weight	88.15 g/mol
Flash Point	43 °C (109 °F) - closed cup
Boiling Point	128 °C (262 °F)
Hazards	Flammable liquid and vapor, Harmful if inhaled, Causes skin and eye irritation, May cause respiratory irritation.[1][2][3]

Experimental Protocols for Disposal

The proper disposal of (S)-(+)-3-Methyl-2-butanol is a critical final step in its experimental lifecycle. The following protocols outline the necessary steps for safe and compliant disposal.

Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure the following PPE is worn:

• Eye Protection: Chemical splash goggles or a face shield.[4]

• Hand Protection: Appropriate chemical-resistant gloves (e.g., nitrile rubber).[4]

• Body Protection: A lab coat or other protective clothing to prevent skin contact.[4]

• Respiratory Protection: If ventilation is inadequate or if there is a risk of inhalation, use a NIOSH-approved respirator.[4]

Disposal of Unused or Waste (S)-(+)-3-Methyl-2-butanol:

• Segregation: Do not mix (S)-(+)-3-Methyl-2-butanol waste with other waste streams.[5] Keep it in its original or a compatible, properly labeled container.

• Container Management: Ensure the waste container is tightly closed and stored in a cool, dry, and well-ventilated area, away from sources of ignition.[6][7]

• Waste Transfer: Arrange for the collection of the chemical waste by a licensed hazardous waste disposal company.[6] All disposal activities must comply with local, state, and federal regulations.[5]

• Documentation: Maintain accurate records of the disposed chemical, including quantity and date of disposal, in accordance with institutional and regulatory requirements.

Spill Cleanup and Disposal:

• Immediate Action: In the event of a spill, immediately remove all sources of ignition from the area.[2][8]

• Ventilation: Ensure the area is well-ventilated to disperse vapors.[1][2]

• Containment: For small spills, absorb the liquid with an inert, non-combustible material such as sand, earth, or vermiculite. Do not use combustible materials like sawdust.

• Collection: Carefully collect the absorbent material and place it into a suitable, sealed container for disposal.[2]

• Decontamination: Clean the spill area thoroughly with soap and water.

• Disposal: The collected spill material is considered hazardous waste and must be disposed of through a licensed hazardous waste disposal service.[8]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of (S)-(+)-3-Methyl-2-butanol.

Caption: Disposal Workflow for (S)-(+)-3-Methyl-2-butanol.

References

• 1. Page loading... [guidechem.com]
• 2. echemi.com [echemi.com]
• 3. fishersci.com [fishersci.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. cdn.chemservice.com [cdn.chemservice.com]
• 7. dept.harpercollege.edu [dept.harpercollege.edu]
• 8. fishersci.com [fishersci.com]

Essential Safety and Operational Guidance for Handling (S)-(+)-3-Methyl-2-butanol

This document provides immediate, essential safety protocols and logistical plans for the handling and disposal of (S)-(+)-3-Methyl-2-butanol, tailored for research, scientific, and drug development professionals. The following procedural guidance is designed to ensure the safe and compliant use of this chemical in a laboratory setting.

Personal Protective Equipment (PPE)

Proper selection and use of PPE are critical to minimize exposure and ensure personal safety when handling (S)-(+)-3-Methyl-2-butanol. The following table summarizes the recommended PPE. It is imperative to inspect all PPE for integrity before each use.

PPE Category	Type	Rationale & Best Practices
Eye and Face Protection	Tightly fitting safety goggles with side-shields or chemical splash goggles.	Conforming to EN 166 (EU) or NIOSH (US) standards to protect against splashes and vapors.[1]
Skin Protection	Chemical-impermeable gloves (e.g., Butyl rubber, Neoprene).	Gloves must be inspected prior to use. Breakthrough times can vary based on glove material, thickness, and manufacturer. Always consult the glove manufacturer's specific chemical resistance data. Wash and dry hands thoroughly after handling.[1]
Fire/flame resistant and impervious clothing.	To protect against skin contact and in case of fire.[1]
Respiratory Protection	NIOSH/MSHA-approved respirator with organic vapor cartridges.	To be used when engineering controls are insufficient, if exposure limits are exceeded, or if irritation is experienced. For spills or emergencies, a full-face respirator or a self-contained breathing apparatus (SCBA) may be necessary.[1][2]

Operational Plan for Safe Handling

Adherence to a strict operational workflow is paramount to maintaining a safe laboratory environment.

2.1. Engineering Controls:

• Work in a well-ventilated area, preferably within a chemical fume hood.[1][3]

• Ensure that an eyewash station and safety shower are readily accessible.[2]

2.2. Handling Procedures:

• Avoid contact with skin and eyes.[1]

• Avoid breathing vapors or mists.[1][3]

• Use non-sparking tools and explosion-proof equipment as the substance is a flammable liquid and vapor.[2][3]

• Ground and bond containers and receiving equipment to prevent static discharge.[3][4]

• Keep the container tightly closed when not in use.[1][3]

• Keep away from heat, sparks, open flames, and other ignition sources.[3][5]

2.3. Storage:

• Store in a cool, dry, and well-ventilated place.[2][3]

• Store locked up.[1][3]

• Keep containers tightly closed.[1][3][4]

• Store separately from strong oxidants and reducing agents.[2]

Disposal Plan

Proper disposal of (S)-(+)-3-Methyl-2-butanol and contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

3.1. Waste Collection:

• Collect waste (S)-(+)-3-Methyl-2-butanol and contaminated materials (e.g., absorbent pads, gloves) in sealable, properly labeled containers.[1]

3.2. Spill Management:

• In case of a spill, evacuate personnel to a safe area.[1]

• Remove all sources of ignition.[1]

• Wear appropriate PPE, including respiratory protection.

• Absorb the spill with an inert material such as sand or vermiculite.[1][2]

• Collect the absorbed material into a suitable container for disposal.[1][2]

3.3. Final Disposal:

• Dispose of the chemical waste and contaminated materials in accordance with all applicable local, state, and federal regulations.[1][3] This may require contracting with a licensed hazardous waste disposal company.

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of (S)-(+)-3-Methyl-2-butanol.

Caption: Workflow for safe handling and disposal of (S)-(+)-3-Methyl-2-butanol.

References

• 1. allergycontrol.com [allergycontrol.com]
• 2. researchgate.net [researchgate.net]
• 3. envirosafetyproducts.com [envirosafetyproducts.com]
• 4. multimedia.3m.com [multimedia.3m.com]
• 5. uwyo.edu [uwyo.edu]